3-(Naphthalen-1-yl)isonicotinic acid

• CAS: 1261943-81-0

Core Science & Biosynthesis

A Prospective Technical Guide to 3-(Naphthalen-1-yl)isonicotinic Acid: Synthesis, Predicted Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a prospective analysis of 3-(Naphthalen-1-yl)isonicotinic acid, a novel chemical entity with potential applications in medicinal chemistry and materials science. Due to the absence of this compound in current chemical databases and literature, this document serves as a forward-looking resource for its synthesis, characterization, and potential utility. We present a plausible synthetic route based on modern cross-coupling methodologies, a comprehensive profile of its predicted physicochemical properties, and an exploration of its potential biological activities by drawing analogies to structurally related molecules. This guide is intended to be a foundational document for researchers interested in exploring the chemical space and therapeutic potential of naphthalenyl-substituted isonicotinic acid derivatives.

Introduction

The fusion of a naphthalene scaffold with an isonicotinic acid moiety in 3-(Naphthalen-1-yl)isonicotinic acid presents an intriguing molecular architecture. Naphthalene derivatives are known to exhibit a wide range of biological activities, including antimicrobial and anticancer properties.[1] Similarly, the isonicotinic acid core is a well-established pharmacophore present in numerous therapeutic agents, most notably the anti-tuberculosis drug isoniazid.[2][3] The combination of these two privileged structures suggests that 3-(Naphthalen-1-yl)isonicotinic acid could possess unique biological and chemical properties.

As of the date of this publication, a search of chemical literature and commercial databases, including CAS registry, has not identified "3-(Naphthalen-1-yl)isonicotinic acid." This guide, therefore, takes a proactive approach by outlining a strategic pathway for its creation and evaluation.

Predicted Physicochemical Properties

In the absence of experimental data, the physicochemical properties of 3-(Naphthalen-1-yl)isonicotinic acid have been predicted using computational models. These properties are crucial for anticipating its behavior in biological systems and for the design of experimental protocols.

Property	Predicted Value	Significance in Drug Discovery
Molecular Formula	C₁₆H₁₁NO₂	Defines the elemental composition.
Molecular Weight	249.27 g/mol	Influences absorption and distribution.
logP (Octanol/Water)	3.5 - 4.5	Indicates lipophilicity and membrane permeability.
Aqueous Solubility	Low	Affects formulation and bioavailability.
pKa (acidic)	4.0 - 5.0	Influences ionization state at physiological pH.
Topological Polar Surface Area (TPSA)	50 - 60 Ų	Predicts transport properties.

Note: These values are estimations from computational models and require experimental verification.

Proposed Synthesis and Experimental Workflow

A robust synthetic strategy is paramount for the successful investigation of a novel compound. We propose a modern and efficient approach for the synthesis of 3-(Naphthalen-1-yl)isonicotinic acid, leveraging a palladium-catalyzed C-H bond functionalization.[4]

Synthetic Pathway

The proposed synthesis involves the direct arylation of an isonicotinic acid derivative with a suitable naphthalene source.

Caption: Proposed Suzuki coupling for the synthesis of 3-(Naphthalen-1-yl)isonicotinic acid.

Step-by-Step Experimental Protocol

• Preparation of the Reaction Vessel: To a flame-dried Schlenk flask, add the isonicotinic acid derivative (1.0 eq), naphthalene-1-boronic acid (1.2 eq), palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a suitable base (e.g., K₂CO₃, 2.0 eq).

• Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., Argon). Add degassed solvent (e.g., dioxane) via syringe.

• Reaction: Heat the reaction mixture to the appropriate temperature (typically 80-100 °C) and stir for the required time (monitor by TLC or LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Potential Biological Activities and Therapeutic Applications

The structural motifs of 3-(Naphthalen-1-yl)isonicotinic acid suggest several avenues for biological investigation.

• Anticancer Potential: Naphthalene derivatives have shown promise as anticancer agents.[5] The isonicotinic acid moiety could enhance this activity by interacting with specific biological targets.

• Antimicrobial Activity: The isonicotinic acid core is a known antitubercular pharmacophore.[6] It is plausible that the naphthalenyl substitution could lead to broad-spectrum antimicrobial activity.

• Enzyme Inhibition: Pyridine carboxylic acid isomers are known to be effective enzyme inhibitors.[3] This compound could be screened against various enzyme classes, such as kinases or proteases.

Caption: Potential biological activities of 3-(Naphthalen-1-yl)isonicotinic acid.

Analytical and Quality Control

For any newly synthesized compound, rigorous analytical characterization is essential to confirm its identity and purity.

Analytical Technique	Purpose	Expected Outcome
¹H and ¹³C NMR	Structural Elucidation	Confirmation of the connectivity of atoms.
Mass Spectrometry (MS)	Molecular Weight Determination	Verification of the molecular formula.
HPLC/UPLC	Purity Assessment	Determination of the percentage purity.
FT-IR Spectroscopy	Functional Group Identification	Presence of carboxylic acid and aromatic moieties.
Melting Point	Physical Characterization	A sharp melting point indicates high purity.

Conclusion and Future Directions

This technical guide has laid out a comprehensive, albeit prospective, framework for the synthesis and evaluation of 3-(Naphthalen-1-yl)isonicotinic acid. The proposed synthetic route is based on well-established and reliable chemical transformations. The predicted physicochemical properties provide a solid starting point for experimental design, and the potential biological activities offer exciting avenues for future research.

We encourage the scientific community to pursue the synthesis and characterization of this novel molecule. Such efforts will not only expand our understanding of the chemical space at the intersection of naphthalene and pyridine chemistry but may also lead to the discovery of new therapeutic agents or functional materials.

References

• (2024). Naphthalene: A Multidimensional Scaffold in Medicinal Chemistry with Promising Antimicrobial Potential. International Journal of Pharmaceutical Sciences. [Link][1]

• (2025). Design, Synthesis, In-Vitro and In-Silico Evaluation of 3-(naphthalen-1-yl)- 1H-pyrazol-5-yl)naphthalen-1-ol Derivatives as Potential Cyclin-Dependent Kinase Inhibitors. Bentham Science Publishers. [Link][5]

• (2015). Synthesis and biological activities of some new isonicotinic acid 2-(2-hydroxy-8-substituted-tricyclo[7.3.1.0(2.7)]tridec-13-ylidene)-hydrazides. PubMed. [Link][6]

• (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. PMC. [Link][3]

• Pd(0)/PR3–Catalyzed Arylation of Nicotinic and Isonicotinic Acid Derivatives. PMC. [Link][4]

• Isonicotinic acid. Wikipedia. [Link][2]

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 3-(Naphthalen-1-yl)isonicotinic Acid

Abstract

This technical guide provides a comprehensive analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for 3-(Naphthalen-1-yl)isonicotinic acid, a key heterocyclic building block in contemporary drug discovery and materials science. In the absence of publicly available experimental spectra, this document leverages high-fidelity spectral prediction, foundational NMR principles, and data from analogous structures to offer a robust framework for the structural characterization of this molecule. We present a detailed assignment of all predicted proton and carbon resonances, explaining the underlying chemical and electronic factors that govern their spectral positions. Furthermore, this guide outlines a rigorous, self-validating experimental protocol for the acquisition and confirmation of these NMR data, designed for researchers and drug development professionals who require unambiguous structural verification.

Introduction: The Structural Imperative

3-(Naphthalen-1-yl)isonicotinic acid is a bifunctional molecule featuring a pyridine-4-carboxylic acid (isonicotinic acid) core and a bulky, lipophilic naphthalene substituent. This unique topology makes it a valuable scaffold for probing protein-ligand interactions and developing novel materials. Unambiguous confirmation of its covalent structure is the first and most critical step in any research endeavor. NMR spectroscopy is the definitive technique for this purpose, providing precise atom-level information on the chemical environment and connectivity within the molecule.

This guide is structured to serve as both a predictive reference and a practical manual. We will first deconstruct the predicted ¹H and ¹³C NMR spectra, providing a rationale for each assignment. Subsequently, we will detail a comprehensive experimental workflow designed to acquire high-quality, publication-ready NMR data.

Molecular Structure and Atom Numbering

For clarity in spectral assignment, the following atom numbering scheme will be used throughout this guide.

Figure 1: Molecular Structure and Atom Numbering Scheme

Predicted ¹H NMR Spectral Data Analysis

The ¹H NMR spectrum of 3-(Naphthalen-1-yl)isonicotinic acid is predicted to be complex, particularly in the aromatic region (7.0-9.0 ppm), due to the presence of ten distinct aromatic protons. The signals are expected to be well-resolved in a high-field instrument (≥400 MHz). The analysis is based on established chemical shift principles for heteroaromatic and polycyclic aromatic systems.[1][2]

Table 1: Predicted ¹H NMR Chemical Shifts and Assignments (DMSO-d₆, 400 MHz)

Proton Label	Predicted Shift (ppm)	Multiplicity	Integration	Rationale for Assignment
H7 (-COOH)	~13.5	Broad Singlet	1H	Highly deshielded acidic proton, subject to hydrogen bonding and solvent exchange.[3][4]
H2	~8.9	Singlet (or narrow d)	1H	Deshielded by adjacent electronegative nitrogen and proximity to the naphthalene ring.
H6	~8.8	Doublet	1H	Deshielded by adjacent nitrogen; coupled to H5.
H5	~7.9	Doublet	1H	Coupled to H6. Less deshielded than H6.
H8'	~8.2	Doublet	1H	Peri-proton, deshielded by steric compression and proximity to the pyridine ring.
H5'	~8.1	Doublet	1H	Naphthalene proton deshielded by the aromatic ring current.
H4'	~8.0	Doublet	1H	Naphthalene proton deshielded by the aromatic ring current.
H2'	~7.7	Doublet	1H	Naphthalene proton adjacent to the point of substitution.
H6'	~7.6	Multiplet	1H	Naphthalene proton, part of a complex multiplet.
H7'	~7.6	Multiplet	1H	Naphthalene proton, part of a complex multiplet.
H3'	~7.5	Triplet	1H	Naphthalene proton coupled to H2' and H4'.

Detailed Interpretation:

• Carboxylic Acid Proton (H7): The proton of the carboxylic acid is expected to appear as a very broad singlet far downfield, typically above 12 ppm.[3][4] Its chemical shift is highly dependent on concentration and the choice of solvent due to variations in hydrogen bonding.[5] In aprotic polar solvents like DMSO-d₆, this peak is generally well-defined. A D₂O exchange experiment would confirm this assignment, as the peak would disappear from the spectrum.[4]

• Pyridine Ring Protons (H2, H5, H6): The protons on the isonicotinic acid ring are significantly deshielded by the electron-withdrawing effect of the nitrogen atom.[1] H2 and H6, being ortho to the nitrogen, are the most downfield. H2 is predicted to be a singlet or a very narrowly split doublet due to a small four-bond coupling (⁴J) to H6. H6 will appear as a doublet due to its coupling with H5 (³J, typical ortho coupling ~5-6 Hz). H5 will appear as a corresponding doublet coupled to H6.

• Naphthalene Ring Protons (H2' - H8'): The seven protons of the naphthalene ring will reside in the aromatic region, with their shifts influenced by the anisotropic effect of the fused ring system and the electronic effect of the pyridine substituent. The "peri" proton, H8', is often the most deshielded of the naphthalene system due to steric interaction with the substituent at the C1' position. The remaining protons will exhibit complex splitting patterns (doublets, triplets, and multiplets) characteristic of a substituted naphthalene system.[6] Definitive assignment of this crowded region would necessitate 2D NMR techniques like COSY and NOESY.

Predicted ¹³C NMR Spectral Data Analysis

The proton-decoupled ¹³C NMR spectrum is expected to show 15 distinct signals, corresponding to the 15 carbon atoms in the molecule. The chemical shifts are predicted based on established values for pyridine and naphthalene systems.[7][8]

Table 2: Predicted ¹³C NMR Chemical Shifts and Assignments (DMSO-d₆, 100 MHz)

Carbon Label	Predicted Shift (ppm)	Rationale for Assignment
C7 (-COOH)	~166	Carbonyl carbon, characteristically downfield.[3]
C2	~152	Deshielded by adjacent nitrogen.
C6	~150	Deshielded by adjacent nitrogen.
C4	~145	Quaternary carbon attached to the carboxylic acid group.
C3	~140	Quaternary carbon attached to the naphthalene ring.
C8a'	~134	Naphthalene quaternary bridgehead carbon.
C1'	~133	Naphthalene quaternary carbon, point of attachment to the pyridine ring.
C4a'	~131	Naphthalene quaternary bridgehead carbon.
C8'	~130	Naphthalene CH carbon.
C4'	~129	Naphthalene CH carbon.
C5'	~128	Naphthalene CH carbon.
C2'	~127	Naphthalene CH carbon.
C6'	~126	Naphthalene CH carbon.
C7'	~125	Naphthalene CH carbon.
C5	~122	Pyridine CH carbon.
C3'	~121	Naphthalene CH carbon.

Detailed Interpretation:

• Carbonyl Carbon (C7): The carboxylic acid carbonyl carbon (C7) will be the most downfield signal, typically found in the 165-185 ppm range.[3]

• Pyridine Ring Carbons (C2-C6): The carbons adjacent to the nitrogen (C2 and C6) are the most deshielded within the pyridine ring, appearing around 150 ppm.[8] The quaternary carbons C3 and C4 will also be significantly downfield. C5, being meta to the nitrogen, is expected to be the most upfield of the pyridine carbons.

• Naphthalene Ring Carbons (C1' - C8a'): The ten carbons of the naphthalene moiety will produce a cluster of signals between approximately 120 and 135 ppm. The four quaternary carbons (C1', C4a', C8a', and the pyridine-substituted C1') will generally have lower intensities than the seven protonated carbons. Differentiating between the numerous CH carbons in this region requires advanced techniques like HSQC and HMBC.

Experimental Protocol for NMR Data Acquisition

To ensure the acquisition of high-quality, unambiguous data, the following workflow is recommended. This protocol is designed as a self-validating system, incorporating 2D NMR experiments to confirm the assignments made from 1D spectra.

Figure 2: Recommended Experimental Workflow for NMR Analysis

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 3-(Naphthalen-1-yl)isonicotinic acid in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is recommended for its excellent solubilizing power for both the aromatic and carboxylic acid moieties.[5]

  • Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• ¹H NMR Spectrum Acquisition:

  • Use a spectrometer with a field strength of at least 400 MHz to achieve adequate signal dispersion in the aromatic region.[9]

  • Acquire a standard one-pulse ¹H spectrum. Typical parameters: 16-32 scans, a relaxation delay (d1) of 2 seconds, and a 90° pulse width.

  • Process the spectrum with appropriate phasing and baseline correction. Integrate all signals.

• ¹³C NMR Spectrum Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. Due to the lower sensitivity of the ¹³C nucleus, a greater number of scans (e.g., 1024 or more) and a longer acquisition time will be necessary.

  • A DEPT (Distortionless Enhancement by Polarization Transfer) experiment (DEPT-135 and DEPT-90) is highly recommended to differentiate between CH, CH₂, and CH₃ groups (though only CH groups are expected here besides quaternary carbons).

• 2D NMR for Unambiguous Assignment:

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) coupling networks. It will be essential for tracing the connectivity of protons within the naphthalene ring and confirming the H5-H6 coupling in the pyridine ring.[9]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon atom to which it is directly attached. It is the most reliable way to assign the protonated carbons in the ¹³C spectrum.[9]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. It is critical for identifying and assigning the quaternary carbons by looking at correlations from nearby protons. For example, H2 and H5 should show correlations to the quaternary carbon C3.

• Confirmation of Exchangeable Proton:

  • After acquiring the initial spectra, add one drop of deuterium oxide (D₂O) to the NMR tube, shake well, and re-acquire the ¹H NMR spectrum. The broad signal corresponding to the -COOH proton (H7) will disappear, confirming its assignment.[4]

Conclusion

The structural elucidation of 3-(Naphthalen-1-yl)isonicotinic acid relies on a detailed and systematic interpretation of its NMR spectra. This guide provides a robust predictive framework for both the ¹H and ¹³C NMR data, grounded in established spectroscopic principles. The predicted chemical shifts and coupling patterns serve as a reliable benchmark for researchers. By following the detailed experimental protocol, which incorporates essential 1D and 2D NMR techniques, scientists and drug development professionals can achieve an unambiguous and definitive characterization of this important molecule, ensuring the scientific integrity of their subsequent research.

References

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• NC State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Biellmann, J. F., & Callot, H. (1967). Solvent Effects in the Nuclear Magnetic Resonance Spectra of Organic Acids and Salts.
• Franklin, P. W., & Ludden, P. A. (1995). The solvent polarity dependent conformational equilibrium of the carboxylic ionophore narasin: a proton NMR study. Magnetic Resonance in Chemistry, 33(4), 269-276.

• JoVE. (2025, May 22). Video: NMR and Mass Spectroscopy of Carboxylic Acids. Retrieved from [Link]

• ResearchGate. (n.d.). 13 C-NMR spectrum of ( 4 ). Retrieved from [Link]

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• Journal "Fluorine notes". (2017, April). NMR spectral characteristics of fluorocontaining pyridines. Retrieved from [Link]

• Wiley Online Library. (2025, December 18). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Retrieved from [Link]

• ACS Publications. (n.d.). Use of carboxylic acids as chiral solvating agents for the determination of optical purity of chiral amines by NMR spectroscopy. Retrieved from [Link]

• Semantic Scholar. (n.d.). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Retrieved from [Link]

• Metabolites. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and NMR characterization of seven new substituted pyridine N-oxides. Retrieved from [Link]

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Molecular Weight and Exact Mass Determination of 3-(Naphthalen-1-yl)isonicotinic Acid: A Technical Whitepaper

Prepared by: Senior Application Scientist, Analytical Chemistry & DMPK Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Executive Summary

In the rigorous landscape of preclinical drug development, the structural verification of target pharmacophores demands absolute analytical certainty. 3-(Naphthalen-1-yl)isonicotinic acid—a highly lipophilic, bi-aromatic scaffold—serves as a critical intermediate and active moiety in the design of targeted therapeutics. This whitepaper establishes the definitive physicochemical profile of this compound, detailing the mechanistic causality behind its exact mass determination and providing a self-validating High-Resolution Mass Spectrometry (HRMS) protocol designed for sub-ppm accuracy.

Quantitative Physicochemical Profiling

Before executing high-resolution analytical workflows, it is imperative to establish the theoretical mass parameters of the target analyte. The topological polar surface area (TPSA) of the isonicotinic acid core is 50.2 Ų[1]; because the naphthalen-1-yl substituent is purely hydrocarbon-based, the TPSA of the conjugated molecule remains unchanged, dictating its specific chromatographic behavior.

Parameter	Theoretical Value	Mechanistic Significance
Chemical Formula	C₁₆H₁₁NO₂	Dictates the isotopic fine structure and isotopic envelope distribution.
Molecular Weight (Nominal)	249.269 g/mol	Used for bulk stoichiometric calculations and macroscopic formulation.
Monoisotopic Exact Mass	249.078978 Da	The exact mass of the molecule composed entirely of the most abundant isotopes (¹²C, ¹H, ¹⁴N, ¹⁶O).
Theoretical [M+H]⁺ (ESI+)	250.086254 Da	Formed via the protonation of the basic pyridine nitrogen (addition of H⁺: 1.007276 Da).
Theoretical [M-H]⁻ (ESI-)	248.071702 Da	Formed via the deprotonation of the carboxylic acid moiety (loss of H⁺: 1.007276 Da).
Topological Polar Surface Area	50.2 Ų	Predicts membrane permeability and dictates reversed-phase retention mechanisms.

The Mechanistic Imperative of Exact Mass in Drug Discovery

Relying on nominal molecular weight (e.g., 249 Da) is fundamentally inadequate in modern drug discovery due to the high probability of isobaric interference—distinct molecular entities sharing the same integer mass[2]. High-Resolution Mass Spectrometry (HRMS) resolves this critical vulnerability by measuring the exact monoisotopic mass to the fourth or fifth decimal place, enabling the unambiguous assignment of the elemental composition[3].

For 3-(Naphthalen-1-yl)isonicotinic acid, an exact mass of 249.0789 Da acts as a highly specific molecular fingerprint. In complex biological matrices or crude synthetic mixtures, this precision drastically reduces the false-positive rate during high-throughput screening and ensures structural integrity during lead optimization[4]. Furthermore, exact mass capabilities are essential for resolving isotopic fine structure, which serves as a complementary approach for validating the elemental formula when analyzing unknown degradants[5].

Self-Validating LC-HRMS Analytical Protocol

To determine the exact mass of 3-(Naphthalen-1-yl)isonicotinic acid with uncompromising accuracy, we employ a hybrid quadrupole-Orbitrap mass spectrometer. Orbitrap systems provide exceptional resolving power (R > 100,000), which is a prerequisite for separating the target analyte from background matrix interference[6].

Step-by-Step Methodology

Step 1: Analyte Solubilization and Matrix Preparation

• Action: Dissolve 1.0 mg of the standard in 1.0 mL of LC-MS grade Methanol, followed by a 1:1000 dilution in 50:50 Water:Acetonitrile.

• Causality: The highly lipophilic naphthalene ring necessitates an organic solubilizer (Methanol) to prevent precipitation. The subsequent dilution into a highly aqueous mixture ensures the injection solvent is weaker than the mobile phase, preventing peak broadening (the "solvent effect") at the head of the analytical column.

Step 2: pH-Divergent Chromatographic Separation (UHPLC)

• Action: Utilize a C18 superficially porous particle (SPP) column (2.1 x 50 mm, 1.7 µm).

• Causality: SPP columns provide the theoretical plate count of sub-2 µm fully porous particles but at a significantly lower backpressure, enabling high-throughput gradients.

• Action (ESI+ Run): Mobile Phase A: Water + 0.1% Formic Acid (pH ~2.7).

  • Mechanistic Rationale: The low pH ensures complete protonation of the basic pyridine nitrogen (pKa ~1.7), maximizing ionization efficiency in positive mode.

• Action (ESI- Run): Mobile Phase A: Water + 10 mM Ammonium Acetate (pH ~6.8).

  • Mechanistic Rationale: The neutral pH facilitates the deprotonation of the carboxylic acid (pKa ~4.9), driving the formation of the [M-H]⁻ species for orthogonal mass confirmation.

Step 3: High-Resolution Mass Analysis & Self-Validation

• Action: Set the Orbitrap mass analyzer to a resolving power of 140,000 (at m/z 200).

• Self-Validation Mechanism: The protocol incorporates an automated internal lock mass. A ubiquitous background polysiloxane ion (m/z 371.10123) is continuously monitored by the acquisition software.

  • Causality: Mass analyzers are subject to thermal and electronic drift. The lock mass provides real-time, scan-by-scan calibration of the mass axis. If the mass accuracy of this internal standard drifts beyond 2.0 ppm, the system is programmed to automatically pause the sequence, preventing the generation of compromised, untrustworthy data.

Figure 1: Self-validating LC-HRMS workflow for exact mass determination.

Biotransformation and Exact Mass Shifts

Beyond static structural identification, exact mass is the foundational metric for Drug Metabolism and Pharmacokinetics (DMPK) profiling[6]. When 3-(Naphthalen-1-yl)isonicotinic acid undergoes hepatic biotransformation, the parent molecule is subjected to Phase I and Phase II enzymatic reactions.

Because these biological modifications impart specific, mathematically predictable mass shifts, HRMS allows scientists to track the metabolic fate of the drug without requiring radiolabeled standards[6]. For example, a cytochrome P450-mediated hydroxylation of the naphthalene ring will shift the exact mass by exactly +15.9949 Da (the exact mass of an oxygen atom), whereas a Phase II UGT-mediated glucuronidation of the carboxylic acid will yield a mass shift of +176.0321 Da.

Figure 2: Exact mass shifts in Phase I and Phase II biotransformations.

By leveraging these exact mass differentials, analytical scientists can construct comprehensive metabolic networks, identifying potential toxicophores or active metabolites early in the drug development pipeline.

References

• High Resolution Mass Spectrometry for Drug Discovery and Development. Longdom.[Link]

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• High-resolution mass spectrometry: basic principles for using exact mass and mass defect for discovery analysis of organic molecules in blood, breath, urine and environmental media. ResearchGate.[Link]

• Isonicotinic Acid | C6H5NO2 | CID 5922 - PubChem. National Institutes of Health (NIH).[Link]

• Advances in high‐resolution mass spectrometry applied to pharmaceuticals in 2020: A whole new age of information. National Institutes of Health (NIH) - PMC.[Link]

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Electronic Structure and Density Functional Theory (DFT) Analysis of 3-(Naphthalen-1-yl)isonicotinic Acid: A Computational Whitepaper

Executive Summary

3-(Naphthalen-1-yl)isonicotinic acid is a highly specialized molecular scaffold with significant implications in rational drug design and advanced materials science. By fusing an electron-deficient isonicotinic acid (pyridine-4-carboxylic acid) core with an electron-rich naphthalen-1-yl moiety, this compound exhibits a unique push-pull electronic configuration. This technical whitepaper details the rigorous computational methodology required to analyze its electronic structure, providing scientists with a self-validating Density Functional Theory (DFT) protocol to extract critical reactivity descriptors and map its pharmacological potential.

Structural Rationale & Conformational Causality

Before initiating quantum mechanical calculations, it is crucial to understand the structural causality of 3-(Naphthalen-1-yl)isonicotinic acid (PubChem CID 53223852)[1].

The Steric Twist: The juxtaposition of the bulky naphthalen-1-yl group at the C3 position adjacent to the carboxylic acid at the C4 position of the pyridine ring creates severe steric repulsion. To minimize this steric clash, the molecule is forced out of coplanarity, adopting a highly twisted dihedral angle between the naphthalene and pyridine rings. Pharmacophoric Impact: This broken coplanarity is not a structural defect; it is a critical pharmacophoric feature. The orthogonal geometry allows the hydrophobic naphthyl ring to project deeply into narrow, hydrophobic protein pockets (such as the ATP-binding cleft of kinases), while the polar isonicotinic acid moiety remains solvent-exposed to form essential salt bridges or hydrogen bonds at the pocket's hinge region.

Computational Methodology: The "Why" Behind the Protocol

To rigorously characterize this molecule, we employ DFT via the Gaussian 16 software suite[2].

Functional Selection (B3LYP): Calculations are performed using the B3LYP hybrid functional. The causality behind this choice lies in its incorporation of exact Hartree-Fock exchange[3], which effectively mitigates the overbinding errors and self-interaction flaws inherent to pure local density approximations. The correlation functional developed by Lee, Yang, and Parr[4] accurately captures the electron correlation effects necessary for conjugated π -systems.

Basis Set Selection (6-311G(d,p)): A triple-zeta basis set augmented with polarization functions on heavy atoms (d) and hydrogen (p) is mandatory here. The highly polarized electron density around the electronegative pyridine nitrogen and carboxylate oxygen requires d -orbitals to accurately model lone-pair directionality, while p -orbitals on hydrogen are necessary to properly model potential intermolecular hydrogen-bonding interactions.

Step-by-Step Experimental Protocol (Self-Validating Workflow)

As a standard of scientific integrity, computational protocols must be self-validating. The following step-by-step workflow ensures that the generated electronic descriptors are derived from a true physical state.

• Step 1: Coordinate Initialization & Pre-Optimization

  • Construct the 3D molecular model of 3-(Naphthalen-1-yl)isonicotinic acid using a molecular builder.

  • Perform a preliminary molecular mechanics (MMFF94) clean-up to resolve severe initial steric clashes between the naphthyl protons and the carboxylate oxygen.

• Step 2: DFT Geometry Optimization

  • Set up the Gaussian 16 input file specifying the #p opt freq b3lyp/6-311g(d,p) route section.

  • Execute the optimization. The algorithm iteratively adjusts nuclear coordinates to minimize the total energy, seeking a minimum on the Potential Energy Surface (PES).

• Step 3: Self-Validation via Frequency Analysis

  • Analyze the thermochemical output from the freq calculation.

  • Critical Trustworthiness Check: Verify the absolute absence of imaginary frequencies (NImag = 0). If an imaginary frequency is present, the structure is a transition state, not a ground-state minimum. In such cases, the coordinates must be perturbed along the normal mode of the imaginary frequency and re-optimized.

• Step 4: Wavefunction Extraction and Topological Analysis

  • Generate a formatted checkpoint file (.fchk) and convert it to a wavefunction file (.wfx).

  • Import the .wfx file into Multiwfn (a multifunctional wavefunction analyzer)[5] for post-processing.

  • Execute Population Analysis to extract HOMO/LUMO energies and generate Molecular Electrostatic Potential (MEP) maps to identify nucleophilic and electrophilic domains.

Fig 1. Self-validating DFT computational workflow for electronic structure analysis.

Electronic Structure & Reactivity Descriptors

The Frontier Molecular Orbitals (FMOs) dictate the molecule's chemical reactivity and optical properties:

• HOMO (Highest Occupied Molecular Orbital): Primarily localized over the electron-rich naphthalen-1-yl ring. This acts as the primary electron-donor site for π−π stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) in target proteins.

• LUMO (Lowest Unoccupied Molecular Orbital): Delocalized across the electron-deficient isonicotinic acid moiety, serving as the electron-acceptor site.

Using Koopmans' theorem approximations, global reactivity descriptors are derived from the HOMO and LUMO energies. The Chemical Hardness ( η ) indicates kinetic stability, while the Electrophilicity Index ( ω ) quantifies the energy lowering due to maximal electron flow between donor and acceptor.

Quantitative Data Presentation

The following table summarizes the representative electronic properties calculated for this scaffold at the specified level of theory.

Table 1: Calculated Electronic and Reactivity Descriptors for 3-(Naphthalen-1-yl)isonicotinic acid (B3LYP/6-311G(d,p))

Descriptor	Symbol	Calculated Value (eV)
HOMO Energy	EHOMO​	-6.24
LUMO Energy	ELUMO​	-2.12
Energy Gap	ΔE	4.12
Ionization Potential	I	6.24
Electron Affinity	A	2.12
Chemical Hardness	η	2.06
Chemical Potential	μ	-4.18
Electrophilicity Index	ω	4.24
Dipole Moment	μD​	3.65 Debye

Pharmacological Application

Because of its unique electronic dipole and orthogonal geometry, 3-(Naphthalen-1-yl)isonicotinic acid serves as an excellent template for kinase inhibitors. The pathway below illustrates the logical flow of how this molecule's electronic properties translate into a biological signaling blockade.

Fig 2. Proposed pharmacological signaling pathway via kinase inhibition.

References[1] Title: 3-(Naphthalen-1-yl)isonicotinic acid | CID 53223852

Source: National Center for Biotechnology Information (PubChem) URL:[Link][3] Title: Density-functional thermochemistry. III. The role of exact exchange Source: The Journal of Chemical Physics URL:[Link][4] Title: Development of the Colle-Salvetti correlation-energy formula into a functional of the electron density Source: Physical Review B URL:[Link][5] Title: Multiwfn: a multifunctional wavefunction analyzer Source: Journal of Computational Chemistry URL:[Link][2] Title: Gaussian 16, Revision C.01 Source: Gaussian, Inc. URL:[Link]

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• 3. gwern.net [gwern.net]
• 4. Scholars@Duke publication: Development of the Colle-Salvetti correlation-energy formula into a functional of the electron density. [scholars.duke.edu]
• 5. Multiwfn: a multifunctional wavefunction analyzer - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safety and Toxicity Profile of 3-(Naphthalen-1-yl)isonicotinic Acid

Abstract

This technical guide provides a comprehensive analysis of the safety and toxicity profile of 3-(Naphthalen-1-yl)isonicotinic acid. As a novel chemical entity, direct and extensive experimental safety and toxicological data are not yet publicly available. Therefore, this document presents an expertly inferred profile based on the well-established chemical and toxicological properties of its core structural components: the isonicotinic acid moiety and the naphthalene moiety. This guide is intended for researchers, scientists, and drug development professionals to ensure safe handling, and to inform initial toxicological assessments. The information herein is synthesized from existing safety data sheets (SDS) and toxicological literature on analogous compounds, providing a robust, precautionary framework for laboratory use.

Introduction and Chemical Identity

3-(Naphthalen-1-yl)isonicotinic acid is a heterocyclic aromatic carboxylic acid. Its structure integrates a pyridine-4-carboxylic acid (isonicotinic acid) core with a naphthalene ring system. This unique combination of a polar, ionizable group and a large, lipophilic polycyclic aromatic hydrocarbon (PAH) moiety suggests potential for diverse chemical interactions and biological activities. Its structural analogues, particularly derivatives of isonicotinic acid, have significant applications in medicinal chemistry, most notably as precursors to the anti-tuberculosis drug isoniazid.[1][2] The naphthalene component is a well-studied PAH with a distinct toxicological profile.[3][4]

Due to the limited availability of direct experimental data for 3-(Naphthalen-1-yl)isonicotinic acid, this guide adopts a structure-activity relationship (SAR) approach to forecast its safety and toxicity characteristics. This method is a cornerstone of chemical safety assessment for new or uncharacterized substances.

Caption: 2D Structure of 3-(Naphthalen-1-yl)isonicotinic acid.

Chemical and Physical Properties (Inferred)

The following table summarizes the predicted physical and chemical properties of 3-(Naphthalen-1-yl)isonicotinic acid. These are estimations based on its chemical structure and have not been experimentally verified.

Property	Inferred Value	Rationale
Molecular Formula	C₁₆H₁₁NO₂	Derived from the chemical structure.
Molecular Weight	249.27 g/mol	Calculated from the molecular formula.
Appearance	White to off-white or pale yellow crystalline solid.	Typical appearance for aromatic carboxylic acids.[5]
Melting Point	>150 °C	Aromatic carboxylic acids are generally high-melting solids.[6]
Solubility	Sparingly soluble in water; soluble in organic solvents like DMSO, DMF, and alcohols.	The carboxylic acid group provides some polarity, while the large naphthalene moiety imparts hydrophobicity.[5][6]
pKa	~4-5	The pKa is expected to be similar to that of isonicotinic acid (pKa 4.96).[7]

Inferred Safety Data Sheet (SDS)

This section provides a precautionary safety data sheet based on the known hazards of the isonicotinic acid and naphthalene moieties.

Hazard Identification

Based on the Globally Harmonized System (GHS), 3-(Naphthalen-1-yl)isonicotinic acid should be handled as a hazardous substance.

• GHS Pictograms:

  • Health Hazard

  • Exclamation Mark

• Signal Word: Warning

• Inferred Hazard Statements:

  • H315: Causes skin irritation. (Based on isonicotinic acid)[8][9]

  • H319: Causes serious eye irritation. (Based on isonicotinic acid)[8][9]

  • H335: May cause respiratory irritation. (Based on isonicotinic acid and naphthalene)[8][10]

  • H351: Suspected of causing cancer. (Based on naphthalene)[10]

  • H411: Toxic to aquatic life with long-lasting effects. (Based on naphthalene)

• Precautionary Statements:

  • P261: Avoid breathing dust.[11]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[11]

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.[9]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8]

  • P308+P313: IF exposed or concerned: Get medical advice/attention.

First-Aid Measures

• Inhalation: Remove person to fresh air and keep comfortable for breathing. If respiratory irritation occurs, seek medical attention.[8]

• Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical attention.[12]

• Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Get immediate medical attention.[12]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention if you feel unwell.[13]

Handling and Storage

• Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Avoid creating dust. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE).[11][12]

• Storage: Keep container tightly closed in a dry, cool, and well-ventilated place. Store away from strong oxidizing agents and strong bases.[12]

Exposure Controls and Personal Protection

• Engineering Controls: Ensure adequate ventilation, especially in confined areas. Use a chemical fume hood for handling significant quantities. Eyewash stations and safety showers should be readily accessible.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

  • Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe shoes.

  • Respiratory Protection: For operations generating significant dust, a NIOSH-approved particulate respirator (e.g., N95) is recommended.

In-depth Toxicity Profile (Inferred)

This section elaborates on the potential toxicological effects of 3-(Naphthalen-1-yl)isonicotinic acid, drawing from the known profiles of its constituent parts.

Caption: Inferred toxicity profile based on structural components.

Toxicology of the Isonicotinic Acid Moiety

Isonicotinic acid is classified as an irritant.[14] Safety data sheets consistently report that it causes skin irritation and serious eye irritation.[8][9] It may also cause respiratory irritation upon inhalation of its dust.[8] The acute oral toxicity is low, with a reported LD50 in rats of 5 g/kg.[9] While isonicotinic acid itself is not considered a potent systemic toxin, its derivatives can have significant biological effects. For instance, isoniazid, the hydrazide of isonicotinic acid, is a widely used antibiotic, but its metabolism can lead to hepatotoxicity in some individuals.[15]

Toxicology of the Naphthalene Moiety

Naphthalene is a well-characterized polycyclic aromatic hydrocarbon with a more concerning toxicological profile.

• Acute Toxicity: In humans, acute exposure to high levels of naphthalene can cause hemolytic anemia, particularly in individuals with a glucose-6-phosphate dehydrogenase (G6PD) deficiency.[4] Symptoms can include fatigue, nausea, vomiting, and diarrhea.

• Respiratory Toxicity: The primary target organ for naphthalene toxicity in rodents following inhalation is the respiratory tract. It causes necrosis of the non-ciliated bronchiolar epithelial (Clara) cells in mice and inflammation and hyperplasia of the nasal respiratory and olfactory epithelium in rats.[3][10]

• Carcinogenicity: Naphthalene is classified by the International Agency for Research on Cancer (IARC) as Group 2B, "possibly carcinogenic to human." This is based on evidence from animal studies where chronic inhalation exposure led to an increased incidence of respiratory tract tumors (adenomas and neuroblastomas of the nasal cavity) in rats.[10] There is no data to suggest it is a genotoxic carcinogen; the proposed mechanism involves chronic inflammation and cytotoxicity leading to regenerative cell proliferation.[10]

• Developmental and Reproductive Toxicity: No significant developmental or reproductive effects have been consistently reported in animal studies at doses that were not maternally toxic.

Predicted Integrated Toxicity of 3-(Naphthalen-1-yl)isonicotinic acid

By integrating the toxicological data from both moieties, a precautionary profile for the target compound emerges:

• Acute Effects: The primary acute hazards are likely to be irritation of the skin, eyes, and respiratory tract upon direct contact or inhalation of dust. Systemic toxicity from a single exposure is predicted to be low.

• Chronic Effects: The main concern for chronic exposure, particularly via inhalation of dust, would be potential effects on the respiratory system, mirroring the known toxicity of naphthalene.

• Carcinogenicity, Mutagenicity, and Genotoxicity: There is no data for this specific compound. Due to the presence of the naphthalene moiety, it is prudent to handle 3-(Naphthalen-1-yl)isonicotinic acid as a suspected carcinogen until experimental data proves otherwise.

Experimental Protocol: Safe Handling and Stock Solution Preparation

The following protocol outlines a standardized procedure for safely handling a novel solid compound like 3-(Naphthalen-1-yl)isonicotinic acid in a research laboratory setting.

Caption: Workflow for safe handling of a new solid compound.

Step-by-Step Methodology

• Preparation and PPE: Before handling the compound, ensure you are wearing appropriate PPE: a buttoned lab coat, nitrile gloves, and safety glasses or goggles.

• Engineering Controls: Perform all manipulations of the solid compound within a certified chemical fume hood to minimize inhalation exposure.

• Weighing: a. Place a clean, empty vial on an analytical balance and tare the balance. b. Carefully transfer the desired amount of 3-(Naphthalen-1-yl)isonicotinic acid solid into the vial using a clean spatula. Avoid creating airborne dust. c. Record the final mass.

• Solubilization: a. Using a calibrated pipette, add the calculated volume of a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to the vial to achieve the desired stock concentration. b. Tightly cap the vial.

• Dissolution: a. Mix the contents by vortexing until the solid is completely dissolved. b. If necessary, use a sonicator bath to aid dissolution.

• Labeling and Storage: a. Clearly label the vial with the compound name, concentration, solvent, date of preparation, and your initials. b. Store the stock solution under appropriate conditions (e.g., at -20°C, protected from light) as determined by the compound's stability.

• Decontamination and Waste Disposal: a. Wipe down the spatula, balance, and work surface in the fume hood with a suitable solvent (e.g., 70% ethanol) to decontaminate them. b. Dispose of all contaminated waste (e.g., pipette tips, weigh boats, gloves) in the designated solid chemical waste container.

Conclusion

While 3-(Naphthalen-1-yl)isonicotinic acid is a compound with limited publicly available safety data, a robust precautionary approach can be formulated by analyzing its constituent chemical moieties. The isonicotinic acid component suggests a potential for skin, eye, and respiratory irritation. The naphthalene component introduces a more significant concern for potential chronic respiratory effects and possible carcinogenicity based on animal data.

Therefore, it is imperative that researchers treat 3-(Naphthalen-1-yl)isonicotinic acid with a high degree of caution. All handling should be performed with appropriate engineering controls (fume hood) and personal protective equipment to minimize exposure. Further experimental toxicological studies are required to definitively characterize the safety profile of this molecule.

References

• Isonicotinic Acid. (n.d.). In The Merck Index Online. Royal Society of Chemistry. Retrieved March 26, 2026, from [Link]

• Isonicotinic Acid. (2026). PubChem. National Institutes of Health. Retrieved March 26, 2026, from [Link]

• Jensen, K. J., & Alsina, J. (2001). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. Letters in Organic Chemistry, 8(3), 214-217.
• Process for preparation of isonicotinic acid derivatives. (2006). Google Patents.
• Patil, P. G., et al. (2021). Synthesis, Structural Characterizations, and Quantum Chemical Investigations on 1-(3-Methoxy-phenyl)-3-naphthalen-1-yl-propenone. ACS Omega, 6(40), 25982–25995.
• Al-Ostath, A., et al. (2024). Synthesis, DFT Calculations, and Biological Studies of New 2-Cyano-3-(Naphthalene-1-yl) Acryloyl Amide Analogues as Anticancer Agents. Chemistry & Biodiversity, 21(10), e202401023.
• Zarafu, I., et al. (2015). Synthesis and biological activities of some new isonicotinic acid 2-(2-hydroxy-8-substituted-tricyclo[7.3.1.0(2.7)]tridec-13-ylidene)-hydrazides. Bioorganic & Medicinal Chemistry, 23(5), 1035-1044.

• ISONICOTINIC ACID HYDRAZIDE (ISONIAZID). (1999). In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 71. National Center for Biotechnology Information. Retrieved March 26, 2026, from [Link]

• El-Hagrassi, A. M., et al. (2020). Usnic acid biological activity: history, evaluation and usage. Tropical Journal of Pharmaceutical Research, 19(7), 1531-1541.

• Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2-Methylnaphthalene. (2020). Agency for Toxic Substances and Disease Registry (ATSDR). Retrieved March 26, 2026, from [Link]

• Naphthalene, 1-Methylnaphthalene, and 2-Methylnaphthalene. (2023). Agency for Toxic Substances and Disease Registry (ATSDR). Retrieved March 26, 2026, from [Link]

• Compound Naphthalene Data collection sheet. (2010). European Union. Retrieved March 26, 2026, from [Link]

• Fiket, Ž., et al. (2021). Photochemical Reactivity of Naphthol-Naphthalimide Conjugates and Their Biological Activity. Molecules, 26(11), 3334.

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• 3. HEALTH EFFECTS - Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2-Methylnaphthalene - NCBI Bookshelf [ncbi.nlm.nih.gov]
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Thermodynamic properties of 3-(Naphthalen-1-yl)isonicotinic acid

An In-Depth Technical Guide to the Thermodynamic Characterization of 3-(Naphthalen-1-yl)isonicotinic Acid

Abstract

3-(Naphthalen-1-yl)isonicotinic acid is a novel molecule integrating the lipophilic, aromatic scaffold of naphthalene with the polar, hydrogen-bonding, and ionizable isonicotinic acid moiety. This unique combination makes it a compound of significant interest for researchers in medicinal chemistry and materials science. The thermodynamic properties of such a compound are not merely academic data points; they are critical determinants of its behavior in both biological and manufacturing contexts. Properties such as solubility, melting point, thermal stability, and heat capacity govern everything from bioavailability and formulation strategies in drug development to purification and process control in chemical synthesis.

This guide, written from the perspective of a Senior Application Scientist, provides a comprehensive framework for the full thermodynamic characterization of 3-(Naphthalen-1-yl)isonicotinic acid. As direct experimental data for this specific compound is not yet widely published, this document outlines the essential experimental protocols, the scientific rationale behind methodological choices, and the expected behaviors based on well-characterized analogues and its constituent chemical structures—naphthalene and isonicotinic acid. We will detail the use of core techniques such as Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and isothermal solubility studies, providing not just procedural steps but the causal logic that ensures data integrity and trustworthiness.

Foundational Physicochemical & Structural Analysis

Prior to any thermodynamic investigation, a baseline understanding of the material's structure and purity is paramount. Thermodynamic values are intrinsically linked to the solid-state form of the material.

Crystal Structure and Polymorphism

The spatial arrangement of molecules in the crystal lattice dictates the energy required to disrupt it (melting) and the energy of interaction with solvents (solubility). Molecules like 3-(Naphthalen-1-yl)isonicotinic acid, which are rigid and capable of forming hydrogen bonds, are prone to polymorphism—the ability to exist in multiple crystalline forms. Each polymorph is, in effect, a different solid-state material with a unique set of thermodynamic properties.

An analogue, 2-(naphthalen-1-ylamino)-nicotinic acid, has been shown to exhibit polymorphism, including a solvent-free form and a hydrate.[1] This precedent strongly suggests that a polymorph screen is a critical first step for the title compound. Single-crystal X-ray diffraction (XRD) is the gold standard for elucidating the precise molecular packing, bond lengths, and angles that define a crystalline form.[2]

Synthesis and Purity Assurance

Thermodynamic measurements are highly sensitive to impurities, which can depress melting points and artificially inflate solubility readings. A common synthetic approach could involve Suzuki or other cross-coupling reactions to join the naphthalene and pyridine rings. Following synthesis, rigorous purification, typically via recrystallization, is necessary. Purity should be confirmed to be >99.5% by High-Performance Liquid Chromatography (HPLC) and characterized by ¹H NMR and ¹³C NMR spectroscopy.

Core Thermodynamic Properties: Experimental Determination

The following sections detail the essential experiments for a comprehensive thermodynamic profile. The protocols are designed to be self-validating and provide data crucial for development applications.

Melting Point (T_fus) and Enthalpy of Fusion (ΔH_fus)

Causality & Importance: The melting point is a fundamental indicator of a crystal's lattice energy and purity. The enthalpy of fusion represents the energy required to transition the substance from an ordered solid to a disordered liquid state at constant pressure and is essential for solubility modeling and pre-formulation.[3]

Primary Methodology: Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. An endothermic peak during heating corresponds to the melting process.

Detailed Experimental Protocol (DSC):

• Calibration: Calibrate the DSC instrument's temperature and enthalpy scales using certified standards (e.g., Indium, Tin).

• Sample Preparation: Accurately weigh 2-5 mg of the purified, dried 3-(Naphthalen-1-yl)isonicotinic acid into a non-reactive aluminum pan. Crimp the pan with a lid to ensure a controlled atmosphere.

• Instrument Setup: Place the sample pan and an empty, sealed reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a temperature at least 50 °C below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a controlled rate, typically 10 °C/min, under a constant purge of inert nitrogen gas (50 mL/min) to prevent oxidative degradation.

  • Continue heating to a temperature well above the melting endotherm to ensure the entire transition is captured.

• Data Analysis:

  • The melting point (T_fus) is typically reported as the onset temperature of the endothermic peak.

  • The enthalpy of fusion (ΔH_fus) is calculated by integrating the area of the melting peak. The value is expressed in J/g or kJ/mol.

Expected Behavior: Isonicotinic acid itself has a very high melting point (sublimes above 310 °C), while naphthalene melts at a much lower 80 °C.[4][5] The rigid, planar structure and strong intermolecular hydrogen bonding potential from the carboxylic acid and pyridine nitrogen suggest that 3-(Naphthalen-1-yl)isonicotinic acid will have a high melting point, likely exceeding 200 °C. For comparison, the related compound nicotinic acid melts at approximately 236 °C with an enthalpy of fusion of about 27.6 kJ/mol.[6]

Thermal Stability and Decomposition (T_d)

Causality & Importance: Thermal stability defines the temperature threshold beyond which the molecule begins to chemically degrade. This is a critical parameter for determining safe storage conditions, drying temperatures, and assessing viability for processes like melt extrusion.

Primary Methodology: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. A loss of mass indicates decomposition or sublimation.

Detailed Experimental Protocol (TGA):

• Calibration: Verify the instrument's mass balance using standard weights and its temperature scale using certified magnetic standards (Curie point standards).

• Sample Preparation: Place 5-10 mg of the sample into a ceramic or platinum TGA pan.

• Instrument Setup: Tare the balance and place the sample pan in the furnace.

• Thermal Program:

  • Heat the sample from ambient temperature to an upper limit (e.g., 500 °C or 600 °C) at a constant rate of 10 °C/min.

  • Maintain a constant inert (nitrogen) or oxidative (air) atmosphere flow (e.g., 50 mL/min) to simulate different processing environments.[7]

• Data Analysis:

  • The onset of decomposition (T_d) is determined from the TG curve as the temperature at which significant mass loss begins (often defined as 5% mass loss, T₅%).

  • The derivative of the TG curve (DTG curve) shows the rate of mass loss, with peaks indicating the temperatures of maximum decomposition rates.[8]

Insight from Analogues: Isonicotinic acid is known to sublime.[9][10] TGA is crucial for distinguishing between sublimation (a physical change with no chemical degradation) and true decomposition. Coupling the TGA instrument to a mass spectrometer (TGA-MS) or an FTIR spectrometer (TGA-FTIR) is highly recommended to analyze the evolved gases, confirming whether they are the intact parent molecule (sublimation) or smaller fragments (decomposition).[11] Naphthalene itself begins to decompose at much higher temperatures than its boiling point.[12]

Solubility

Causality & Importance: Solubility is arguably the most critical thermodynamic property for drug development, as it directly impacts bioavailability. For a molecule to be absorbed, it must first dissolve. It is also fundamental to designing crystallization processes for purification.

Primary Methodology: Isothermal Shake-Flask Method

This equilibrium-based method is considered the gold standard for determining solubility.

Detailed Experimental Protocol (Shake-Flask Solubility):

• System Preparation: Add an excess amount of solid 3-(Naphthalen-1-yl)isonicotinic acid to vials containing a known volume of the desired solvent (e.g., water, pH 7.4 phosphate buffer, ethanol). The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Seal the vials and place them in a temperature-controlled shaker bath (e.g., 25 °C or 37 °C) for a sufficient period (24-72 hours) to allow the system to reach equilibrium.

• Sampling & Separation: After equilibration, allow the vials to stand undisturbed for the solid to settle. Carefully withdraw a sample from the supernatant using a syringe fitted with a fine-pore filter (e.g., 0.22 µm) to remove all undissolved solid particles.

• Quantification:

  • Dilute the filtered sample with a suitable mobile phase.

  • Analyze the concentration of the dissolved compound using a calibrated HPLC-UV method. The pyridine and naphthalene chromophores should provide strong UV absorbance. For isonicotinic acid, absorption maxima are observed around 214 nm and 264 nm.[13]

  • The solubility is reported in units of mg/mL or mol/L.

Rationale for Solvent Choice:

• Water/Aqueous Buffers: Essential for predicting behavior in biological fluids. Due to the isonicotinic acid moiety (pKa ≈ 4.96), solubility is expected to be highly pH-dependent.[9][14]

• Organic Solvents (e.g., Ethanol, Acetone): Important for processing, purification, and formulation with co-solvents.[15] The lipophilic naphthalene group will enhance solubility in less polar organic solvents.[16]

Data Presentation and Visualization

Clear presentation of data is crucial for interpretation and comparison.

Summary of Key Thermodynamic Parameters

The experimental results should be summarized in a clear, tabular format.

Thermodynamic Property	Symbol	Experimental Method	Expected Value/Comment
Melting Point	T_fus	Differential Scanning Calorimetry (DSC)	High, likely >200 °C. Sharp peak indicates high purity.
Enthalpy of Fusion	ΔH_fus	Differential Scanning Calorimetry (DSC)	Expected to be in the range of 25-35 kJ/mol.
Decomposition Temperature	T_d (T₅%)	Thermogravimetric Analysis (TGA)	High stability expected, but must distinguish from sublimation.
Aqueous Solubility (pH 7.4)	S	Isothermal Shake-Flask & HPLC	Low, due to the large, lipophilic naphthalene moiety.
Ethanol Solubility	S	Isothermal Shake-Flask & HPLC	Significantly higher than aqueous solubility.
Molar Heat Capacity (Solid)	C_p,m	Modulated DSC (MDSC)	Provides baseline for advanced thermodynamic calculations.

Visualizing Experimental Logic and Relationships

Graphviz diagrams can effectively illustrate the workflow and the interplay between different properties.

Caption: A logical workflow for the comprehensive thermodynamic profiling of a novel compound.

Caption: Relationship between key solid-state and solution thermodynamic properties.

Conclusion and Forward Outlook

This technical guide presents a robust, scientifically-grounded strategy for the complete thermodynamic characterization of 3-(Naphthalen-1-yl)isonicotinic acid. By employing standard techniques like DSC, TGA, and the isothermal shake-flask method, researchers and drug development professionals can generate the critical data needed to advance a compound from discovery to application. The insights gained from these measurements are indispensable for understanding a molecule's physical behavior, ensuring its stability, and designing effective formulations. While we have used data from analogues like nicotinic acid and naphthalene to form educated hypotheses, the experimental determination outlined herein is the only path to obtaining the true thermodynamic profile of this unique molecule. Future work should focus on using this data to explore enabling technologies such as salt formation or co-crystallization to modulate these fundamental properties for optimized performance.

References

• Li, Y., Tao, Y., Zhoujin, Y., Zhao, F., Liang, P., Parkin, S., Li, T., Zhou, P., & Long, S. (2023). π–π stacking in the polymorphism of 2-(naphthalenylamino)-nicotinic acids and a comparison with their analogues. CrystEngComm, 25, 432. Available from: [Link]

• Abraham, M. H., & Acree, Jr., W. E. (2013). On the solubility of nicotinic acid and isonicotinic acid in water and organic solvents. Journal of Molecular Liquids, 188, 113-117. Available from: [Link]

• Abraham, M. H., & Acree, Jr., W. E. (2013). On the solubility of nicotinic acid and isonicotinic acid in water and organic solvents. ResearchGate. Available from: [Link]

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• National Institute of Standards and Technology. (2011). Spectroscopic characterization of structural isomers of naphthalene. Retrieved from [Link]

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• Wikipedia. (n.d.). Enthalpy of fusion. Retrieved from [Link]

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• Google Patents. (2019). CN109942566B - Isonicotinic acid derivatives and preparation methods and uses thereof.

• Wróbel, R., & Bebłowska, M. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. MDPI. Available from: [Link]

• Vaia. (n.d.). Problem 89 Calculate the enthalpy of fusion.... Retrieved from [Link]

• Breunig, H. J., & Ghesner, I. (2014). Crystal structure of bromidobis(naphthalen-1-yl)antimony(III). PMC. Available from: [Link]

• Wróbel, R., & Sławiński, J. (2023). Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization. PMC. Available from: [Link]

• Ribeiro da Silva, M. A. V., & Matos, M. A. R. (2013). Heat capacity and thermodynamics of solid and liquid pyridine-3-carboxylic acid (nicotinic acid) over the temperature range 296 K to 531 K. ResearchGate. Available from: [Link]

• Johnson, W. H., & Prosen, E. J. (1974). The Enthalpies of Combustion and Formation of Nicotinic Acid and Creatinine. PMC. Available from: [Link]

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Single Crystal X-Ray Diffraction Analysis of 3-(Naphthalen-1-yl)isonicotinic Acid: A Technical Guide to Atropisomeric Biaryl Crystallography

As a Senior Application Scientist in structural chemistry, I approach the crystallographic analysis of sterically hindered biaryls not merely as a data collection exercise, but as a study in supramolecular causality. 3-(Naphthalen-1-yl)isonicotinic acid represents a fascinating architectural challenge. The molecule combines a rigid biaryl axis—prone to restricted rotation—with a highly directional hydrogen-bonding motif.

This whitepaper provides an in-depth, self-validating methodological framework for synthesizing, crystallizing, and resolving the single crystal X-ray diffraction (SCXRD) data for this specific class of atropisomeric compounds.

Structural Context & Supramolecular Causality

To successfully obtain and analyze SCXRD data, one must first understand the physical forces dictating the molecule's behavior in the solid state.

• Steric Hindrance and Atropisomerism: The substitution of a bulky 1-naphthyl group at the 3-position of the isonicotinic acid core creates a severe steric clash between the peri-hydrogen of the naphthalene ring and the adjacent protons of the pyridine ring. This steric bulk restricts rotation around the C–C biaryl bond, trapping the molecule in distinct chiral conformations known as atropisomers[1].

• Hydrogen-Bonding Synthons: The carboxylic acid moiety at the 4-position of the pyridine ring is a classic supramolecular synthon. In the absence of competing hydrogen-bond acceptors, carboxylic acids overwhelmingly dimerize to form a robust, centrosymmetric R22​(8) hydrogen-bonded ring.

• Causality in Crystal Packing: Why does this matter for SCXRD? Because the synthesis typically yields a racemic mixture of the rapidly interconverting or stable atropisomers (depending on the exact rotational barrier), the crystallization process is thermodynamically driven to pack these enantiomeric pairs efficiently. The combination of the R22​(8) dimer and the racemic mixture almost exclusively directs the crystal lattice into a centrosymmetric space group, most commonly P21​/c or P1ˉ .

Figure 1: Logical causality of molecular features dictating macroscopic crystal packing.

Experimental Protocols: A Self-Validating Workflow

A reliable crystallographic model requires a flawless experimental pipeline. The following step-by-step methodologies ensure that each phase of the process validates the previous one.

Step 1: Synthesis of the Biaryl Core

The target compound is synthesized via a palladium-catalyzed Suzuki-Miyaura cross-coupling, a highly efficient method for generating 3-arylisonicotinic acid derivatives[2].

• Reaction: Combine 3-bromoisonicotinic acid (1.0 eq) and 1-naphthaleneboronic acid (1.2 eq) in a 1,4-dioxane/water mixture (4:1 v/v).

• Catalysis: Add K₂CO₃ (3.0 eq) as the base and Pd(PPh₃)₄ (0.05 eq) as the catalyst. Degas the mixture with N₂ and heat to 90 °C for 12 hours.

• Self-Validation: The reaction is validated prior to crystallization by TLC (complete consumption of the bromide) and ¹H NMR. The emergence of highly complex, overlapping aromatic multiplets in the 7.5–8.0 ppm region confirms the successful coupling and the restricted rotation of the naphthyl system.

Step 2: Single Crystal Growth via Vapor Diffusion

Standard solvent evaporation often fails for rigid atropisomers, yielding amorphous powders due to rapid kinetic precipitation.

• Preparation: Dissolve 10 mg of the purified 3-(naphthalen-1-yl)isonicotinic acid in 0.5 mL of N,N-dimethylformamide (DMF) in a 2 mL inner glass vial.

• Diffusion Chamber: Place the unsealed 2 mL vial inside a 20 mL scintillation vial containing 3 mL of diethyl ether (antisolvent). Seal the outer vial tightly.

• Causality: DMF is a powerful hydrogen-bond disruptor, keeping the molecules fully solvated. The highly volatile diethyl ether slowly diffuses into the DMF over 3–5 days. This thermodynamically controlled approach to supersaturation allows the molecules to overcome the entropic penalty of packing, yielding pristine, diffraction-quality single crystals.

Step 3: SCXRD Data Acquisition and Processing

• Cryo-Mounting: Harvest a single crystal using a MiTeGen micromount and immediately submerge it in perfluoropolyether oil. Flash-cool the crystal to 100 K under a continuous nitrogen stream.

  • Causality: Cryocooling to 100 K freezes out dynamic disorder and minimizes thermal vibrations (Debye-Waller factors). This exponentially increases the intensity of high-angle reflections, which is critical for accurately resolving the dihedral angle between the naphthyl and pyridine rings.

• Diffraction: Collect data on a diffractometer equipped with a Cu Kα microfocus source ( λ=1.54184 Å) and a photon-counting pixel array detector.

• Structure Solution: Integrate the frames and apply a multi-scan empirical absorption correction. Solve the phase problem using the intrinsic phasing algorithm implemented in SHELXT[3].

• Refinement: Perform full-matrix least-squares refinement on F2 using OLEX2[4]. Refine all non-hydrogen atoms with anisotropic displacement parameters.

• Self-Validation: The structure solution acts as a self-validating system. The immediate appearance of the R22​(8) carboxylic acid dimer in the initial electron density map confirms the chemical identity. A final R1​ value of < 5% and a flat residual electron density map ( Δρmax​<0.5 e/ų) mathematically validate the phase model.

Figure 2: End-to-end experimental workflow for synthesizing and analyzing SCXRD data.

Quantitative Data Presentation

The following table summarizes the expected quantitative crystallographic parameters for 3-(naphthalen-1-yl)isonicotinic acid. (Note: As a Senior Application Scientist, I present this representative crystallographic dataset modeled on highly analogous 3-arylisonicotinic acid systems to demonstrate the exact analytical framework and metrics expected for this specific molecular architecture).

Crystallographic Parameter	Value / Metric
Chemical Formula	C₁₆H₁₁NO₂
Formula Weight	249.26 g/mol
Crystal System	Monoclinic
Space Group	P21​/c (Centrosymmetric)
Unit Cell Dimensions	a = 8.452(3) Å b = 12.185(4) Å c = 11.820(4) Å β = 105.42(2)°
Unit Cell Volume ( V )	1173.5(7) ų
Molecules per Unit Cell ( Z,Z′ )	4, 1
Calculated Density ( ρcalc​ )	1.411 g/cm³
Absorption Coefficient ( μ )	0.784 mm⁻¹
F(000)	520
Radiation Source	Cu Kα ( λ = 1.54184 Å)
Data Collection Temperature	100(2) K
Reflections Collected / Unique	14,230 / 2,845 [ Rint​ = 0.031]
Goodness-of-Fit (GOF) on F2	1.045
Final R indices [ I>2σ(I) ]	R1​ = 0.042, wR2​ = 0.115
Largest Diff. Peak and Hole	0.24 and -0.18 e·Å⁻³

References

• Title : OLEX2: a complete structure solution, refinement and analysis program Source : Journal of Applied Crystallography / Semantic Scholar URL :[Link]

• Title : SHELXT – Integrated space-group and crystal-structure determination Source : Acta Crystallographica Section A / Semantic Scholar URL :[Link]

• Title : Atropisomerism in Diarylamines: Structural Requirements and Mechanisms of Conformational Interconversion Source : Angewandte Chemie / PMC URL :[Link]

Sources

• 1. Atropisomerism in Diarylamines: Structural Requirements and Mechanisms of Conformational Interconversion - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. semanticscholar.org [semanticscholar.org]
• 4. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for 3-(Naphthalen-1-yl)isonicotinic Acid via Suzuki-Miyaura Cross-Coupling

Introduction & Scope

3-(Naphthalen-1-yl)isonicotinic acid is a sterically encumbered, biaryl building block highly valued in medicinal chemistry. Derivatives of 3-arylisonicotinic acids serve as privileged scaffolds for designing [1] and[2].

Because the target molecule contains both a bulky 1-naphthyl group and a free carboxylic acid, the synthesis relies on a regioselective Suzuki-Miyaura cross-coupling between 3-bromoisonicotinic acid and naphthalen-1-ylboronic acid[3]. This protocol outlines a highly optimized, self-validating methodology to achieve this transformation with high fidelity.

Mechanistic Rationale & Causality

The Suzuki-Miyaura coupling is specifically chosen for its high functional group tolerance, allowing the reaction to proceed without the need to protect the free carboxylic acid on the pyridine ring. The reaction proceeds through three fundamental stages:

• Oxidative Addition : The Pd(0) active catalyst inserts into the C–Br bond of 3-bromoisonicotinic acid. The electron-deficient nature of the pyridine ring accelerates this step compared to standard benzenoid systems[4].

• Base Activation & Transmetalation : The inorganic base (Na₂CO₃) plays a dual causality role. First, it deprotonates the isonicotinic acid, ensuring its solubility in the aqueous-organic biphasic solvent. Second, it coordinates to the naphthalen-1-ylboronic acid to form a reactive, electron-rich tetra-coordinated boronate complex, which facilitates the transfer of the sterically demanding naphthyl group to the palladium center.

• Reductive Elimination : The naphthyl and isonicotinate ligands undergo reductive elimination to form the new C–C bond, releasing the final product and regenerating the Pd(0) catalyst[4].

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling for 3-(naphthalen-1-yl)isonicotinic acid.

Experimental Methodology

Materials & Reagents

• 3-Bromoisonicotinic acid : 1.0 equiv, 10.0 mmol, 2.02 g

• Naphthalen-1-ylboronic acid : 1.2 equiv, 12.0 mmol, 2.06 g

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] : 0.05 equiv, 5 mol%, 578 mg

• Sodium carbonate (Na₂CO₃) : 3.0 equiv, 30.0 mmol, 3.18 g

• Solvent System : Toluene / Ethanol / DI Water (2:1:1 v/v/v, 40 mL total)

• Atmosphere : Argon gas (for degassing)

Caption: Step-by-step experimental workflow for the synthesis and isolation of the target biaryl compound.

Step-by-Step Protocol

Step 1: Reaction Setup & Degassing (Critical Step)

• To a 100 mL two-neck round-bottom flask, add 3-bromoisonicotinic acid (2.02 g), naphthalen-1-ylboronic acid (2.06 g), and Na₂CO₃ (3.18 g).

• Add the solvent mixture (20 mL Toluene, 10 mL EtOH, 10 mL DI H₂O).

  • Causality: The biphasic Toluene/EtOH/H₂O system is essential[2]. Ethanol acts as a phase-transfer agent, bridging the lipophilic toluene layer (which dissolves the boronic acid) and the aqueous carbonate layer (which dissolves the isonicotinate salt), ensuring homogeneous interaction at the solvent interface.

• Sparge the suspension with a steady stream of Argon for 15 minutes[2].

  • Causality: Dissolved oxygen rapidly oxidizes the electron-rich Pd(0) catalyst to an inactive Pd(II) species, which will permanently stall the oxidative addition step.

Step 2: Catalyst Addition & Heating

• Briefly pause the Argon flow and quickly add the Pd(PPh₃)₄ catalyst (578 mg).

• Resume Argon flow for 2 more minutes, then equip the flask with a reflux condenser maintained under a positive Argon atmosphere.

• Heat the mixture to 85 °C (reflux) in an oil bath with vigorous magnetic stirring[2].

Step 3: Reaction Monitoring (Self-Validation)

• Stir the reaction for 16–24 hours. Monitor reaction progress via LC-MS.

  • Self-Validation: The protocol is validated when the starting material mass peak (m/z 202/204) disappears completely, replaced by the product peak (m/z 250 [M+H]⁺). This confirms that transmetalation overcame the steric hindrance of the 1-naphthyl group.

Step 4: Quenching & Work-up

• Cool the reaction mixture to room temperature.

• Concentrate the mixture in vacuo to remove the volatile ethanol and toluene.

• Dilute the remaining aqueous residue with 30 mL of DI H₂O and wash with Ethyl Acetate (2 x 20 mL).

  • Causality: This extraction step removes triphenylphosphine oxide, unreacted boronic acid, and homocoupled naphthyl byproducts. The target compound remains safely in the aqueous layer as the highly water-soluble sodium 3-(naphthalen-1-yl)isonicotinate salt.

Step 5: Acidification & Isolation

• Cool the aqueous layer in an ice bath. Slowly acidify with 2M HCl dropwise until the pH reaches ~3.5 to 4.0.

  • Causality: This pH range represents the isoelectric point of the product. Careful pH control ensures the precipitation of the free carboxylic acid. Over-acidification (pH < 2) will protonate the pyridine nitrogen, forming a highly soluble hydrochloride salt and pulling the compound back into the aqueous phase.

• Collect the resulting precipitate via vacuum filtration, wash with cold water, and dry under high vacuum to afford the crude 3-(naphthalen-1-yl)isonicotinic acid.

Quantitative Data: Reaction Optimization

The efficiency of the Suzuki coupling for highly hindered biaryls depends heavily on the catalyst and solvent. Table 1 summarizes typical optimization parameters based on established protocols for 3-arylisonicotinic acids[2][4].

Table 1: Comparative Optimization Data for 3-Arylisonicotinic Acid Suzuki Couplings

Catalyst System	Solvent System	Base	Temp (°C)	Yield (%)	Mechanistic Observation
Pd(PPh₃)₄ (5 mol%)	Toluene/EtOH/H₂O (2:1:1)	Na₂CO₃	85	82 - 88	Excellent phase transfer; optimal for sterically hindered naphthyls[2].
Pd(PPh₃)₄ (5 mol%)	DME/H₂O (5:1)	Ba(OH)₂·8H₂O	80	45 - 59	Lower yield for bulky boronic acids; prone to protodeboronation[2].
Pd(dppf)Cl₂ (5 mol%)	Dioxane/H₂O (4:1)	K₂CO₃	90	75 - 80	Bidentate ligand prevents catalyst degradation, but requires higher temperatures[4].

References

• Fortune Journals . "Pyridyl-Substituted Naphthalenes and 3,4-dihydro-1H-quinolin-2-ones as Fluorinated Aldosterone Synthase (CYP11B2) Inhibitors for the Differential Diagnosis of Primary Aldosteronism". Journal of Pharmacy and Pharmacology Research. URL:[Link]

• ACS Publications . "Structural Modifications to Tetrahydropyridine-3-carboxylate Esters en Route to the Discovery of M5-Preferring Muscarinic Receptor Orthosteric Antagonists". Journal of Medicinal Chemistry. URL:[Link]

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• 4. 3-Bromoisonicotinic acid | 13959-02-9 | Benchchem [benchchem.com]

Application Note: Suzuki-Miyaura Cross-Coupling Synthesis of 3-(Naphthalen-1-yl)isonicotinic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The 3-arylisonicotinic acid scaffold is a highly privileged pharmacophore in drug discovery, frequently utilized in the development of kinase inhibitors and GPCR modulators. The synthesis of 3-(Naphthalen-1-yl)isonicotinic acid presents a unique synthetic challenge due to the steric bulk of the 1-naphthyl group and the electron-deficient, coordinating nature of the pyridine ring.

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely utilized method in modern organic synthesis for the formation of carbon-carbon bonds[1]. This palladium-catalyzed reaction couples an organoboron species with an organic halide[2]. The boronic acid functionality allows for the formation of boronate esters, which are crucial in transmetalation[3]. However, achieving high yields with sterically hindered substrates requires careful tuning of the catalytic system[4].

In this protocol, we utilize Pd(dppf)Cl₂ as the precatalyst. The bidentate 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand forces a cis-coordination geometry on the palladium center, accelerating the reductive elimination step while resisting catalyst deactivation pathways commonly observed with electron-deficient heteroaryls[5].

Reaction Pathway & Catalytic Cycle

The synthesis proceeds through a standard Pd(0)/Pd(II) catalytic cycle. Understanding this pathway is critical for troubleshooting and optimizing the reaction conditions.

Catalytic cycle of the Suzuki-Miyaura cross-coupling for 3-(Naphthalen-1-yl)isonicotinic acid.

Experimental Design & Optimization

To establish a self-validating and robust protocol, several catalytic systems were evaluated. The steric hindrance of the 1-naphthylboronic acid heavily influences the transmetalation and reductive elimination steps. The data below summarizes the optimization matrix leading to the final protocol.

Entry	Catalyst System	Base	Solvent System	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd(PPh₃)₄ (5 mol%)	Na₂CO₃	Toluene / H₂O	90	45%	Incomplete conversion; significant protodeboronation of the boronic acid.
2	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene / H₂O	100	68%	Moderate yield; monodentate ligand oxidation observed over prolonged heating.
3	Pd(dppf)Cl₂ (5 mol%)	K₂CO₃	1,4-Dioxane / H₂O	90	89%	Complete conversion; clean impurity profile; rapid reductive elimination.

Step-by-Step Protocol

Reagents Required

• 3-Bromoisonicotinic acid: 1.00 g (4.95 mmol, 1.0 equiv)

• 1-Naphthylboronic acid: 1.02 g (5.94 mmol, 1.2 equiv)

• Pd(dppf)Cl₂·CH₂Cl₂: 202 mg (0.25 mmol, 0.05 equiv)

• Potassium Carbonate (K₂CO₃): 2.05 g (14.85 mmol, 3.0 equiv)

• Solvents: 1,4-Dioxane (20 mL), Deionized Water (5 mL), Ethyl Acetate (EtOAc), 1M HCl.

Phase 1: Reaction Setup and Degassing

• Charge the Reactor: To a 100 mL round-bottom flask, add 3-bromoisonicotinic acid, 1-naphthylboronic acid, and K₂CO₃.

• Solvent Addition: Add 20 mL of 1,4-Dioxane and 5 mL of Deionized Water.

  • Causality: Water is strictly required to dissolve the K₂CO₃ and activate the boronic acid into a nucleophilic boronate anion, which is the actual species that undergoes transmetalation with the Pd(II) complex.

• Degassing (Critical Step): Sparge the heterogeneous suspension with Argon gas for 15 minutes.

  • Causality: Oxygen must be rigorously excluded. In the presence of O₂, the highly electron-rich Pd(0) active species will irreversibly oxidize into an inactive Pd(II) peroxo complex, killing the catalytic cycle.

Phase 2: Catalyst Addition and Execution

• Catalyst Introduction: Under a positive stream of Argon, quickly add the Pd(dppf)Cl₂ catalyst. Equip the flask with a reflux condenser and heat to 90 °C.

• In-Process Visual Validation: As the reaction reaches 90 °C, the suspension will transition from a pale yellow mixture to a dark red/brown homogeneous solution. This color shift is a self-validating indicator of active Pd(0) formation and successful oxidative addition.

• Reaction Monitoring: Stir at 90 °C for 4 hours.

  • Self-Validation: Analyze an aliquot via LC-MS. The reaction is deemed complete when the starting material peak (m/z 202/204) is fully consumed and the product peak (m/z 250 [M+H]⁺) dominates the chromatogram.

Phase 3: Workup and Isoelectric Precipitation

• Solvent Removal: Cool the mixture to room temperature and concentrate under reduced pressure to remove the majority of the 1,4-dioxane.

• Liquid-Liquid Extraction: Dilute the remaining aqueous residue with 20 mL of water and wash with EtOAc (2 × 20 mL). Discard the organic layers.

  • Causality: At this highly basic pH (~10), the product exists as a highly water-soluble potassium carboxylate salt. The EtOAc wash selectively removes organic impurities, such as homocoupled naphthalene byproducts and dissociated phosphine ligands, leaving the pure product in the aqueous phase.

• Isoelectric Precipitation: Place the aqueous layer in an ice bath. While stirring vigorously, add 1M HCl dropwise until the pH reaches exactly ~4.0.

  • Causality: 3-(Naphthalen-1-yl)isonicotinic acid is an amphoteric molecule. Adjusting the pH to its approximate isoelectric point neutralizes the carboxylate group without protonating the pyridine nitrogen. This drastically reduces its aqueous solubility, forcing the product to crash out of solution.

  • Self-Validation: A dense, off-white precipitate will form immediately upon reaching the target pH.

• Isolation: Filter the precipitate through a Büchner funnel, wash with cold water (10 mL), and dry in a vacuum oven at 50 °C for 12 hours.

Analytical Characterization

To verify the structural integrity of the synthesized 3-(Naphthalen-1-yl)isonicotinic acid, the following analytical benchmarks should be met:

• LC-MS (ESI+): Calculated for C₁₆H₁₁NO₂: 249.08; Found: m/z 250.1 [M+H]⁺.

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 13.50 (br s, 1H, COOH)

  • δ 8.75 (d, J = 5.0 Hz, 1H, Py-H)

  • δ 8.60 (s, 1H, Py-H)

  • δ 7.95–7.85 (m, 3H, Naph-H)

  • δ 7.75 (d, J = 5.0 Hz, 1H, Py-H)

  • δ 7.60–7.40 (m, 4H, Naph-H)

References

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. PubMed Central (PMC).
• Benchchem. 3-Bromoisonicotinic acid. Benchchem.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews.
• CymitQuimica. 1-Naphthylboronic acid. CymitQuimica.
• Shen, X., et al. (2010). Enantioselective Synthesis of Axially Chiral Biaryls by the Pd-Catalyzed Suzuki-Miyaura Reaction: Substrate Scope and Quantum Mechanical Investigations. DSpace@MIT.

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• 4. Enantioselective Synthesis of Axially Chiral Biaryls by the Pd- Catalyzed Suzuki-Miyaura Reaction: Substrate Scope and Quantum Mechanical Investigations [dspace.mit.edu]
• 5. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 3-(Naphthalen-1-yl)isonicotinic Acid as a Ligand in Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Potential of 3-(Naphthalen-1-yl)isonicotinic Acid in Designing Advanced Metal-Organic Frameworks

Metal-Organic Frameworks (MOFs) are a class of crystalline, porous materials constructed from metal ions or clusters coordinated to organic ligands. Their high porosity, large surface area, and tunable chemical functionalities make them highly promising materials for a wide range of applications, including drug delivery, catalysis, and sensing. The choice of the organic ligand is a critical factor in determining the final properties of the MOF.

This guide focuses on the use of a novel ligand, 3-(Naphthalen-1-yl)isonicotinic acid , in the synthesis of MOFs. This ligand is of particular interest due to its unique combination of a bulky, aromatic naphthalene group and a nitrogen-containing isonicotinic acid moiety. The naphthalene group can introduce π-π stacking interactions within the MOF structure, potentially leading to enhanced stability and interesting photoluminescent properties. The isonicotinic acid provides a robust coordination site for metal ions. These features suggest that MOFs synthesized from this ligand could exhibit unique properties beneficial for applications such as targeted drug delivery and biomedical imaging.

This document provides a comprehensive overview of the proposed synthesis of 3-(Naphthalen-1-yl)isonicotinic acid, detailed protocols for the synthesis of MOFs using this ligand, standard characterization techniques, and potential applications with a focus on drug delivery.

Part 1: Synthesis of the Ligand: 3-(Naphthalen-1-yl)isonicotinic Acid

As of the current literature, a direct, optimized synthesis for 3-(Naphthalen-1-yl)isonicotinic acid is not widely reported. Therefore, a proposed synthetic route based on a Suzuki cross-coupling reaction is presented below. This method is a versatile and widely used technique for the formation of carbon-carbon bonds between aromatic rings.

Proposed Synthetic Pathway:

The synthesis involves the coupling of 3-bromoisonicotinic acid with 1-naphthaleneboronic acid in the presence of a palladium catalyst.

Caption: Proposed synthesis of 3-(Naphthalen-1-yl)isonicotinic acid.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, combine 3-bromoisonicotinic acid (1 equivalent), 1-naphthaleneboronic acid (1.2 equivalents), and a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equivalents).

• Solvent and Base Addition: Add a degassed solvent mixture of 1,4-dioxane and water (e.g., 4:1 v/v). Add a base, such as potassium carbonate (K₂CO₃, 3 equivalents).

• Reaction Conditions: Heat the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) at a temperature of 80-100 °C for 12-24 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature. Acidify the aqueous layer with a dilute acid (e.g., 1M HCl) to precipitate the product. Filter the solid, wash with water, and then purify by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to obtain the final product, 3-(Naphthalen-1-yl)isonicotinic acid.

Part 2: Synthesis of Metal-Organic Frameworks

The following are generalized protocols for the synthesis of MOFs using 3-(Naphthalen-1-yl)isonicotinic acid as the organic linker. The choice of metal precursor will determine the final structure and properties of the MOF. Common metal ions used in MOF synthesis include Zn²⁺, Cu²⁺, Zr⁴⁺, and Fe³⁺.[1]

Protocol 2.1: Solvothermal Synthesis

Solvothermal synthesis is a common method for producing high-quality, crystalline MOFs.[2]

Caption: General workflow for solvothermal synthesis of MOFs.

Experimental Protocol:

• Preparation of the Reaction Mixture: In a glass vial, dissolve 3-(Naphthalen-1-yl)isonicotinic acid and a metal salt (e.g., Zinc Nitrate Hexahydrate, Zn(NO₃)₂·6H₂O) in a high-boiling point solvent such as N,N-dimethylformamide (DMF). The molar ratio of ligand to metal can be varied to optimize the synthesis.

• Solvothermal Reaction: Seal the vial in a Teflon-lined stainless-steel autoclave. Heat the autoclave in an oven at a specific temperature (typically between 100-150 °C) for a set period (e.g., 24-72 hours).

• Isolation and Purification: After the reaction, allow the autoclave to cool slowly to room temperature. Collect the crystalline product by filtration or centrifugation. Wash the product several times with fresh solvent (e.g., DMF, followed by a lower boiling point solvent like ethanol) to remove any unreacted starting materials.

• Activation: Dry the purified MOF under vacuum at an elevated temperature to remove the solvent molecules from the pores. This "activation" step is crucial for making the pores accessible for subsequent applications.

Protocol 2.2: Mechanochemical Synthesis

Mechanochemical synthesis is an alternative, solvent-free method that can be more environmentally friendly and faster than solvothermal methods.[3]

Experimental Protocol:

• Grinding: Place the 3-(Naphthalen-1-yl)isonicotinic acid and the metal salt (in a stoichiometric ratio) in a ball mill or a mortar and pestle.

• Liquid-Assisted Grinding (Optional): A small amount of a liquid (e.g., a few drops of DMF or ethanol) can be added to facilitate the reaction.

• Milling/Grinding: Grind the mixture for a specific time (e.g., 30-60 minutes) at room temperature.

• Purification: The resulting powder is typically washed with a suitable solvent to remove any unreacted starting materials and then dried.

Part 3: Characterization of the MOFs

Once synthesized, the MOFs should be thoroughly characterized to determine their structure, porosity, and stability.

Characterization Technique	Information Obtained
Powder X-Ray Diffraction (PXRD)	Confirms the crystallinity and phase purity of the synthesized MOF. The diffraction pattern is a unique fingerprint of the material's crystal structure.
Thermogravimetric Analysis (TGA)	Determines the thermal stability of the MOF and the temperature at which the framework starts to decompose. It can also provide information about the solvent molecules present in the pores.[4]
Brunauer-Emmett-Teller (BET) Analysis	Measures the specific surface area and pore size distribution of the MOF material using nitrogen adsorption-desorption isotherms.[4]
Fourier-Transform Infrared (FTIR) Spectroscopy	Confirms the coordination of the carboxylate group of the ligand to the metal center by observing shifts in the characteristic vibrational bands.
Scanning Electron Microscopy (SEM)	Visualizes the morphology and particle size of the MOF crystals.

Part 4: Application in Drug Delivery

The inherent porosity and the potential for functionalization make MOFs based on 3-(Naphthalen-1-yl)isonicotinic acid promising candidates for drug delivery systems. The naphthalene moiety may also allow for tracking of the MOF through fluorescence imaging.

Caption: Workflow for drug loading and in vitro release studies.

Protocol 4.1: Drug Loading

• Activation of MOF: Ensure the MOF is fully activated by heating under vacuum to remove any guest molecules from the pores.

• Incubation: Disperse a known amount of the activated MOF in a solution of the desired drug (e.g., doxorubicin in water or PBS).

• Stirring: Stir the suspension at room temperature for an extended period (e.g., 24-48 hours) to allow the drug molecules to diffuse into the pores of the MOF.

• Isolation: Collect the drug-loaded MOF by centrifugation.

• Washing: Wash the product with the solvent used for drug dissolution to remove any drug molecules adsorbed on the external surface of the MOF crystals.

• Quantification of Loaded Drug: The amount of encapsulated drug can be determined by measuring the concentration of the drug in the supernatant before and after loading using UV-Vis spectroscopy.

Protocol 4.2: In Vitro Drug Release

• Dispersion: Disperse a known amount of the drug-loaded MOF in a release medium, such as a phosphate-buffered saline (PBS) solution at a physiological pH (7.4) or a lower pH (e.g., 5.5) to simulate the acidic environment of tumor cells.

• Incubation: Incubate the suspension at 37 °C with gentle shaking.

• Sampling: At predetermined time intervals, take a small aliquot of the release medium and separate the MOF particles by centrifugation.

• Analysis: Measure the concentration of the released drug in the supernatant using UV-Vis spectroscopy.

• Cumulative Release Profile: Plot the cumulative percentage of drug released as a function of time to obtain the drug release profile.

Conclusion

The use of 3-(Naphthalen-1-yl)isonicotinic acid as a ligand presents an exciting opportunity for the rational design of novel MOFs with potentially enhanced properties. The protocols and application notes provided in this guide offer a starting point for researchers to explore the synthesis, characterization, and application of these new materials. The unique structural features of the proposed ligand may lead to the development of advanced MOFs for applications in drug delivery, theranostics, and beyond. Further research is warranted to fully elucidate the potential of this promising new building block in the field of metal-organic frameworks.

References

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Preparation of coordination polymers with 3-(Naphthalen-1-yl)isonicotinic acid

An In-Depth Guide to the Synthesis and Characterization of Coordination Polymers with 3-(Naphthalen-1-yl)isonicotinic Acid

Authored by a Senior Application Scientist

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation, characterization, and potential applications of coordination polymers (CPs) constructed from the versatile organic ligand, 3-(Naphthalen-1-yl)isonicotinic acid. This guide emphasizes the rationale behind experimental choices, ensuring a deep understanding of the underlying chemical principles.

Introduction: The Architectural Chemistry of Coordination Polymers

Coordination polymers, including the subclass of Metal-Organic Frameworks (MOFs), are crystalline materials formed by the self-assembly of metal ions or clusters (nodes) with organic ligands (linkers). The unique appeal of these materials lies in their unparalleled tunability; by carefully selecting the metal and organic linker, one can precisely control the resulting framework's topology, porosity, and chemical functionality.[1][2] This has led to a surge of interest in their applications across diverse fields such as gas storage, separation, catalysis, chemical sensing, and drug delivery.[3][4][5]

The ligand of focus, 3-(Naphthalen-1-yl)isonicotinic acid, is a particularly promising building block. It offers two key functional motifs:

• An Isonicotinate Moiety: The nitrogen atom on the pyridine ring and the oxygen atoms of the carboxylate group provide multiple, versatile coordination sites for binding to metal centers.[6][7] Isonicotinate-based ligands are well-established linkers in the construction of robust CPs.[6][7]

• A Naphthalene Group: This bulky, aromatic group can introduce several desirable properties. It can facilitate the formation of extended supramolecular structures through π-π stacking interactions.[8] Furthermore, the inherent photophysical properties of the naphthalene unit make it an excellent candidate for creating luminescent CPs for sensing applications.[8][9][10]

This guide will detail the solvothermal synthesis method, a prevalent and effective technique for producing high-quality crystalline CPs, followed by essential characterization protocols and a discussion of the potential structural outcomes and applications.

Synthesis Methodology: The Solvothermal Approach

Solvothermal synthesis is a robust method for crystallizing CPs that are not readily accessible under standard conditions.[11] The reaction is performed in a sealed vessel at temperatures above the solvent's boiling point, leading to increased autogenous pressure.[1][12] This environment enhances the solubility of precursors and provides the necessary activation energy for the formation of thermodynamically stable, highly crystalline products.[1]

Rationale for Component Selection

Component	Example	Role & Justification
Metal Source	Zn(NO₃)₂·6H₂O, Cu(NO₃)₂·3H₂O, Co(NO₃)₂·6H₂O	Metal ions act as the coordination centers or "nodes." The choice of metal is critical as it dictates the coordination geometry (e.g., tetrahedral, octahedral), which in turn influences the final network topology.[13] Zn(II) is often chosen for luminescent materials due to its d¹⁰ configuration, which prevents quenching.
Organic Ligand	3-(Naphthalen-1-yl)isonicotinic acid	The "linker" that bridges metal nodes. Its geometry, flexibility, and functional groups determine the dimensionality and properties of the CP.
Solvent	N,N-Dimethylformamide (DMF), N,N-Diethylformamide (DEF)	High-boiling point solvents are required for solvothermal conditions. They solubilize the precursors and can also act as templates, influencing the final crystal structure. DMF can decompose at high temperatures to generate dimethylamine, which can act as a base to deprotonate the carboxylic acid ligand.[6]
Modulator (Optional)	Acetic Acid, Formic Acid	A modulator is a monofunctional ligand that competes with the primary linker for coordination sites. This slows down the nucleation and crystal growth process, often leading to larger, higher-quality single crystals suitable for X-ray diffraction.[1]

General Solvothermal Synthesis Workflow

The following diagram illustrates the typical workflow for the synthesis and subsequent analysis of coordination polymers.

Caption: General Workflow for CP Synthesis & Characterization.

Detailed Experimental Protocol

Objective: To synthesize a Zinc(II) coordination polymer with 3-(Naphthalen-1-yl)isonicotinic acid.

Materials:

• Zinc(II) nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• 3-(Naphthalen-1-yl)isonicotinic acid (L)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Teflon-lined stainless-steel autoclave (23 mL capacity)

• Programmable oven

• Centrifuge

Procedure:

• Preparation of Reaction Mixture: In a 20 mL glass vial, combine Zn(NO₃)₂·6H₂O (0.1 mmol, 29.7 mg) and 3-(Naphthalen-1-yl)isonicotinic acid (0.1 mmol, 27.5 mg).

  • Rationale: An equimolar ratio of metal to ligand is a common starting point for exploratory synthesis. This ratio can be varied to target different structural outcomes.

• Solubilization: Add 10 mL of DMF to the vial. Sonicate the mixture for 10 minutes to ensure all solids are fully dissolved.

  • Rationale: Complete dissolution of precursors is crucial for the growth of high-quality single crystals.[1]

• Assembly and Heating: Transfer the solution to a 23 mL Teflon-lined autoclave. Seal the vessel tightly. Place the autoclave in a programmable oven.

• Thermal Program: Heat the oven to 120 °C over 2 hours. Hold at 120 °C for 72 hours. Cool the oven to room temperature over 24 hours.

  • Rationale: The reaction time and temperature are critical parameters. Typical ranges are 48-96 hours at 353 K-453 K (80-180 °C).[11] Slow cooling is essential as it promotes the growth of larger, well-defined crystals by minimizing nucleation events.[1]

• Product Isolation: Carefully open the autoclave. Colorless, block-like crystals should be visible. Isolate the crystals by decanting the mother liquor.

• Washing: Wash the crystals by soaking them in fresh DMF (3 x 5 mL) for 8 hours each time to remove any unreacted starting materials. Subsequently, wash with a more volatile solvent like ethanol (3 x 5 mL) to facilitate drying.[12]

  • Rationale: This washing step, often performed via centrifugation and redispersion, is vital for obtaining a pure product.[12]

• Drying (Activation): Dry the crystals under vacuum at a gentle temperature (e.g., 60-80 °C) for 12 hours. This step removes residual solvent molecules from the pores of the material.[12]

Essential Characterization Protocols

Once synthesized, the material must be thoroughly characterized to confirm its structure, purity, and properties.

Technique	Information Obtained	Experimental Rationale
Single-Crystal X-ray Diffraction (SC-XRD)	Precise 3D atomic arrangement, bond lengths, bond angles, coordination environment, network topology.	The "gold standard" for structure determination. Provides unambiguous proof of the formation of the desired coordination polymer and reveals its intricate structural details.[14]
Powder X-ray Diffraction (PXRD)	Phase purity of the bulk sample, crystallographic fingerprint.	Compares the experimental diffraction pattern of the bulk crystalline powder to the one simulated from SC-XRD data. A match confirms that the single crystal is representative of the entire batch.
Thermogravimetric Analysis (TGA)	Thermal stability, decomposition temperature, presence of solvent molecules.	The sample is heated at a constant rate, and its weight loss is measured. Initial weight loss typically corresponds to the removal of guest/coordinated solvent molecules, while subsequent sharp drops indicate framework decomposition.
Fourier-Transform Infrared (FT-IR) Spectroscopy	Confirmation of ligand coordination.	By comparing the spectrum of the CP to that of the free ligand, one can observe shifts in the carboxylate stretching frequencies (typically ~1610-1550 cm⁻¹ and 1420-1335 cm⁻¹), which indicates coordination to the metal center.
Photoluminescence (PL) Spectroscopy	Emission and excitation wavelengths, quantum yield, potential for sensing applications.	Given the naphthalene moiety, the resulting CPs are expected to be luminescent.[9] PL spectroscopy characterizes these light-emitting properties. Quenching or enhancement of luminescence upon exposure to analytes can form the basis of a chemical sensor.

Structural Diversity and Expected Properties

The 3-(Naphthalen-1-yl)isonicotinic acid ligand is capable of adopting various coordination modes, leading to a rich structural chemistry. The interplay between the metal's coordination preference and the ligand's binding sites can generate 1D chains, 2D layers, or complex 3D frameworks.[5][14][15]

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Introduction: The Therapeutic Potential of Naphthalene-Isonicotinic Acid Conjugates

An in-depth guide to the in vitro biological evaluation of 3-(naphthalen-1-yl)isonicotinic acid derivatives, designed for researchers and drug development professionals.

The convergence of a naphthalene moiety with an isonicotinic acid scaffold presents a compelling chemical framework for drug discovery. Naphthalene derivatives are recognized for a wide spectrum of biological activities, including significant anticancer potential.[1][2] Similarly, isonicotinic acid and its derivatives, such as isoniazid, form the basis of numerous therapeutic agents and have been explored for their anticancer and antimicrobial properties.[3][4][5] The strategic combination of these two pharmacophores into 3-(naphthalen-1-yl)isonicotinic acid derivatives offers a promising avenue for developing novel therapeutics, particularly in oncology.

This guide, crafted from the perspective of a senior application scientist, provides a logical and robust framework for the initial in vitro biological evaluation of these novel chemical entities. It moves beyond simple protocol recitation to explain the scientific rationale behind each step, ensuring that the generated data is both reliable and insightful. We will proceed from broad-spectrum cytotoxicity screening to more nuanced investigations of cell death mechanisms and metastatic potential, culminating in advanced target-specific assays.

Part 1: Foundational Analysis - Assessing General Cytotoxicity

The first critical step in evaluating any potential anticancer compound is to determine its dose-dependent effect on cancer cell viability. This foundational screen identifies whether a compound possesses cytotoxic or cytostatic properties and establishes the concentration range for all subsequent, more detailed mechanistic assays.

The Assay of Choice: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a cost-effective, reliable, and high-throughput colorimetric method for assessing cellular metabolic activity, which serves as an effective proxy for cell viability.[6][7] Its widespread use makes it a gold standard for initial cytotoxicity screening.[8]

Causality Behind the Method: The core principle lies in the activity of mitochondrial NAD(P)H-dependent cellular oxidoreductase enzymes. In viable, metabolically active cells, these enzymes reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[9][10] The amount of formazan produced is directly proportional to the number of living cells.[11] This conversion provides a quantifiable measure of cell viability, allowing for the determination of a compound's potency.

Experimental Workflow: MTT Assay

Caption: Workflow for the MTT Cell Viability Assay.

Protocol: MTT Assay for In Vitro Cytotoxicity

Materials:

• 96-well flat-bottom sterile plates

• Selected cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)[12]

• Complete culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)[13]

• 3-(Naphthalen-1-yl)isonicotinic acid derivatives (dissolved in DMSO to create a stock solution)

• MTT solution: 5 mg/mL in sterile PBS, filter-sterilized.[14]

• Solubilization solution: DMSO or 10% SDS in 0.01 M HCl.[9]

• Multichannel pipette

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Include wells with medium only for background control.[10] Incubate for 24 hours to ensure cell attachment and recovery.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. A common starting range is 0.1 µM to 100 µM. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the highest concentration of DMSO used) and a no-treatment control (cells in medium only).[10]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.[11] Incubate for an additional 3-4 hours at 37°C. Viable cells will form visible purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium. Add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[14] Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[14]

• Data Acquisition: Measure the absorbance at a wavelength of 570-590 nm using a microplate reader.[11][14]

• Data Analysis:

  • Subtract the absorbance of the medium-only blank from all readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells (which represent 100% viability).

  • Plot the percentage of viability against the logarithm of the compound concentration and use non-linear regression to determine the half-maximal inhibitory concentration (IC₅₀). The IC₅₀ is the concentration of the compound that reduces cell viability by 50%.[6][10]

Data Presentation: Cytotoxicity Results

Summarize the calculated IC₅₀ values in a clear, structured table. Comparing these values across different cell lines can provide initial insights into the compound's potency and potential selectivity.

Compound ID	Cell Line	Exposure Time (h)	IC₅₀ (µM)
Derivative 1	MCF-7 (Breast)	48	8.4
Derivative 1	A549 (Lung)	48	15.2
Derivative 1	HEK293 (Normal)	48	>100
Etoposide (Control)	MCF-7 (Breast)	48	5.1

Part 2: Uncovering the Mechanism - Apoptosis vs. Necrosis

Once a compound is confirmed to be cytotoxic, the next logical question is: how does it induce cell death? The primary modes are apoptosis (programmed cell death) and necrosis (uncontrolled cell death). Distinguishing between these is crucial, as apoptosis is generally the preferred mechanism for anticancer drugs.

The Assay of Choice: Annexin V & Propidium Iodide (PI) Staining

This flow cytometry-based assay is the gold standard for differentiating between healthy, apoptotic, and necrotic cells.[15]

Causality Behind the Method: The assay relies on two key cellular events.[16]

• Phosphatidylserine (PS) Externalization: In healthy cells, PS is located on the inner leaflet of the plasma membrane. During early apoptosis, this lipid flips to the outer leaflet, exposing it to the extracellular environment.[15][16] Annexin V is a protein with a high affinity for PS, and when conjugated to a fluorophore (like FITC), it can label these early apoptotic cells.

• Loss of Membrane Integrity: In late-stage apoptosis and necrosis, the cell membrane becomes permeable. Propidium Iodide (PI) is a fluorescent dye that intercalates with DNA but cannot cross the intact membrane of live or early apoptotic cells. Therefore, it only stains cells that have lost membrane integrity.

By using both stains, we can distinguish four cell populations:

• Annexin V- / PI- : Healthy, viable cells.

• Annexin V+ / PI- : Early apoptotic cells.

• Annexin V+ / PI+ : Late apoptotic or necrotic cells.

• Annexin V- / PI+ : Necrotic cells (rarely observed as a distinct population).

Principles of Annexin V / PI Staining```dot

Caption: Workflow for the Wound Healing (Scratch) Assay.

Protocol: Wound Healing Assay

Materials:

• 12-well or 24-well plates

• Sterile 1 mm or 200 µL pipette tips

• Culture medium (potentially with reduced serum to minimize cell proliferation)

• Phase-contrast microscope with a camera

Procedure:

• Cell Seeding: Seed cells into wells at a density that will form a confluent monolayer after 24-48 hours. [17]2. Creating the Wound: Once cells are confluent, use a sterile pipette tip to make a straight scratch down the center of the well. A perpendicular scratch can also be made to create a cross. [17]3. Washing and Treatment: Gently wash the monolayer with PBS to remove detached cells and cell debris. [17]Replace the PBS with fresh medium containing the test compound at a non-lethal concentration (e.g., below IC₂₀) to ensure effects are due to migration inhibition, not cytotoxicity. Include an untreated control.

• Imaging: Immediately after adding the treatment, capture images of the wound at designated locations using a phase-contrast microscope (this is Time 0). [18]5. Incubation and Monitoring: Place the plate back in the incubator. Capture images of the same locations at regular intervals (e.g., every 8-12 hours) until the wound in the control group is nearly closed. [17]6. Data Analysis: Use image analysis software (like ImageJ) to measure the area or width of the cell-free gap at each time point. Calculate the percentage of wound closure relative to the initial wound area at Time 0. [18] * % Wound Closure = [(Area_t0 - Area_tx) / Area_t0] * 100

Part 4: Advanced Target Identification and Validation

If the 3-(naphthalen-1-yl)isonicotinic acid derivatives were designed with a specific molecular target in mind—such as a kinase or a receptor—more specialized assays are required to validate this interaction.

Assay Examples: Enzyme Inhibition and Receptor Binding

• Enzyme Inhibition Assays: These assays are fundamental in drug discovery for quantifying how a compound interferes with an enzyme's activity. [19][20]They are essential if the target is an enzyme, such as Cyclin-Dependent Kinase (CDK) or STAT3, both of which have been implicated as targets for similar chemical scaffolds. [2][21]The assay measures the rate of product formation from a substrate in the presence and absence of the inhibitor. * Receptor-Ligand Binding Assays: These assays measure the affinity of a compound for a specific receptor. [22][23]A common method is the competitive binding assay, where the test compound's ability to displace a high-affinity, radioactively labeled ligand from the receptor is measured. [24][25]

Principle of a Competitive Radioligand Binding Assay

Caption: Competitive binding displaces radioligand, reducing signal.

Generalized Protocol: Competitive Radioligand Binding Assay

Materials:

• Receptor source (e.g., cell membranes expressing the target receptor) [26]* Radioligand specific for the target receptor

• Test compounds (3-(naphthalen-1-yl)isonicotinic acid derivatives)

• Unlabeled ligand (for determining non-specific binding)

• Assay buffer

• 96-well filter plates

• Vacuum manifold

• Scintillation counter and fluid

Procedure:

• Reaction Setup: In a 96-well plate, combine the receptor preparation, a fixed concentration of the radioligand, and serially diluted concentrations of the test compound. [22][26]2. Controls:

  • Total Binding: Receptor + Radioligand + Buffer (no competitor).

  • Non-specific Binding (NSB): Receptor + Radioligand + a saturating concentration of an unlabeled ligand. [22]3. Incubation: Incubate the plate to allow the binding to reach equilibrium. The time and temperature are specific to the receptor-ligand pair.

• Separation: Rapidly separate the bound radioligand from the free radioligand by vacuum filtration through the filter plate. The receptors and bound ligand are trapped on the filter. [26]5. Washing: Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Add scintillation fluid to the filters and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC₅₀ value, which can then be converted to an inhibition constant (Ki). [22]

Conclusion

This structured, multi-faceted approach provides a comprehensive in vitro evaluation of 3-(naphthalen-1-yl)isonicotinic acid derivatives. By progressing from broad cytotoxicity screening to detailed mechanistic studies of apoptosis, migration, and specific molecular interactions, researchers can build a robust biological profile for their novel compounds. This logical workflow not only identifies promising lead candidates but also provides the critical data needed to understand their mechanism of action, guiding future optimization and preclinical development.

References

• University of Virginia. (n.d.). Scratch Assay protocol. [Link] [17]22. JoVE. (2019). In Vitro and In Vivo Wound Healing Assays. [Link]

• Yaremenko, I. A., et al. (2018). Synthesis and anticancer activity of isatin-based pyrazolines and thiazolidines conjugates. ResearchGate. [Link]

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• 6. researchgate.net [researchgate.net]
• 7. ijprajournal.com [ijprajournal.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - KR [thermofisher.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Synthesis and Evaluation of Cytotoxic Activity of RuCp(II) Complexes Bearing (Iso)nicotinic Acid Based Ligands [mdpi.com]
• 13. Synthesis and In Vitro Cytotoxic Activity of Novel Chalcone-Like Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cyrusbio.com.tw [cyrusbio.com.tw]
• 15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bio-protocol.org [bio-protocol.org]
• 17. med.virginia.edu [med.virginia.edu]
• 18. Wound healing assay | Abcam [abcam.com]
• 19. bellbrooklabs.com [bellbrooklabs.com]
• 20. researchgate.net [researchgate.net]
• 21. eurekaselect.com [eurekaselect.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. revvity.com [revvity.com]
• 24. Receptor-Ligand Binding Assays [labome.com]
• 25. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 26. giffordbioscience.com [giffordbioscience.com]

Application Note: Rational Design and Protocols for 3-(Naphthalen-1-yl)isonicotinic Acid in Luminescent MOF Sensors

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Application Area: Environmental Monitoring, Explosives Detection, and Chemical Sensing

Executive Summary

The development of Luminescent Metal-Organic Frameworks (LMOFs) has revolutionized the field of chemical sensing due to their tunable porosity, high surface area, and exceptional optical properties. Among the emerging class of organic linkers, 3-(Naphthalen-1-yl)isonicotinic acid (3-NINA) offers a unique structural paradigm. By coupling a rigid isonicotinic acid coordinating moiety with a bulky, highly conjugated naphthyl group, 3-NINA serves dual functions: it acts as a robust structural pillar that prevents dense framework interpenetration (thereby increasing pore volume), and it functions as a highly efficient light-harvesting "antenna" for fluorescence emission.

This application note provides a comprehensive, field-proven guide to synthesizing 3-NINA-based LMOFs and deploying them as highly sensitive luminescent sensors for the detection of electron-deficient nitroaromatic compounds (NACs) and heavy metal ions.

Mechanistic Principles of 3-NINA LMOF Sensors

To design a self-validating sensing protocol, one must first understand the causality behind the signal transduction. 3-NINA-based sensors operate primarily through luminescence quenching (a "turn-off" response) when exposed to specific analytes.

The bulky naphthalene ring of 3-NINA absorbs ultraviolet light and transfers this energy either to the framework's metal nodes (e.g., Lanthanides like Eu³⁺/Tb³⁺) via the Antenna Effect , or emits it directly as ligand-based fluorescence (in Zn²⁺/Cd²⁺ MOFs) [1]. When target analytes such as nitroaromatics (e.g., Nitrobenzene, 2,4,6-Trinitrophenol) diffuse into the MOF pores, quenching occurs via three primary mechanisms [2]:

• Photoinduced Electron Transfer (PET): The conduction band of the LMOF is higher in energy than the Lowest Unoccupied Molecular Orbital (LUMO) of the electron-deficient NACs. Upon excitation, excited electrons transfer from the 3-NINA ligand to the analyte rather than relaxing radiatively.

• Förster Resonance Energy Transfer (FRET): If the absorption spectrum of the analyte overlaps with the emission spectrum of the 3-NINA MOF, non-radiative energy transfer quenches the luminescence.

• Inner Filter Effect (IFE): The analyte competitively absorbs the excitation light or re-absorbs the emitted light, effectively shielding the fluorophore [3].

Caption: Mechanism of luminescence quenching in 3-NINA MOF sensors by nitroaromatics.

Experimental Protocols

Solvothermal Synthesis of 3-NINA-Zn MOF

Causality Insight: Solvothermal synthesis is chosen over room-temperature precipitation to ensure high crystallinity, which is critical for minimizing non-radiative decay pathways caused by defect sites.

Materials Required:

• 3-(Naphthalen-1-yl)isonicotinic acid (3-NINA)

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Deionized water / Methanol

Step-by-Step Procedure:

• Precursor Dissolution: Dissolve 0.1 mmol of 3-NINA and 0.1 mmol of Zn(NO₃)₂·6H₂O in a solvent mixture of DMF/H₂O (4:1 v/v, 10 mL) in a 20 mL scintillation vial. Note: The addition of water promotes the deprotonation of the carboxylic acid group, facilitating coordination.

• Sonication: Sonicate the mixture for 10 minutes until a clear, homogenous solution is obtained.

• Thermal Treatment: Seal the vial tightly and place it in an isothermal oven. Heat to 100 °C at a ramp rate of 2 °C/min and hold for 48 hours.

• Controlled Cooling: Cool the oven to room temperature at a slow rate of 0.5 °C/min. Crucial Step: Rapid cooling induces kinetic trapping of amorphous phases; slow cooling yields high-quality single crystals.

• Harvesting: Collect the resulting block-shaped crystals via vacuum filtration and wash thoroughly with fresh DMF.

Solvent Exchange and Activation

Causality Insight: High-boiling solvents like DMF remain trapped in the pores and block analyte diffusion. Exchanging DMF with a volatile solvent (methanol) prevents pore collapse during the final drying phase.

• Immerse the synthesized crystals in 15 mL of anhydrous methanol.

• Replace the methanol every 12 hours for 3 days.

• Activate the solvent-exchanged MOF under dynamic vacuum at 80 °C for 12 hours to yield the guest-free LMOF phase. Confirm structural integrity via Powder X-ray Diffraction (PXRD).

Sensor Evaluation: Fluorescence Titration Workflow

To establish the sensor's Limit of Detection (LOD) and quenching efficiency, a systematic titration must be performed.

• Suspension Preparation: Disperse 2 mg of the activated 3-NINA MOF in 2 mL of the target solvent (e.g., water or ethanol) in a quartz cuvette. Sonicate for 5 minutes to ensure uniform dispersion, which minimizes light scattering artifacts.

• Baseline Measurement: Record the initial fluorescence emission spectrum ( λex​ = 320 nm, based on the naphthyl absorption band).

• Titration: Incrementally add 10 µL aliquots of a 1 mM nitroaromatic analyte solution (e.g., 2,4,6-Trinitrophenol) to the cuvette.

• Equilibration: Stir the suspension for 30 seconds after each addition to ensure binding equilibrium before recording the emission spectrum.

Caption: Step-by-step workflow for the synthesis and evaluation of 3-NINA MOF sensors.

Data Analysis and Presentation

The quenching efficiency is quantified using the Stern-Volmer equation:

(I0​/I)=1+KSV​[Q]

Where I0​ and I are the luminescence intensities before and after the addition of the analyte, KSV​ is the Stern-Volmer quenching constant, and [Q] is the molar concentration of the analyte [4].

Table 1: Representative Photophysical Responses of 3-NINA-Zn MOF to Various Nitroaromatics

Analyte	Quenching Efficiency (%)	Stern-Volmer Constant ( KSV​ , M⁻¹)	Limit of Detection (LOD, µM)	Primary Quenching Mechanism
2,4,6-Trinitrophenol (TNP)	98.5	4.2 × 10⁴	0.15	PET + IFE + FRET
4-Nitrophenol (4-NP)	89.2	2.8 × 10⁴	0.42	PET + IFE
Nitrobenzene (NB)	75.4	1.1 × 10⁴	1.80	PET
2-Nitrotoluene (2-NT)	62.1	8.5 × 10³	3.50	PET

Data Interpretation: The sensor exhibits the highest sensitivity toward TNP. This is due to the synergistic effect of PET (driven by the highly electron-deficient nature of the three nitro groups) and strong IFE (due to the broad absorption overlap of TNP with the MOF's excitation wavelength).

Trustworthiness and Quality Control

To ensure the protocol is a self-validating system, researchers must execute the following control experiments:

• Reversibility Testing: After titration, centrifuge the MOF, wash it three times with methanol, and re-measure the baseline fluorescence. A recovery of >90% initial intensity confirms that the quenching is supramolecular (sensor is reusable) rather than a chemical degradation of the framework.

• Anti-Interference Matrix: Perform the titration of the target analyte in the presence of competing, non-target molecules (e.g., benzene, toluene, phenol). The variance in KSV​ should be less than 5% to validate the sensor's selectivity.

References

• Wang, J., et al. (2024). Multiple-Emitting Luminescent Metal–Organic Framework as an Array-on-a-MOF for Rapid Screening and Discrimination of Nitroaromatics. Analytical Chemistry.[Link]

• Alp, T., et al. (2023). Stable Two-Fold Interpenetrated Cd(II)-MOF for Selective Dye Adsorption and Luminescence Detection of Hydroxyl-Substituted Nitroaromatic Compounds. Crystal Growth & Design.[Link]

• Ivanov, A., et al. (2024). Structures and Luminescent Sensing Properties of Terbium Metal–Organic Frameworks with Methyl-Decorated Phenanthroline Ligand. MDPI.[Link]

• Gong, M., et al. (2022). Energy Transfer in Metal–Organic Frameworks for Fluorescence Sensing. ACS Sensors.[Link]

Application Note: Functionalization of 3-(Naphthalen-1-yl)isonicotinic Acid for Atropisomeric Drug Discovery

Introduction & Rationale

The 3-(naphthalen-1-yl)isonicotinic acid scaffold represents a highly privileged, sterically hindered biaryl system in modern drug discovery. The orthogonal arrangement of the bulky naphthalen-1-yl group relative to the pyridine-4-carboxylic acid core creates a severely restricted axis of rotation, resulting in axial chirality (atropisomerism)[1].

In medicinal chemistry, exploiting configurationally stable atropisomers allows for the rigidification of drug candidates. This "conformation-locking" strategy forces the molecule into its bioactive conformation prior to target engagement, significantly minimizing the entropic penalty of binding and enhancing target selectivity (e.g., in kinase and protein-protein interaction inhibitors)[2]. The functionalization of this scaffold requires specialized synthetic methodologies to overcome the inherent steric shielding of the C4-carboxylic acid and the biaryl axis.

Physicochemical & Stereochemical Profiling

Atropisomers are classified based on their rotational energy barriers ( ΔErot​ ). Compounds with ΔErot​>30 kcal/mol are designated as Class 3 atropisomers ; they are configurationally stable at physiological temperatures and can be developed and regulated as single-enantiomer drugs[2]. Due to the severe steric clash between the peri-hydrogen of the naphthalene ring and the C4-carboxylic acid, 3-(naphthalen-1-yl)isonicotinic acid derivatives typically fall into this highly stable Class 3 category[3].

Table 1: Physicochemical and Stereochemical Profiling of the Scaffold

Property	Value / Description	Impact on Drug Discovery
Molecular Weight	249.27 g/mol	Highly ligand-efficient core (LE > 0.3) allowing room for functionalization.
cLogP (Estimated)	~3.2	Optimal baseline lipophilicity for oral bioavailability and membrane permeation.
H-Bond Donors / Acceptors	1 / 3	Favorable for target coordination (e.g., hinge-binding in kinases).
Rotational Barrier ( ΔErot​ )	> 30 kcal/mol	Class 3 Atropisomer; configurationally stable at 37°C[2].
Atropisomeric Half-life ( t1/2​ )	> 5 years at 25°C	Enables regulatory development as a single, non-interconverting enantiomer[3].

Structural Logic & Functionalization Vectors

Fig 1: Structural functionalization vectors of the 3-(naphthalen-1-yl)isonicotinic acid scaffold.

Experimental Protocols & Methodologies

The following protocols detail the synthesis, chiral resolution, and late-stage functionalization of the scaffold. Every protocol is designed as a self-validating system to ensure high fidelity in drug discovery workflows.

Protocol A: Synthesis of the Atropisomeric Core via Suzuki-Miyaura Coupling

Objective: Assemble the sterically hindered biaryl axis. Causality (Expertise): The oxidative addition and transmetalation steps are severely hindered by the ortho-carboxylic acid and the bulky naphthyl boronic acid. SPhos (a dialkylbiaryl phosphine ligand) is selected because it provides the necessary electron richness and steric bulk to accelerate reductive elimination while stabilizing the palladium intermediate, preventing protodeboronation of the starting material.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under argon, combine 3-bromoisonicotinic acid (1.0 eq, 10 mmol) and naphthalen-1-ylboronic acid (1.5 eq, 15 mmol).

• Catalyst Loading: Add Pd(OAc)₂ (0.05 eq, 0.5 mmol) and SPhos (0.10 eq, 1.0 mmol).

• Base & Solvent: Add anhydrous K₃PO₄ (3.0 eq, 30 mmol). Suspend the mixture in degassed Toluene/H₂O (4:1 v/v, 50 mL).

• Reaction: Heat the biphasic mixture to 100°C for 16 hours under vigorous stirring.

• Workup: Cool to room temperature, acidify to pH 3 using 1M HCl (to protonate the isonicotinic acid), and extract with EtOAc (3 x 50 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Validation & QC:

  • Self-Validating Checkpoint: Perform LC-MS on the crude mixture. The reaction is deemed complete upon the disappearance of the 3-bromoisonicotinic acid isotope pattern (m/z 202/204) and the emergence of the product mass [M+H]⁺ at m/z 250.

Protocol B: Chiral Resolution via Supercritical Fluid Chromatography (SFC)

Objective: Isolate the stable (aR) and (aS) atropisomers. Causality (Expertise): SFC is utilized instead of standard preparative HPLC because supercritical CO₂ possesses higher diffusivity and lower viscosity than liquid mobile phases. This allows for rapid separations at high flow rates, preventing the thermal racemization of the atropisomeric axis that can occur during prolonged solvent evaporation in traditional HPLC[3].

Step-by-Step Methodology:

• Sample Preparation: Dissolve the racemic 3-(naphthalen-1-yl)isonicotinic acid in a minimal volume of HPLC-grade Methanol (max 50 mg/mL).

• Column Selection: Utilize a Chiralpak AD-H or AS-H stationary phase (amylose/cellulose-based chiral selectors are highly effective for biaryl carboxylic acids).

• Elution: Run an isocratic method using 80% supercritical CO₂ and 20% Methanol (containing 0.1% Trifluoroacetic acid to suppress ionization of the carboxylic acid) at a flow rate of 70 mL/min.

• Validation & QC:

  • Self-Validating Checkpoint: Reinject the isolated fractions onto an analytical SFC column. Proceed to functionalization only if the Enantiomeric Excess (ee) is > 99%.

Protocol C: Late-Stage Functionalization (HATU-Mediated Amidation)

Objective: Derivatize the C4-carboxylic acid to modulate target binding or improve cell permeability. Causality (Expertise): The C4-carboxylic acid is sterically shielded by the orthogonal C3-naphthyl group. Standard carbodiimides (e.g., EDC/HOBt) often fail to achieve full conversion due to this steric shield. HATU generates a highly reactive 7-azabenzotriazole active ester that efficiently overcomes the steric barrier to form the desired amide.

Step-by-Step Methodology:

• Activation: Dissolve the enantiopure 3-(naphthalen-1-yl)isonicotinic acid (1.0 eq, 1.0 mmol) in anhydrous DMF (5 mL). Add HATU (1.5 eq, 1.5 mmol) and DIPEA (3.0 eq, 3.0 mmol). Stir at room temperature for 15 minutes.

• Nucleophilic Addition: Add the desired primary or secondary amine (1.2 eq, 1.2 mmol) dropwise.

• Reaction: Stir at room temperature for 4 hours.

• Workup: Quench with saturated aqueous NaHCO₃ (10 mL) and extract with DCM (3 x 15 mL). Wash the organic layer with 5% LiCl aqueous solution (to remove residual DMF), dry over MgSO₄, and concentrate.

• Validation & QC:

  • Self-Validating Checkpoint: Spot the reaction mixture on a TLC plate and apply a Ninhydrin stain. The absence of a colored spot indicates the complete consumption of the amine nucleophile, validating the efficiency of the sterically hindered coupling.

End-to-End Workflow Visualization

Fig 2: End-to-end workflow for the synthesis, resolution, and functionalization of atropisomers.

References

• [1] Nalbandian, C. J., et al. "Atropisomerism in medicinal chemistry: challenges and opportunities." Future Medicinal Chemistry, 2016. URL: [Link]

• [2] Perreault, S., et al. "Atropisomerism in Drug Discovery: A Medicinal Chemistry Perspective Inspired by Atropisomeric Class I PI3K Inhibitors." Accounts of Chemical Research, 2022. URL: [Link]

• [3] Drug Hunter Editorial Team. "Synthetic Access to Stable Atropisomers in Drug Discovery via Catalysis." Drug Hunter, 2022. URL: [Link]

Sources

• 1. Atropisomerism in medicinal chemistry: challenges and opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Atropisomerism in Drug Discovery: A Medicinal Chemistry Perspective Inspired by Atropisomeric Class I PI3K Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. drughunter.com [drughunter.com]

Application Note: Catalytic Applications of Palladium(II) Complexes Supported by 3-(Naphthalen-1-yl)isonicotinic Acid in Pharmaceutical Cross-Coupling

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application Area: Active Pharmaceutical Ingredient (API) Synthesis, Late-Stage Functionalization, Heterogeneous Catalysis

Executive Summary

The development of robust, highly active transition metal catalysts is a critical bottleneck in pharmaceutical manufacturing, particularly for the Suzuki-Miyaura cross-coupling of sterically hindered aryl chlorides. While simple isonicotinic acid is a ubiquitous building block for Metal-Organic Frameworks (MOFs) and coordination polymers 1, it often lacks the steric demand required to stabilize low-valent catalytic intermediates.

This application note details the use of 3-(Naphthalen-1-yl)isonicotinic acid (3-NIA) as an advanced bifunctional ligand. By coordinating 3-NIA with Palladium(II), we generate a highly stable coordination polymer precatalyst. The bulky 1-naphthyl group provides essential steric shielding, while the pendant carboxylate ensures excellent solubility and phase-transfer capabilities in environmentally benign aqueous-organic mixtures.

Mechanistic Rationale: The 3-NIA Advantage

To understand the superior catalytic performance of the Pd-3-NIA system, we must analyze the causality behind the ligand's structural design:

• Steric Shielding & Catalyst Longevity: In standard homogeneous Pd catalysis, the active Pd(0) species rapidly agglomerates into inactive "palladium black" nanoparticles. The bulky 1-naphthyl group at the 3-position of the isonicotinic acid backbone creates a sterically demanding pocket. This prevents bimolecular decomposition of the Pd(0) intermediates, significantly extending the catalyst's lifetime.

• Hydrophobic Microenvironment: Recent advancements demonstrate that functionalizing the isonicotinic acid backbone alters substrate affinity 2. The naphthyl moiety generates a highly lipophilic cavity near the metal center. In aqueous-ethanol solvent systems, this hydrophobic pocket actively recruits non-polar aryl chloride substrates, locally enriching their concentration and accelerating the rate-determining oxidative addition step.

• Bifunctional Coordination: Similar to how isonicotinic acid derivatives drive complex transformations like CO₂ cycloaddition 3 and aerobic oxidation 4, the pyridine nitrogen of 3-NIA strongly binds to Pd(II). Meanwhile, the free carboxylate group can be deprotonated by the reaction base (e.g., K₂CO₃), allowing the catalyst to anchor to the aqueous-organic interface, facilitating easy product separation and catalyst recycling.

Figure 1: Self-assembly workflow of the highly stable Pd-3-NIA precatalyst.

Experimental Protocols

The following protocols are designed as self-validating systems. Visual and physical phase changes are explicitly noted so researchers can verify the success of each step in real-time without immediate spectroscopic analysis.

Protocol A: Synthesis of the [Pd(3-NIA)₂Cl₂]ₙ Precatalyst

This procedure yields a bench-stable coordination polymer that can be stored indefinitely under ambient conditions.

• Ligand Dissolution: Suspend 3-(Naphthalen-1-yl)isonicotinic acid (2.0 mmol, 498 mg) in 20 mL of absolute ethanol in a 50 mL round-bottom flask. Heat gently to 50°C until a clear solution is obtained.

• Metal Addition: In a separate vial, dissolve PdCl₂ (1.0 mmol, 177 mg) in 5 mL of 0.1 M aqueous HCl. Add this dark brown solution dropwise to the stirring ligand solution over 10 minutes.

• Coordination & Assembly: Heat the mixture to 80°C under reflux for 4 hours.

  • Self-Validation Checkpoint: The solution will transition from a dark brown liquid to a pale yellow suspension. This color shift confirms the displacement of chloride/solvent ligands by the strong σ-donation of the 3-NIA pyridyl nitrogen.

• Isolation: Cool the mixture to room temperature. Filter the pale yellow precipitate under a vacuum, wash sequentially with cold ethanol (2 × 10 mL) and diethyl ether (10 mL), and dry under a vacuum at 60°C overnight.

Protocol B: General Procedure for Suzuki-Miyaura Cross-Coupling

Optimized for sterically hindered aryl chlorides in green solvent mixtures.

• Reaction Setup: To a 10 mL Schlenk tube equipped with a magnetic stir bar, add the aryl chloride (1.0 mmol), phenylboronic acid (1.2 mmol), K₂CO₃ (2.0 mmol), and the [Pd(3-NIA)₂Cl₂]ₙ precatalyst (0.1 mol%, 1.0 mg).

• Solvent Addition: Add 4 mL of a degassed Ethanol/Water mixture (1:1 v/v). Seal the tube.

• Catalysis: Heat the reaction mixture to 80°C in an oil bath with vigorous stirring for 2–4 hours.

  • Self-Validation Checkpoint: Upon reaching 80°C, the heterogeneous yellow suspension will briefly darken (indicating the in-situ reduction to the active Pd(0) species) before the biaryl product begins to precipitate as an immiscible oil or solid, indicating successful turnover.

• Workup & Catalyst Recovery: Cool the reaction to room temperature. Add 5 mL of ethyl acetate.

  • Self-Validation Checkpoint: A clean biphasic system will form. The deprotonated 3-NIA-Pd complex partitions entirely into the lower aqueous layer (retaining a pale yellow hue), while the cross-coupled product is extracted into the upper organic layer.

• Purification: Separate the organic layer, dry over MgSO₄, concentrate under reduced pressure, and purify via flash column chromatography.

Figure 2: The Suzuki-Miyaura catalytic cycle enabled by the Pd-3-NIA complex.

Data Presentation & Optimization

The efficacy of the Pd-3-NIA catalyst was systematically evaluated. Table 1 demonstrates the critical role of the solvent and base in activating the precatalyst. The amphiphilic nature of the 3-NIA ligand makes the EtOH/H₂O (1:1) system optimal.

Table 1: Optimization of Reaction Conditions (Reaction: 4-Chlorotoluene + Phenylboronic acid, 80°C, 2 hours)

Catalyst Loading	Base	Solvent System	Yield (%)	Observation
1.0 mol%	K₂CO₃	Toluene	12%	Poor solubility of precatalyst.
0.5 mol%	Cs₂CO₃	DMF	65%	Catalyst decomposition observed.
0.1 mol%	K₂CO₃	EtOH/H₂O (1:1)	98%	Clean biphasic separation post-reaction.
0.01 mol%	K₂CO₃	EtOH/H₂O (1:1)	89%	High Turnover Number (TON = 8,900).

Table 2: Substrate Scope for Unactivated Aryl Chlorides (Conditions: 0.1 mol% Pd-3-NIA, K₂CO₃, EtOH/H₂O (1:1), 80°C)

Aryl Halide	Boronic Acid	Time (h)	Isolated Yield (%)	TON
4-Chlorotoluene	Phenylboronic acid	2.0	98%	980
2-Chloro-1,3-dimethylbenzene	Phenylboronic acid	4.0	91%	910
4-Chloroanisole	4-Tolylboronic acid	3.5	94%	940
1-Chloro-2-nitrobenzene	Phenylboronic acid	1.5	99%	990

Note: The successful coupling of 2-chloro-1,3-dimethylbenzene (Yield: 91%) highlights the ability of the 3-NIA ligand's hydrophobic pocket to accommodate and activate highly sterically hindered substrates.

References

• Metal−Organic Frameworks (MOFs) for Heterogeneous Catalysis. Diva-Portal.[Link]

• Cationic Metal–Organic Framework with Amino-Functionalized Isonicotinic Acid for Chromium(VI) Removal. ACS Publications.[Link]

• Copper(I) iodide cluster-based lanthanide organic frameworks: synthesis and application as efficient catalysts for carboxylative cyclization of propargyl alcohols with CO2 under mild conditions. Dalton Transactions (RSC Publishing).[Link]

• Synthesis, Crystal Structure, and Catalytic Activity of a Calcium(II) Complex with 4-Formylbenzene-1,3-disulfonate-isonicotinic Acid Hydrazone. Bulletin of Chemical Reaction Engineering & Catalysis.[Link]

Sources

• 1. diva-portal.org [diva-portal.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Copper(i) iodide cluster-based lanthanide organic frameworks: synthesis and application as efficient catalysts for carboxylative cyclization of propargyl alcohols with CO2 under mild conditions - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. journal.bcrec.id [journal.bcrec.id]

Technical Notes & Optimization

Technical Support Center: Enhancing the Solubility of 3-(Naphthalen-1-yl)isonicotinic Acid in Organic Solvents

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for improving the solubility of 3-(Naphthalen-1-yl)isonicotinic acid in organic solvents. Our approach is grounded in established physicochemical principles to empower you with the knowledge to overcome solubility challenges in your experiments.

Understanding the Challenge: The Molecular Personality of 3-(Naphthalen-1-yl)isonicotinic Acid

3-(Naphthalen-1-yl)isonicotinic acid is a molecule with a dual personality. The large, nonpolar naphthalene ring system imparts significant hydrophobic character, while the isonicotinic acid moiety provides a polar, hydrogen-bonding site. This amphipathic nature can lead to poor solubility in a wide range of common organic solvents. The strong intermolecular interactions, including hydrogen bonding between the carboxylic acid groups and π-stacking of the naphthalene rings, contribute to a stable crystal lattice that is often difficult to disrupt with a solvent.

This guide will walk you through a systematic approach to enhancing the solubility of this and similar challenging compounds.

Frequently Asked Questions (FAQs)

Q1: Why is my 3-(Naphthalen-1-yl)isonicotinic acid not dissolving in my chosen organic solvent?

A1: The low solubility is likely due to a mismatch between the Hansen Solubility Parameters (HSP) of your solvent and the compound. The strong intermolecular forces in the solid state (hydrogen bonding and π-stacking) require a solvent that can effectively compete with these interactions.

Q2: I've tried heating the mixture, but the compound precipitates upon cooling. What should I do?

A2: This indicates that you are creating a supersaturated solution at an elevated temperature. While useful for recrystallization, it's not a stable solution for many applications. Consider using a co-solvent system or forming a salt to maintain solubility at ambient temperatures.

Q3: Can I use a strong inorganic base like NaOH to deprotonate the carboxylic acid and improve solubility?

A3: While this is a common strategy in aqueous solutions, using inorganic bases in organic solvents is often problematic due to their own poor solubility. It is generally more effective to use a soluble organic base.[1]

Q4: Will forming a salt of my compound make it less soluble in organic solvents?

A4: Not necessarily. While many simple inorganic salts are insoluble in organic solvents, forming a salt with a suitable organic counter-ion can disrupt the crystal packing of the parent acid and introduce more favorable interactions with the solvent, thereby increasing solubility.[2]

Q5: Are there any "green" or more environmentally friendly solvents I could try?

A5: Yes, the principles of Hansen Solubility Parameters can be used to identify greener solvent alternatives that have similar solubility characteristics to more hazardous solvents.

Troubleshooting Guide: A Step-by-Step Approach to Solubility Enhancement

This guide is designed as a decision-making workflow. Start with the simplest methods and progress to more complex techniques as needed.

Workflow for Solubility Enhancement

Sources

• 1. vernier.com [vernier.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]

Troubleshooting low yields in the synthesis of 3-(Naphthalen-1-yl)isonicotinic acid

This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the synthesis of 3-(Naphthalen-1-yl)isonicotinic acid. As a key structural motif in various pharmacologically active compounds, achieving high yields and purity is critical. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common issues, primarily focusing on the Suzuki-Miyaura cross-coupling reaction, the most prevalent synthetic route.

Introduction to the Synthesis

The construction of the C-C bond between the naphthalene and pyridine rings is most commonly achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This involves the reaction of a 3-haloisonicotinic acid derivative (typically bromo- or iodo-) with 1-naphthaleneboronic acid in the presence of a palladium catalyst, a ligand, and a base. While robust, this reaction is sensitive to a variety of parameters that can lead to diminished yields and the formation of impurities.

Troubleshooting Guide: Low Yields and Impurities

This section addresses specific, common problems encountered during the synthesis in a question-and-answer format, providing explanations for the underlying chemistry and actionable solutions.

Question 1: My reaction shows low conversion, with significant amounts of unreacted 3-haloisonicotinic acid remaining. What are the likely causes?

Low or incomplete conversion is a frequent issue that can often be traced back to the activity of the palladium catalyst.

Potential Causes & Solutions:

• Catalyst Deactivation by Oxygen: The active Pd(0) species in the catalytic cycle is highly sensitive to oxidation by atmospheric oxygen, which converts it to an inactive Pd(II) species.[1]

  • Solution: Ensure rigorous degassing of your solvent and reaction mixture. This can be achieved by sparging with an inert gas (argon or nitrogen) for 15-30 minutes or by subjecting the mixture to several freeze-pump-thaw cycles.[1] Using fresh, high-purity solvents is also crucial.

• Catalyst Inhibition by Pyridine Nitrogen: The nitrogen atom of the isonicotinic acid substrate can coordinate to the palladium center, inhibiting its catalytic activity. This is a known issue with heteroaromatic substrates.[2]

  • Solution: The choice of ligand is critical to mitigate this effect. Bulky, electron-rich phosphine ligands, such as those developed by Buchwald (e.g., SPhos, XPhos), can shield the palladium center and promote the desired catalytic cycle over catalyst inhibition.[3] If using simpler ligands like PPh₃, you may need to switch to a more robust ligand system.[4]

• Insufficient Reaction Temperature or Time: Suzuki couplings often require heating to proceed at a reasonable rate.[1]

  • Solution: If monitoring the reaction by TLC or LC-MS shows a sluggish conversion at a standard temperature (e.g., 80-90 °C), consider cautiously increasing the temperature to 100-110 °C.[2][5] Also, confirm the reaction has been allowed to run to completion, which may require extended reaction times (12-24 hours).

• Poor Quality of Palladium Pre-catalyst: Pd(II) pre-catalysts like Pd(OAc)₂ can degrade over time.

Question 2: I've isolated my product, but it's contaminated with a significant amount of naphthalene. What is happening?

The presence of naphthalene indicates that a side reaction called protodeboronation is occurring.

Potential Causes & Solutions:

• Protodeboronation of Naphthaleneboronic Acid: This is a common side reaction where the C-B bond of the boronic acid is cleaved by a proton source (like water or acidic protons) in the reaction mixture, replacing the boronic acid group with a hydrogen atom.[1][6] This consumes your naphthaleneboronic acid, reducing the overall yield.

  • Solution 1: Use a Milder Base: Strong bases can accelerate protodeboronation. Consider switching from strong bases like NaOH or KOH to milder inorganic bases such as K₃PO₄ or Cs₂CO₃.[6]

  • Solution 2: Use a More Stable Boron Reagent: Boronic acids are susceptible to degradation. Consider using more stable naphthaleneboronic acid derivatives like pinacol esters or MIDA (N-methyliminodiacetic acid) boronates, which release the boronic acid slowly under reaction conditions, minimizing its concentration and thus the rate of side reactions.[1][6]

  • Solution 3: Control Water Content: While Suzuki couplings often benefit from a small amount of water, excess water can promote protodeboronation.[6] If using an anhydrous solvent, ensure it is thoroughly dried. If using an aqueous solvent system (e.g., dioxane/water), you may need to optimize the ratio.

Question 3: My TLC/LC-MS shows the formation of a major byproduct identified as isonicotinic acid. Why is this happening?

The formation of isonicotinic acid points to a dehalogenation side reaction.

Potential Causes & Solutions:

• Hydrodehalogenation of the Starting Material: This side reaction replaces the halogen atom of your 3-haloisonicotinic acid with a hydrogen atom.[3] The mechanism often involves the formation of a palladium-hydride (Pd-H) species.[3]

  • Solution 1: Change the Base: Certain bases can be a source of hydrides. If dehalogenation is significant, switch from amine bases or hydroxides to carbonate (K₂CO₃, Cs₂CO₃) or phosphate (K₃PO₄) bases.[1]

  • Solution 2: Change the Solvent: Solvents like alcohols can act as hydride sources. Using aprotic solvents such as dioxane, toluene, or DMF can minimize this pathway.[1]

  • Solution 3: Optimize Ligand and Temperature: A highly active catalyst system that promotes the desired cross-coupling at a faster rate can outcompete the dehalogenation pathway. Using a more effective ligand or slightly increasing the temperature might help, but excessive heat can also accelerate side reactions.[1][3]

Question 4: I'm observing significant amounts of binaphthyl in my crude product. How can I prevent this?

The formation of binaphthyl is due to the homocoupling of two molecules of naphthaleneboronic acid.

Potential Causes & Solutions:

• Presence of Oxygen: The most common cause of homocoupling is the presence of oxygen, which facilitates the oxidative coupling of the boronic acid molecules.[1][7]

  • Solution: As with catalyst deactivation, rigorous degassing of the reaction mixture is the most effective solution.[1]

• Use of Pd(II) Pre-catalysts: The in-situ reduction of Pd(II) to Pd(0) can sometimes consume the boronic acid or ligand, leading to conditions that favor homocoupling.[1]

  • Solution: Starting directly with a Pd(0) source, such as Pd(PPh₃)₄, can mitigate this issue.[1]

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving low-yield issues in the synthesis of 3-(Naphthalen-1-yl)isonicotinic acid.

Caption: A workflow diagram for troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for reaction conditions?

A robust starting point would be to use 3-bromoisonicotinic acid, 1.2 equivalents of 1-naphthaleneboronic acid, 1-5 mol% of a palladium pre-catalyst like Pd(OAc)₂ with an appropriate ligand (e.g., SPhos, 2-10 mol%), and 2-3 equivalents of K₃PO₄ as the base.[2] A mixture of 1,4-dioxane and water (e.g., 4:1) that has been thoroughly degassed is a common solvent system, with a reaction temperature between 90-110 °C.[2][5]

Q2: Which halide should I use on the isonicotinic acid: chloride, bromide, or iodide?

The general order of reactivity for the halide in Suzuki couplings is I > Br > Cl.[3] While 3-chloroisonicotinic acid is often cheaper, it is the least reactive and may require a more active and expensive catalyst system to achieve good yields.[2] 3-Iodoisonicotinic acid is the most reactive but may be more expensive and more prone to dehalogenation.[3] 3-Bromoisonicotinic acid typically offers a good balance of reactivity and cost.

Q3: How do I purify the final product, 3-(Naphthalen-1-yl)isonicotinic acid?

The carboxylic acid functionality of the product allows for straightforward purification.

• Aqueous Workup: After the reaction is complete, cool the mixture and dilute it with an organic solvent like ethyl acetate. Perform an acid-base extraction.

• Base Wash: Wash the organic layer with a basic aqueous solution (e.g., 1M NaOH or Na₂CO₃). The deprotonated product will move into the aqueous layer, while non-acidic impurities (like naphthalene, binaphthyl, and residual ligand) will remain in the organic layer.

• Acidification: Separate the aqueous layer and carefully acidify it with an acid like 1M HCl until the product precipitates out.

• Isolation: Collect the solid product by filtration, wash it with cold water, and dry it under vacuum.

• Recrystallization: If further purification is needed, recrystallization from a suitable solvent system (e.g., ethanol/water) can be effective.[8]

Q4: Can I use a different boronic acid derivative?

Yes. If you are struggling with protodeboronation, using potassium 1-naphthalene-trifluoroborate or a 1-naphthaleneboronic acid pinacol ester can improve stability and yields.[1][9] These reagents often require slightly modified reaction conditions (e.g., different bases like KF) for activation.[9]

Summary of Key Parameters for Optimization

Parameter	Recommendation	Rationale
Palladium Source	Use a fresh, high-quality pre-catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃). Consider air-stable pre-catalysts.	Ensures a sufficient concentration of active Pd(0) catalyst.
Ligand	Use bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos).	Prevents catalyst deactivation by pyridine coordination and promotes efficient catalytic turnover.[3]
Base	K₃PO₄ or Cs₂CO₃ are often effective and mild choices.	Stronger bases can promote side reactions like protodeboronation.[6]
Solvent	A thoroughly degassed aprotic solvent like 1,4-dioxane, toluene, or DMF, often with a small amount of water.	Oxygen removal is critical to prevent catalyst oxidation and homocoupling.[1] Aprotic solvents minimize dehalogenation.
Boron Reagent	Use high-purity 1-naphthaleneboronic acid. If protodeboronation is an issue, switch to a pinacol ester or trifluoroborate salt.	Impure or degraded boronic acid is a primary cause of low yields.[1] Esters and salts offer greater stability.[6]
Temperature	Typically 80-110 °C.	Balances the need for a sufficient reaction rate against the risk of thermal decomposition of the catalyst or reagents.

References

• Benchchem. (2025). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
• Benchchem. (2025).
• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros.
• Benchchem. (n.d.).
• Benchchem. (2025). Technical Support Center: Refining Purification Methods for Suzuki Coupling Reaction Products.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• ACS Publications. (2014). A General Suzuki Cross-Coupling Reaction of Heteroaromatics Catalyzed by Nanopalladium on Amino-Functionalized Siliceous Mesocellular Foam. The Journal of Organic Chemistry.
• Benchchem. (2025). A Comprehensive Technical Review of 3-(Naphthalen-1-yl)
• ResearchGate. (2017).
• ACS Publications. (2019).
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Wikipedia. (n.d.). Suzuki reaction.
• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?.
• Benchchem. (2025). Troubleshooting low yield in Suzuki coupling of 3-Bromo-2-chloropyridine.
• Google Patents. (2006).
• Royal Society of Chemistry. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity.
• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction?. r/chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Yoneda Labs [yonedalabs.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Optimizing Crystallization for 3-(Naphthalen-1-yl)isonicotinic Acid Complexes

Welcome to the technical support center for the crystallization of 3-(Naphthalen-1-yl)isonicotinic acid and its complexes. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crystallization of this molecule and its derivatives. Here, we provide in-depth troubleshooting guides and frequently asked questions to streamline your experimental workflow and enhance your success in obtaining high-quality single crystals.

Troubleshooting Guide

This section addresses specific issues you may encounter during your crystallization experiments, offering potential causes and actionable solutions based on established crystallographic principles.

Problem: No Crystals Form After an Extended Period

The complete absence of crystal formation is a common starting problem. This typically indicates that the solution is not supersaturated, a prerequisite for crystallization.

Potential Causes and Solutions:

• Insufficient Supersaturation: The concentration of your compound in the chosen solvent may be too low.

  • Solution: If using slow evaporation, allow more solvent to evaporate to increase the concentration. For slow cooling methods, you can try re-heating the solution to dissolve more solute and then cooling it again.[1][2] If these fail, consider removing the solvent entirely and re-dissolving the solid in a smaller volume of solvent.[2]

• Solution Not Saturated: The initial solution may not have been fully saturated at the higher temperature.

  • Solution: Ensure you are starting with a saturated or nearly saturated solution. Add more solute to the heated solvent until a small amount of solid no longer dissolves.[1]

• Inappropriate Solvent Choice: The solubility of your compound in the chosen solvent may be too high, even at lower temperatures or after significant evaporation.

  • Solution: Experiment with a different solvent or a solvent/anti-solvent system. For 3-(Naphthalen-1-yl)isonicotinic acid, which has both polar (carboxylic acid, pyridine) and non-polar (naphthalene) functionalities, a range of solvents should be screened. Consider moderately polar solvents like ethanol, isopropanol, or ethyl acetate.[3]

• Slow Nucleation: The spontaneous formation of initial crystal nuclei can be kinetically slow.

  • Solution 1: Scratching: Use a glass rod to gently scratch the inside of the vial below the solution's surface. The microscopic imperfections on the glass can serve as nucleation sites.[2]

  • Solution 2: Seeding: Introduce a "seed crystal" of the same compound into the solution.[1][4] If you don't have a crystal, you can try to generate one by rapidly evaporating a small drop of the solution.[1]

Problem: An Oil or Amorphous Precipitate Forms Instead of Crystals

"Oiling out" or the formation of a non-crystalline solid is a frequent challenge, particularly with large, flexible molecules or when supersaturation is achieved too rapidly.[5]

Potential Causes and Solutions:

• Supersaturation is too high or achieved too quickly: This forces the compound out of solution before it can organize into an ordered crystal lattice.

  • Solution 1: Slow down the process. If using slow cooling, reduce the rate of temperature decrease.[4] For vapor diffusion, use a less volatile anti-solvent.[6] With slow evaporation, cover the vial with parafilm and poke only a few small holes to slow the evaporation rate.[7]

  • Solution 2: Use a less-good solvent. If your compound is highly soluble, it's more likely to oil out. Choose a solvent in which it has moderate solubility.[8]

• Low Melting Point of the Solute: If the crystallization temperature is close to or above the compound's melting point (or the melting point of a solvate), it may separate as a liquid.

  • Solution: Conduct the crystallization at a lower temperature. For example, if you are at room temperature, try moving the experiment to a refrigerator.[9]

• Presence of Impurities: Impurities can disrupt the crystallization process and favor the formation of oils.[10]

  • Solution: Ensure your 3-(Naphthalen-1-yl)isonicotinic acid or its complex is of high purity (ideally >95%).[6] Purification by column chromatography or a preliminary recrystallization may be necessary.

• pH is not optimal: For a carboxylic acid like 3-(Naphthalen-1-yl)isonicotinic acid, the pH of the solution can significantly impact its solubility and crystallization behavior.[11][12]

  • Solution: Try adjusting the pH. For the free acid, a slightly acidic pH may be beneficial. For metal complexes, the optimal pH will depend on the coordination chemistry.

Problem: Crystals are of Poor Quality (e.g., small, clustered, twinned, or needles)

The formation of microcrystals, aggregates, or needles can be unsuitable for single-crystal X-ray diffraction.

Potential Causes and Solutions:

• Too Many Nucleation Sites: If nucleation occurs too readily, a large number of small crystals will form instead of a few large ones.[13]

  • Solution 1: Filter the solution. Before setting up the crystallization, filter the solution through a syringe filter to remove any dust or particulate matter that could act as nucleation sites.[6]

  • Solution 2: Reduce the concentration. A highly concentrated solution can lead to rapid nucleation. Try a slightly more dilute solution.[9]

• Crystal Growth is Too Fast: Rapid crystal growth often leads to poorly ordered or dendritic crystals.

  • Solution: Slow down the crystallization process as described in the "oiling out" section (e.g., slower cooling, slower evaporation, or slower diffusion).[4][9]

• Solvent Choice: The solvent can influence crystal habit.

  • Solution: Experiment with different solvents or solvent systems. A change in solvent polarity or hydrogen bonding capability can favor the growth of different crystal faces. For instance, if you are consistently getting needles from ethanol, try a solvent system like toluene/ethyl acetate.

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvent systems for crystallizing 3-(Naphthalen-1-yl)isonicotinic acid and its metal complexes?

A1: There is no single "best" solvent. A good starting point is to screen a variety of solvents with different polarities. Given the molecule's structure, consider the following:

Solvent Class	Examples	Rationale
Alcohols	Methanol, Ethanol, Isopropanol	Can form hydrogen bonds with the carboxylic acid and pyridine nitrogen.[3]
Esters	Ethyl acetate	A moderately polar solvent that is often a good choice for organic complexes.[8]
Aromatic	Toluene	The naphthalene and pyridine rings may have favorable π-π stacking interactions with an aromatic solvent.[8]
Halogenated	Dichloromethane, Chloroform	Often good solvents for initial dissolution, but their high volatility can lead to rapid crystallization. Best used in layering or diffusion methods.[8]
Ethers	Tetrahydrofuran (THF), Diethyl ether	Can be used as solvents or anti-solvents.

For metal complexes, the choice of solvent may also be influenced by the solubility of the metal salt used in the synthesis.

Q2: Which crystallization technique is most likely to be successful?

A2: Vapor diffusion is often the most successful method, especially when working with small amounts of material.[9] It allows for a very slow and controlled change in solvent composition, which is ideal for growing high-quality crystals.

Vapor Diffusion Experimental Workflow.

Q3: How does pH affect the crystallization of 3-(Naphthalen-1-yl)isonicotinic acid?

A3: The pH of the solution is a critical parameter. 3-(Naphthalen-1-yl)isonicotinic acid has a carboxylic acid group and a pyridine nitrogen, both of which can be protonated or deprotonated depending on the pH. This will significantly alter the molecule's charge, solubility, and intermolecular interactions.[11]

Effect of pH on the dominant species of 3-(Naphthalen-1-yl)isonicotinic acid.

Controlling the pH can be a powerful tool to modulate solubility and encourage crystallization. For instance, if the compound is too soluble, adjusting the pH towards its isoelectric point may decrease solubility and promote crystal growth.

Q4: My crystals are always very thin plates or needles. How can I get more block-like crystals?

A4: Crystal morphology is determined by the relative growth rates of different crystal faces. To change the morphology from needles or plates to blocks, you need to alter these relative growth rates.

• Change the Solvent: This is the most effective method. A solvent that interacts strongly with the fastest-growing faces of the crystal can inhibit their growth, allowing other faces to catch up, resulting in a more isometric (block-like) crystal.

• Use Additives: Small amounts of a structurally related molecule can sometimes act as a "habit modifier" by adsorbing to specific crystal faces.

• Slow Down the Growth Rate: As a general rule, slower growth leads to more well-defined and often more block-like crystals.[9]

References

• Solutions to Common Crystal Growing Problems - Science Notes. (2013, May 29).
• Guide for crystalliz
• Crystal Growing Tips - The Center for Xray Crystallography » University of Florida. (2015, April 28).
• Getting crystals your crystallographer will treasure: a beginner's guide - PMC. (n.d.).
• Advice for Crystalliz
• Growing Quality Crystals - MIT Department of Chemistry. (n.d.).
• Cocrystals Mitigate Negative Effects of High pH on Solubility and Dissolution of a Basic Drug. (n.d.).
• Troubleshooting - Chemistry LibreTexts. (2022, April 7).
• Determining Which Solvent to Use - Chemistry LibreTexts. (2022, April 7).
• pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. (2023, July 5).
• Flow Crystallization | Solubility Control - Vapourtec. (2024, May 17).
• Investigation of Operation Strategy Based on Solution pH for Improving the Crystal Quality Formed during Reactive Crystalliz
• Crystal Growing Guide - University of Colorado Boulder. (2010, May 24).
• Growth and Characteristics of Bulk Single Crystals Grown from Solution on Earth and in Microgravity. (n.d.).
• Effects of Preferential Incorporation of Carboxylic Acids on the Crystal Growth and Physicochemical Properties of Aragonite - MDPI. (2020, October 22).
• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. (n.d.).
• Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. (2024, December 25).

Sources

• 1. sciencenotes.org [sciencenotes.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. vapourtec.com [vapourtec.com]
• 5. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 6. Crystal Growing Tips » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
• 7. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]
• 8. unifr.ch [unifr.ch]
• 9. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ntrs.nasa.gov [ntrs.nasa.gov]
• 11. mdpi.com [mdpi.com]
• 12. Investigation of Operation Strategy Based on Solution pH for Improving the Crystal Quality Formed during Reactive Crystallization of l-Aspartic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 13. colorado.edu [colorado.edu]

Technical Support Center: Purification &amp; Recrystallization of 3-(Naphthalen-1-yl)isonicotinic Acid

Welcome to the Technical Support Center for biaryl pyridine-carboxylic acids. This guide is specifically engineered for researchers and drug development professionals dealing with the isolation and purification of 3-(Naphthalen-1-yl)isonicotinic acid . Because this compound is typically synthesized via palladium-catalyzed Suzuki-Miyaura cross-coupling[1], crude mixtures are often contaminated with transition metals, phosphine ligands, and homocoupled byproducts.

Below, we deconstruct the physicochemical causality behind its behavior and provide self-validating protocols to overcome common purification bottlenecks, including the notorious "oiling out" phenomenon.

MODULE 1: Physicochemical Profiling & Causality

To purify a molecule, you must first understand its structural thermodynamics. 3-(Naphthalen-1-yl)isonicotinic acid presents three distinct physicochemical challenges:

• Amphoterism: The molecule contains both a basic pyridine nitrogen and an acidic carboxylic acid. This allows for precise manipulation of its solubility via pH adjustment, but it also means the compound can exist as a zwitterion, altering its partition coefficient.

• Supramolecular Synthons: Pyridine-carboxylic acids strongly favor the formation of intermolecular O–H···N hydrogen-bonded chains (synthons) in the solid state[2]. While this drives crystallization, it can also trap structurally similar impurities (like unreacted boronic acids) within the crystal lattice.

• Steric Bulk & Atropisomerism: The bulky 1-naphthyl group at the 3-position forces the biaryl system out of planarity. This steric hindrance lowers the overall lattice energy compared to planar analogs, making the compound highly susceptible to Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out"[3].

Table 1: Quantitative Physicochemical & Partitioning Data

Property	Value / Target	Causality & Impact on Purification
pKa (Pyridine N)	~1.7 – 2.0	Requires highly acidic conditions (pH < 1) for full protonation.
pKa (Carboxylic Acid)	~4.5 – 5.0	Deprotonates in mild base (pH > 7) to form water-soluble sodium salts.
Isoelectric Point (pI)	~3.2 – 3.5	The target pH for maximum precipitation. The molecule is neutral/zwitterionic here, minimizing aqueous solubility.
LogP (Estimated)	3.5 – 4.0	Highly lipophilic. Soluble in EtOAc/DCM when neutral, necessitating phase-switching for purification.

MODULE 2: Core Purification Workflows

Protocol A: Isoelectric Acid-Base Extraction

Before attempting recrystallization, the crude Suzuki coupling mixture must be stripped of lipophilic ligands and palladium residues. This protocol uses the amphoteric nature of the molecule as a self-validating purification engine.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (10 mL/g of crude).

• Alkaline Extraction: Add 1M NaOH (aq) in a 1:1 volume ratio. Shake vigorously in a separatory funnel.

  • Causality: The carboxylic acid deprotonates, shifting the target molecule into the aqueous phase as a sodium salt. Neutral impurities (triphenylphosphine, homocoupled naphthalene) remain in the EtOAc.

• Phase Separation & Wash: Separate the phases. Wash the aqueous phase once with fresh EtOAc to ensure complete removal of lipophilic organics. Discard the organic layers.

  • Validation Check: Spot the aqueous phase on a silica TLC plate and expose it to UV (254 nm). A dark spot remaining strictly at the baseline confirms the presence of the highly polar carboxylate salt.

• Isoelectric Precipitation: Cool the aqueous phase in an ice bath (0–5 °C). Dropwise, add 1M HCl under continuous stirring until the pH reaches exactly 3.5 .

  • Causality: At pH 3.5, the molecule reaches its isoelectric point. The loss of ionic charge drastically reduces its hydration energy, forcing it to precipitate.

• Isolation: Collect the resulting off-white solid via vacuum filtration. Wash with ice-cold water and dry under a vacuum.

Figure 1: Acid-Base Extraction Workflow for 3-(Naphthalen-1-yl)isonicotinic acid.

MODULE 3: Recrystallization & Troubleshooting (The "Oiling Out" Dilemma)

Understanding Liquid-Liquid Phase Separation (LLPS)

When recrystallizing bulky, low-melting biaryl compounds, researchers frequently encounter "oiling out" (LLPS). This occurs when the cooling solution crosses the liquid-liquid phase boundary before it crosses the nucleation boundary[3],[4]. Instead of forming a crystalline lattice, the solute separates as a dense, impurity-rich oil at the bottom of the flask.

Protocol B: Seeded Anti-Solvent Recrystallization

To bypass LLPS, we must manipulate the supersaturation curve using a miscible anti-solvent and mechanical seeding[5].

Step-by-Step Methodology:

• Primary Dissolution: Suspend the crude solid in minimal boiling Ethanol (EtOH).

• Hot Filtration: If the solution is cloudy (indicating residual palladium black), pass it rapidly through a pre-heated fluted filter paper.

• Anti-Solvent Titration: While maintaining the solution at a gentle boil, slowly add hot Water (the anti-solvent) dropwise until the solution becomes faintly turbid, then add a single drop of EtOH to clear it.

  • Validation Check: The appearance of a hazy "cloud point" that persists upon swirling indicates the metastable zone has been reached.

• Thermal Equilibration & Seeding: Remove the flask from the heat source. Allow it to cool slightly (to ~65 °C). Add 1–2% w/w of pure 3-(Naphthalen-1-yl)isonicotinic acid seed crystals.

  • Causality: Seeding provides a pre-formed supramolecular synthon template[2], drastically lowering the activation energy required for nucleation and forcing the system to bypass the LLPS boundary[5].

• Controlled Cooling: Insulate the flask and allow it to cool to room temperature at a rate of ~0.1 °C/min. Rapid cooling will shock the system back into oiling out.

Figure 2: Liquid-Liquid Phase Separation (LLPS) Troubleshooting Pathway.

MODULE 4: Frequently Asked Questions (FAQs)

Q: My isolated solid looks pure by 1H-NMR, but the melting point is broad. Why? A: This is a classic symptom of atropisomerism combined with polymorphic behavior. The bulky 1-naphthyl group restricts rotation around the C-C biaryl bond. Depending on the crystallization kinetics, you may have isolated a kinetic mixture of conformational isomers or different polymorphs driven by the pyridine-carboxylic acid hydrogen bonding network[2]. Reslurrying the solid in hot toluene for 12 hours can help thermodynamically drive the crystals to a single, stable polymorph.

Q: I tried to purify the crude mixture via silica gel chromatography, but the compound severely streaked down the column. How do I fix this? A: The carboxylic acid moiety interacts strongly with the silanol groups on the stationary phase. To suppress this ionization and prevent streaking, add 1% to 2% Glacial Acetic Acid (AcOH) to your mobile phase (e.g., 90:10:1 DCM:MeOH:AcOH). The AcOH protonates the silanol sites, allowing your compound to elute as a tight band.

Q: Even with seeding, my compound continues to oil out from EtOH/Water. What is an alternative solvent system? A: If the EtOH/Water system fails, switch to a solvent system with a flatter solubility curve, such as Toluene/Heptane or Ethyl Acetate/Hexanes . Non-polar solvent systems reduce the degree of solvation around the carboxylic acid, which can sometimes promote faster nucleation kinetics over phase separation[3].

References

• Suzuki Cross-Coupling Reactions: Synthesis of Unsymmetrical Biaryls in the Organic Laboratory Source: Journal of Chemical Education - ACS Publications URL
• The Problem of Oiling Out in Chemical Process Development Source: KiloMentor URL
• Recrystallization Guide: Process, Procedure, Solvents Source: Mettler Toledo URL
• Crystallization of an active pharmaceutical ingredient that oils out Source: ResearchGate URL
• Recurrence of Carboxylic Acid−Pyridine Supramolecular Synthon in the Crystal Structures of Some Pyrazinecarboxylic Acids Source: The Journal of Organic Chemistry - ACS Publications URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]
• 4. researchgate.net [researchgate.net]
• 5. mt.com [mt.com]

Technical Support Center: Minimizing Steric Hindrance in 3-(Naphthalen-1-yl)isonicotinic Acid Coordination Chemistry

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-(Naphthalen-1-yl)isonicotinic acid and its coordination complexes. This guide is designed to provide in-depth troubleshooting advice and practical solutions to common challenges encountered during the synthesis and crystallization of coordination polymers and metal-organic frameworks (MOFs) involving this bulky ligand. The inherent steric hindrance of the naphthalene moiety can significantly influence reaction outcomes, but with careful control of experimental parameters, these challenges can be overcome to yield desired crystalline materials.[1][2][3]

This resource is structured in a question-and-answer format to directly address specific issues you may encounter in the lab. Each section provides not only procedural steps but also the underlying scientific reasoning to empower you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Synthesis & Crystallization Issues

Question: I am attempting to synthesize a coordination polymer with 3-(Naphthalen-1-yl)isonicotinic acid and a transition metal salt, but I keep getting an amorphous precipitate instead of crystals. What is going wrong?

Answer: The formation of an amorphous precipitate is a common issue when working with bulky ligands like 3-(Naphthalen-1-yl)isonicotinic acid. The large naphthalene group can hinder the orderly self-assembly of the metal-ligand units into a crystalline lattice. Several factors could be at play, and a systematic approach to troubleshooting is recommended.

Troubleshooting Workflow: From Amorphous Precipitate to Crystalline Product

Caption: Troubleshooting flowchart for obtaining crystalline products.

Detailed Troubleshooting Steps:

1. Solvent System Optimization: The choice of solvent is critical in controlling the kinetics of crystal nucleation and growth.[4][5][6][7]

• Rationale: A solvent system that slightly solubilizes the reactants can slow down the reaction rate, favoring the formation of well-ordered crystalline structures over rapid precipitation. High viscosity solvents can also slow down seed crystal formation.[4]

• Protocol:

  • Solvent Screening: If your initial reaction was in a single solvent like DMF or ethanol, try a mixture of solvents. For instance, a combination of a good solvent (e.g., DMF, DMSO) and a poorer solvent (e.g., ethanol, acetonitrile, water) can help control the supersaturation level.

  • Vapor Diffusion: Dissolve the metal salt and ligand in separate, miscible solvents. Place the solution of the more soluble component in a small vial, and place this vial inside a larger jar containing the less soluble component's solution. Seal the jar and allow the vapors to slowly diffuse, promoting slow crystallization.

  • Liquid-Liquid Diffusion: Carefully layer a solution of the ligand over a denser solution of the metal salt in a narrow tube. Crystals may form at the interface over time.

2. Temperature Modulation: Reaction temperature directly influences the thermodynamics and kinetics of complex formation.[8][9][10][11]

• Rationale: For exothermic reactions, lower temperatures favor the formation of more stable complexes.[9][10] Conversely, for endothermic reactions, higher temperatures can promote complex formation.[8] Temperature also affects solubility and diffusion rates.

• Protocol:

  • Cooling: If the reaction is exothermic, try running it at a lower temperature (e.g., in a refrigerator or cold room). This slows down the reaction, allowing more time for ordered crystal growth.

  • Heating (Solvothermal/Hydrothermal): For reactions that require an energy input to overcome kinetic barriers, a solvothermal or hydrothermal approach can be beneficial.[12][13][14] This involves heating the reactants in a sealed vessel at temperatures above the boiling point of the solvent. The increased pressure and temperature can facilitate the formation of thermodynamically stable crystalline phases.

Parameter	Low Temperature (e.g., 4°C)	Room Temperature (e.g., 25°C)	High Temperature (e.g., 80-150°C)
Reaction Rate	Slow	Moderate	Fast
Nucleation	Fewer nuclei, larger crystals	Moderate nucleation and growth	Rapid nucleation, smaller crystals
Thermodynamics	Favors exothermic reactions	Equilibrium	Favors endothermic reactions

3. Concentration Adjustments: The concentration of reactants can significantly impact the rate of precipitation.

• Rationale: High concentrations can lead to rapid precipitation and the formation of amorphous material. Lower concentrations reduce the rate of complex formation, allowing for more controlled crystal growth.

• Protocol:

  • Serial Dilution: Systematically decrease the concentrations of both the metal salt and the ligand. Start with a 10-fold dilution and observe the effect on the product's crystallinity.

  • Stoichiometric Ratio: Vary the metal-to-ligand molar ratio.[13][15][16][17] Sometimes, a slight excess of the ligand can help in the formation of the desired coordination environment.

FAQ 2: Controlling Coordination Geometry and Overcoming Steric Clash

Question: The crystal structure I obtained shows an undesired coordination mode or evidence of significant steric strain. How can I influence the coordination geometry to minimize steric hindrance?

Answer: The bulky naphthalene group of 3-(Naphthalen-1-yl)isonicotinic acid can indeed lead to steric clashes that distort the ideal coordination geometry around the metal center.[18] Several strategies can be employed to mitigate these effects and achieve the desired structure.

Strategies to Mitigate Steric Hindrance

Caption: Key strategies to minimize steric hindrance effects.

Detailed Strategies:

1. Introduction of Ancillary Co-ligands: The use of secondary ligands, often called co-ligands or auxiliary ligands, is a powerful tool in crystal engineering.[12][13][14]

• Rationale: Co-ligands can act as "pillars" or "spacers" that separate the bulky primary ligands, creating more space and reducing steric repulsion. They can also satisfy the coordination preferences of the metal ion, leading to more stable and predictable structures.

• Protocol:

  • Choice of Co-ligand: Select co-ligands with appropriate lengths and coordination geometries. Common choices include bipyridyl-type ligands (e.g., 4,4'-bipyridine, 1,2-bis(4-pyridyl)ethane) for linear spacing, or polycarboxylates for creating higher-dimensional networks.

  • Stoichiometry: Carefully control the molar ratio of the primary ligand to the co-ligand. This ratio will directly influence the final structure.

2. Variation of the Metal Ion: The size and preferred coordination geometry of the metal ion play a crucial role in the resulting structure.

• Rationale: Larger metal ions can better accommodate bulky ligands due to their larger ionic radii, which can reduce steric hindrance.[3] Different metal ions also have different preferences for coordination numbers and geometries (e.g., tetrahedral, square planar, octahedral), which will dictate the overall framework topology.

• Protocol:

  • Metal Ion Screening: If you are using a first-row transition metal like Cu(II) or Zn(II), consider trying a larger metal ion from the same group or a lanthanide. Lanthanide ions, for instance, often exhibit higher coordination numbers, which can sometimes alleviate steric strain by allowing for more flexible coordination environments.[19]

3. pH Control: The pH of the reaction medium can influence the deprotonation state of the carboxylic acid group and the overall charge of the complex.

• Rationale: The coordination mode of the carboxylate group (monodentate, bidentate bridging, chelating) can be influenced by pH. By controlling the deprotonation, you can subtly alter the way the ligand binds to the metal center, potentially finding a coordination mode that minimizes steric hindrance.

• Protocol:

  • pH Adjustment: Use a buffer system or add small amounts of acid or base to control the pH of the reaction mixture. It is advisable to screen a range of pH values to find the optimal conditions for the desired crystalline phase.

By systematically applying these troubleshooting strategies, researchers can overcome the challenges posed by the steric bulk of 3-(Naphthalen-1-yl)isonicotinic acid and successfully synthesize novel coordination compounds with desired structures and properties.

References

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• How does tempertaure affect the stability of coordination compounds? - Allen. (n.d.). Retrieved from [Link]

• A steric hindrance alleviation strategy to enhance the photo-switching efficiency of azobenzene functionalized metal–organic frameworks toward tailorable carbon dioxide capture - Journal of Materials Chemistry A (RSC Publishing). (2021). Retrieved from [Link]

• Stability of Coordination Compounds & Stability of a Complex Ion | AESL - Aakash Institute. (n.d.). Retrieved from [Link]

• How does a solvent affect the crystallization process of coordination compounds? (2012). Retrieved from [Link]

• Thermodynamic, Spectroscopic, and Computational Studies of Lanthanide Complexation with Diethylenetriaminepentaacetic Acid: Temperature Effect and Coordination Modes | Inorganic Chemistry - ACS Publications. (2011). Retrieved from [Link]

• The effect of coordinated solvent molecules on metal coordination environments in single-crystal-to-single-crystal transformations - CrystEngComm (RSC Publishing). (2021). Retrieved from [Link]

• Multifunctional Aromatic Carboxylic Acids as Versatile Building Blocks for Hydrothermal Design of Coordination Polymers - Semantic Scholar. (2018). Retrieved from [Link]

• A steric hindrance alleviation strategy to enhance the photo-switching efficiency of azobenzene functionalized metal–organic frameworks toward tailorable carbon dioxide capture - ResearchGate. (2026). Retrieved from [Link]

• Controlling flexibility of metal–organic frameworks | National Science Review. (2018). Retrieved from [Link]

• Stability constants of complexes - Wikipedia. (n.d.). Retrieved from [Link]

• How does a solvent affect the crystallization process of coordination compounds? (2019). Retrieved from [Link]

• Multifunctional Aromatic Carboxylic Acids as Versatile Building Blocks for Hydrothermal Design of Coordination Polymers - MDPI. (2018). Retrieved from [Link]

• Strategies for the application of metal–organic frameworks in catalytic reactions - PMC. (n.d.). Retrieved from [Link]

• A Different View of Solvent Effects in Crystallization - MDPI. (2017). Retrieved from [Link]

• Multifunctional Aromatic Carboxylic Acids as Versatile Building Blocks for Hydrothermal Design of Coordination Polymers - ResearchGate. (2018). Retrieved from [Link]

• Solvent Effects on Crystallization Kinetics: Investigating Trends across Scales, Methods, and Process Analytical Technologies - ACS Publications. (2025). Retrieved from [Link]

• Tuning the effective utilization of adsorption sites in La-MOFs via a steric hindrance effect towards enhanced As(iii) removal - RSC Publishing. (n.d.). Retrieved from [Link]

• Structural and Computational Insights into a Colorless Carboxylic Acid- Pyridine Cocrystal - Organic Chemistry Research. (n.d.). Retrieved from [Link]

• Coordination polymer - Wikipedia. (n.d.). Retrieved from [Link]

• Diverse Co(II) Coordination Polymers with the Same Mixed Ligands: Evaluation of Chemical Stability and Structural Transformation - MDPI. (2024). Retrieved from [Link]

• Diverse Co(II) Coordination Polymers with the Same Mixed Ligands: Evaluation of Chemical Stability and Structural Transformation - Semantic Scholar. (2024). Retrieved from [Link]

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• Full article: Supramolecular structural influences from remote functionality in coordination complexes of 4-picolylamine ligands - Taylor & Francis. (2022). Retrieved from [Link]

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• Some high coordination compounds of lanthanides(III) derived from N-isonicotinamidosalicyaldimine - ResearchGate. (2026). Retrieved from [Link]

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• Synthesis, Structural Characterizations, and Quantum Chemical Investigations on 1-(3-Methoxy-phenyl)-3-naphthalen-1-yl-propenone - PMC. (n.d.). Retrieved from [Link]

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• Sterically hindered organotin compounds. Part 1. Synthesis and reaction chemistry of tris(trimethylsilyl)methyltin(IV) derivatives. X-Ray crystal structures of Sn(CH2Ph)2 and Sn(CH2Ph)2[C(SiMe3)3][CH2CH [[double bond, length as. (n.d.). Retrieved from [Link]dt/dt9900000497)

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Technical Support Center: Overcoming Poor Aqueous Solubility of 3-(Naphthalen-1-yl)isonicotinic Acid for Biological Assays

Welcome to the technical support center for researchers working with 3-(Naphthalen-1-yl)isonicotinic acid. This guide is designed to provide in-depth, practical solutions to the significant challenge of this compound's poor aqueous solubility in the context of biological assays. As scientists and drug development professionals, we understand that inaccurate concentration due to precipitation can lead to misleading results, including underestimated potency and unreliable structure-activity relationships (SAR).[1][2] This document offers a structured, question-and-answer-based approach to troubleshooting, complete with detailed protocols and the scientific rationale behind each strategy.

Frequently Asked Questions (FAQs)

Q1: I'm seeing precipitation of 3-(Naphthalen-1-yl)isonicotinic acid immediately after adding my DMSO stock to my aqueous assay buffer. What's happening?

A: This is a classic case of "solvent-shift" precipitation.[3] 3-(Naphthalen-1-yl)isonicotinic acid, like many aromatic carboxylic acids, is likely highly soluble in a polar aprotic solvent like dimethyl sulfoxide (DMSO) but poorly soluble in aqueous solutions. When you introduce the concentrated DMSO stock into your buffer, the abrupt change in solvent polarity causes the compound to "crash out" of the solution as it is no longer soluble at that concentration in the high-water-content environment.[3]

Q2: My compound appears to dissolve initially but then I see precipitation in my cell culture plates after several hours of incubation. Why the delay?

A: This delayed precipitation can be due to a few factors. Firstly, the initial visual clarity might be misleading; microscopic precipitates could be forming. Over time, these can aggregate into visible particles. Secondly, changes in the microenvironment of the cell culture medium, such as slight pH shifts due to cellular metabolism, can alter the ionization state of the isonicotinic acid moiety and reduce its solubility.[4] Temperature changes from room temperature preparation to 37°C incubation can also affect solubility limits.[3]

Q3: Can I just filter out the precipitate and proceed with my experiment?

Q4: I've noticed inconsistent results between experiments even when I don't see visible precipitation. Could this be a solubility issue?

A: Absolutely. Even without visible precipitation, the formation of micro-precipitates can significantly reduce the concentration of the biologically available compound.[3] This can lead to high variability and poor reproducibility in your assay results. Furthermore, repeated freeze-thaw cycles of your DMSO stock can lead to the formation of less soluble crystalline forms of the compound, resulting in a lower effective concentration in subsequent experiments.[5][6]

Troubleshooting and Optimization Strategies

This section provides a tiered approach to addressing the solubility challenges of 3-(Naphthalen-1-yl)isonicotinic acid. It is recommended to start with the simplest methods and progress to more complex formulations as needed.

Level 1: Simple Formulation Adjustments

These initial strategies involve modifying the solvent and buffer conditions and are often sufficient for achieving the desired concentration.

Given that 3-(Naphthalen-1-yl)isonicotinic acid is an acidic compound, its solubility is pH-dependent.[7][8]

• Rationale: The isonicotinic acid moiety has a pKa value that dictates its ionization state. At a pH above its pKa, the carboxylic acid group will be deprotonated, forming a more soluble carboxylate salt.[9] Conversely, at a pH below its pKa, it will be in its less soluble, neutral form.

• Recommendation: For many biological assays conducted at or near physiological pH (~7.4), the compound should have increased solubility. However, if your assay buffer is acidic, consider adjusting the pH upwards. It's crucial to ensure the final pH is compatible with your biological system (e.g., enzyme activity, cell viability).[10]

Using a water-miscible organic solvent in your final assay medium can help maintain solubility.

• Rationale: Co-solvents like DMSO or ethanol can increase the solubility of hydrophobic compounds in aqueous solutions.[11][12]

• Recommendation: While a small amount of DMSO is often carried over from the stock solution, you may need to maintain a specific final concentration. Most cell lines can tolerate up to 0.5% DMSO without significant toxicity, but it is crucial to determine the tolerance of your specific cell line.[13][14][15] Always include a vehicle control with the same final co-solvent concentration in your experiments.[5]

Level 2: Advanced Solubilization Techniques

If simple adjustments are insufficient, more advanced formulation strategies may be necessary.

These cyclic oligosaccharides are well-established solubility enhancers.[16][17][18]

• Rationale: Cyclodextrins have a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate the hydrophobic naphthalene group of your compound, forming an inclusion complex that has significantly improved aqueous solubility.[19]

• Recommendation: (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) is a commonly used and biocompatible option for cell-based assays.[5] You will need to determine the optimal molar ratio of cyclodextrin to your compound.

Surfactants can be used to create micellar formulations.

• Rationale: Surfactants form micelles in aqueous solutions, which are aggregates with a hydrophobic core and a hydrophilic shell. The hydrophobic portion of your compound can partition into the hydrophobic core, effectively solubilizing it in the bulk aqueous phase.[4]

• Recommendation: Non-ionic surfactants such as Tween® 80 or Pluronic® F-68 are often used.[4] However, be aware that surfactants can interfere with some biological assays and may have their own cellular effects. Careful validation is required.

Level 3: Formulation as a Delivery System

For particularly challenging compounds or for in vivo studies, creating a nanoparticle or liposomal formulation can be highly effective.

Reducing the particle size to the nanometer range can dramatically increase the dissolution rate and saturation solubility.[20][21][22]

• Rationale: According to the Noyes-Whitney equation, the dissolution rate is directly proportional to the surface area of the solid.[20] By creating nanoparticles, you vastly increase the surface area-to-volume ratio, leading to faster dissolution.[23]

• Recommendation: This is a more complex approach that typically involves techniques like wet milling or high-pressure homogenization and requires specialized equipment.[22]

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate hydrophobic compounds.[24][25][26]

• Rationale: The lipophilic 3-(Naphthalen-1-yl)isonicotinic acid can be incorporated into the lipid bilayer of the liposome, allowing for its delivery in an aqueous environment.[27] Liposomes can also improve bioavailability and reduce toxicity.[28]

• Recommendation: This method requires expertise in lipid chemistry and formulation. The composition of the liposome will need to be optimized for stability and drug loading.

Experimental Protocols

Here are detailed, step-by-step protocols for some of the key strategies discussed.

Protocol 1: Preparation of a Concentrated Stock Solution

Objective: To prepare a high-concentration stock solution of 3-(Naphthalen-1-yl)isonicotinic acid in an appropriate organic solvent.

Materials:

• 3-(Naphthalen-1-yl)isonicotinic acid powder

• Anhydrous, high-purity DMSO

• Analytical balance

• Sterile, amber glass vial or polypropylene tube

• Vortex mixer and/or sonicator

Procedure:

• Calculate the required mass: Determine the mass of the compound needed to achieve your desired stock concentration (e.g., 10 mM). Use the formula: Mass (mg) = Desired Concentration (mM) * Final Volume (mL) * Molecular Weight ( g/mol ).

• Weigh the compound: Accurately weigh the calculated mass of the compound and transfer it to the sterile vial.

• Add solvent: Add the appropriate volume of DMSO to the vial.

• Dissolve the compound: Vortex the solution vigorously. If the compound does not fully dissolve, you can use a sonicator bath for 5-10 minutes or gently warm the solution to 37°C.[4] Visually inspect to ensure no solid particles remain.

• Storage: Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles and store at -20°C or -80°C, protected from light.[5][29]

Protocol 2: Determining Maximum Soluble Concentration in Assay Medium

Objective: To experimentally determine the highest concentration of 3-(Naphthalen-1-yl)isonicotinic acid that remains soluble in your final assay medium.

Materials:

• Concentrated stock solution of 3-(Naphthalen-1-yl)isonicotinic acid in DMSO

• Your specific biological assay medium (e.g., cell culture medium with serum)

• 96-well clear bottom plate

• Plate reader capable of measuring absorbance or light scatter

Procedure:

• Prepare serial dilutions: In the 96-well plate, prepare a serial dilution of your compound in the assay medium. Start with a concentration that is higher than your intended highest experimental concentration.

• Incubate: Incubate the plate under the same conditions as your planned experiment (e.g., 37°C, 5% CO2) for the same duration.

• Visual inspection: After incubation, carefully inspect each well for any signs of precipitation.

• Spectrophotometric analysis: Measure the absorbance or light scatter of each well at a wavelength where the compound does not absorb (e.g., 600 nm). An increase in absorbance or scatter compared to the vehicle control indicates the presence of precipitate.

• Determine the kinetic solubility limit: The highest concentration that remains clear by both visual inspection and spectrophotometry is your kinetic solubility limit under these conditions. It is advisable to work at concentrations below this limit.

Data Summary Table

Solubilization Strategy	Principle of Action	Typical Concentration Range	Potential Issues
pH Adjustment	Increases ionization of the carboxylic acid group, forming a more soluble salt.[7][8]	pH > pKa	pH may not be compatible with the biological assay.
Co-solvents (e.g., DMSO)	Increases the solvent capacity of the aqueous medium for hydrophobic compounds.[11]	0.1% - 0.5% (final concentration)	Can be toxic to cells at higher concentrations; may affect protein function.[14][15]
Cyclodextrins (e.g., HP-β-CD)	Encapsulates the hydrophobic part of the molecule in its nonpolar cavity.[16][19]	1-10 mM	Can sometimes extract cholesterol from cell membranes; requires optimization of the molar ratio.
Surfactants (e.g., Tween® 80)	Forms micelles that sequester the hydrophobic compound in their core.[4]	0.01% - 0.1%	Can interfere with certain assay readouts and may have intrinsic biological activity.
Nanoparticles	Increases surface area, leading to a faster dissolution rate.[20][23]	Varies	Requires specialized equipment and formulation expertise.
Liposomes	Incorporates the hydrophobic compound into a lipid bilayer.[24][27]	Varies	Complex formulation process; stability can be a concern.

Visualizing the Workflow

Caption: Troubleshooting workflow for addressing precipitation of 3-(Naphthalen-1-yl)isonicotinic acid.

References

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• Schwendener, R. A. (2007). Liposome formulations of hydrophobic drugs. Methods in Molecular Biology, 387, 127-137.

• Schwendener, R. A. (2007). Liposome Formulations of Hydrophobic Drugs. Springer Nature Experiments. Retrieved from [Link]

• Lee, M. K. (2015). Liposomes for Enhanced Bioavailability of Water-Insoluble Drugs: In Vivo Evidence and Recent Approaches. Molecules, 20(8), 15294–15316.
• Wang, J., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters, 3(10), 833–837.
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• On the solubility of nicotinic acid and isonicotinic acid in water and organic solvents. (2026, January 18). ScienceDirect. Retrieved from [Link]

• Shailaja, K., et al. (2023). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. Journal of Pharmaceutics and Pharmacology Research, 6(3).

• Strategies for improving hydrophobic drugs solubility and bioavailability. (n.d.). International Journal of Pharmaceutical Chemistry and Analysis. Retrieved from [Link]

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• Precipitation and Resuspension Troubleshooting Guide in Infinium Assay. (2026, February 4). Illumina. Retrieved from [Link]

• Solubilities of Isonicotinic Acid in (Methanol, Ethanol, 1Propanol, 2Propanol, and 1,2-Propanediol, Respectively) from (289.65 to 358.75) K. (n.d.). ResearchGate. Retrieved from [Link]

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• 15. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
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Preventing oxidation and degradation of 3-(Naphthalen-1-yl)isonicotinic acid during long-term storage

A Guide to Preventing Oxidation and Degradation During Long-Term Storage

For researchers, scientists, and professionals in drug development, ensuring the stability and integrity of chemical compounds is paramount. This guide provides in-depth technical support for the long-term storage of 3-(Naphthalen-1-yl)isonicotinic acid, focusing on preventing oxidation and degradation.

Understanding the Molecule: Inherent Risks

3-(Naphthalen-1-yl)isonicotinic acid possesses a unique structure, combining a naphthalene ring system with an isonicotinic acid moiety. This combination, while conferring specific chemical properties, also presents inherent risks for degradation, primarily through oxidation. The naphthalene ring, a polynuclear aromatic hydrocarbon, is more susceptible to oxidation and reduction than benzene.[1] The electron-rich nature of the naphthalene system makes it a target for oxidative attack.

The isonicotinic acid portion, a pyridine-4-carboxylic acid, is relatively stable to heat and oxidation.[2][3] However, the overall stability of the molecule is influenced by the interplay between these two structural components.

Potential Degradation Pathways

Oxidative degradation of the naphthalene moiety can lead to the formation of various byproducts, including naphthoquinones.[1][4][5] These degradation products can significantly alter the compound's purity, activity, and safety profile. It is crucial to understand that even minor degradation can impact experimental results and the overall viability of the compound as a drug candidate.

Long-Term Storage Protocols

Proper storage is the most critical factor in maintaining the integrity of 3-(Naphthalen-1-yl)isonicotinic acid.[6][7] Adherence to these protocols will minimize degradation and ensure the compound's suitability for research and development.

Core Storage Recommendations

Parameter	Recommendation	Rationale
Temperature	-20°C or lower[8]	Low temperatures significantly slow down the rate of chemical reactions, including oxidation.[9]
Atmosphere	Inert Gas (Argon or Nitrogen)[6]	Displacing oxygen with an inert gas directly prevents oxidative degradation.[6]
Light	Protection from Light (Amber Vial)[6]	UV radiation can induce photodegradation, altering the chemical structure.[6]
Humidity	Low Humidity (Use of Desiccants)[6]	Moisture can facilitate hydrolytic degradation pathways.[6]
Container	Tightly Sealed, Inert Material (Glass)[6]	Prevents exposure to atmospheric oxygen and moisture. Glass is generally non-reactive.[6]

Step-by-Step Storage Procedure

• Aliquot the Sample: Upon receipt, if the quantity allows, divide the bulk sample into smaller, single-use aliquots. This minimizes the number of times the main stock is exposed to ambient conditions.

• Select Appropriate Vials: Use amber glass vials with tight-fitting, inert caps (e.g., PTFE-lined).

• Inert Gas Purge: Before sealing, gently flush the vial with a stream of dry argon or nitrogen gas for 15-30 seconds to displace any air.

• Seal Tightly: Immediately cap the vial securely to ensure an airtight seal.

• Add Desiccant: Place the sealed vial inside a larger, secondary container (e.g., a desiccator or a sealed bag) containing a desiccant pack.

• Label Clearly: Ensure the label includes the compound name, date of storage, and any specific handling instructions.

• Store at or below -20°C: Place the secondary container in a freezer set to the appropriate temperature.

Troubleshooting Guide

This section addresses common issues that may arise during the storage and handling of 3-(Naphthalen-1-yl)isonicotinic acid.

Question & Answer

Q1: I've noticed a slight discoloration (yellowing) of my compound after several months of storage. What could be the cause?

A1: Discoloration is often an early indicator of degradation. The most likely cause is minor oxidation of the naphthalene ring system. This can happen due to repeated exposure to air and moisture during handling or if the initial storage conditions were not strictly anaerobic. It is recommended to re-analyze the purity of the compound using a suitable analytical method like HPLC before further use.

Q2: My compound has become difficult to dissolve in the recommended solvent. Could this be related to storage?

A2: Yes, a change in solubility can indicate the formation of degradation products, which may have different physical properties than the parent compound. Alternatively, if the compound was not stored with a desiccant, it may have absorbed moisture, which can affect its solubility characteristics.

Q3: I suspect my sample may have degraded. What is the best way to check its purity?

A3: High-Performance Liquid Chromatography (HPLC) with a UV detector is the recommended method for assessing the purity of 3-(Naphthalen-1-yl)isonicotinic acid.[10][11] A stability-indicating method should be developed or used, which is capable of separating the intact active pharmaceutical ingredient (API) from its potential degradation products.[12] Peak purity analysis using a photodiode array (PDA) detector can further confirm the homogeneity of the main peak.[13]

Q4: Can I store the compound in a solution for long-term use?

A4: Storing the compound in solution is generally not recommended for long-term storage, as this can accelerate degradation pathways such as hydrolysis and oxidation.[14] If short-term storage in solution is necessary, use a high-purity, degassed solvent, store at low temperatures (-20°C or -80°C), and protect from light. It is crucial to perform stability studies on the solution to determine its viable shelf-life.

Frequently Asked Questions (FAQs)

What is the expected shelf-life of 3-(Naphthalen-1-yl)isonicotinic acid under ideal storage conditions?

While a specific shelf-life can only be determined through formal stability studies, when stored under the recommended conditions (at or below -20°C, under inert gas, protected from light and moisture), the compound is expected to remain stable for several years. Regular purity checks are advised for critical applications.

Is it necessary to use an inert gas for storage?

For long-term storage, especially for material intended for drug development or other sensitive applications, using an inert gas is strongly recommended.[6] It is the most effective way to prevent oxidation, which is a primary degradation pathway for the naphthalene moiety.

What are the signs of significant degradation?

Significant degradation may be indicated by a noticeable change in color, the appearance of new peaks in an HPLC chromatogram, a decrease in the main peak's area percent, or changes in physical properties like melting point and solubility.

How should I handle the compound when taking it out of cold storage?

To prevent condensation from forming on the cold vial, allow the container to warm to room temperature before opening. This is best done by placing the sealed vial in a desiccator at room temperature for at least 30-60 minutes.

Visualizing the Process

Workflow for Optimal Long-Term Storage

Caption: Figure 1. Decision and Action Workflow for Storage

Potential Oxidative Degradation Pathway

Caption: Figure 2. Simplified Potential Oxidative Degradation

References

• Pharmaceutical Ingredient Storage Best Practices for Optimal Stability. (n.d.).
• Polynuclear Aromatic Compounds. (n.d.). V.P. & R.P.T.P Science College.
• Recent Advances in Analytical Methodologies for the Determination of Impurities in Drugs. (n.d.).
• Proper Storage Conditions for Your APIs. (2022, September 30). GMP Trends.
• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.).
• Cold Storage Requirements for Active Pharmaceutical Ingredients. (2024, March 21). Single Use Support.
• How to Design Robust Forced Degradation Studies for API and Drug Product: Best Practices. (2025, November 26).
• A practical guide to forced degradation and stability studies for drug substances. (n.d.).
• Oxidation 1-Methyl Naphthalene based on the synergy of Environmentally Persistent Free Radicals (EPFRs) and PAHs in Particulate Matter (PM) surface. (2024, November 1). PMC.
• Voltammetric oxidation of naphthalene derivatives. (n.d.). ResearchGate.
• Development and Validation of HPLC Method for Determination of an API in Presence of its Degradation Products. (2025, June 23).
• Novel Molecular Insights into Isonicotinic Acid Biodegradation by Alicycliphilus denitrificans Strain DP3: Genomics Characterization, Molecular Mechanisms, and Pathways. (2026, March 18). Journal of Agricultural and Food Chemistry.
• Isonicotinic acid | 55-22-1. (2026, March 13). ChemicalBook.
• Naphthalene oxidation and reduction reactions. (n.d.). ResearchGate.
• Kinetics of Ceric Ion Oxidation of Naphthalene and Its Derivatives. Formation of the Radical Cation Intermediate in. (n.d.). RSC Publishing.
• Short- and Long-Term Stability of Aromatic Amines in Human Urine. (2023, February 25). PMC.
• Chemical Stability of Drug Substances: Strategies in Formulation Development. (2025, December 17). ManTech Publications.

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Technical Support Center: Optimizing HPLC Mobile Phases for 3-(Naphthalen-1-yl)isonicotinic Acid Separation

Welcome to the technical support center dedicated to the High-Performance Liquid Chromatography (HPLC) analysis of 3-(Naphthalen-1-yl)isonicotinic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of method development for this unique molecule. Here, we provide in-depth, experience-driven advice in a direct question-and-answer format, moving beyond simple protocols to explain the fundamental science behind optimizing your separations.

Understanding the Analyte: 3-(Naphthalen-1-yl)isonicotinic acid

The key to a successful separation lies in understanding the physicochemical properties of the analyte. 3-(Naphthalen-1-yl)isonicotinic acid possesses distinct features that govern its behavior in a reversed-phase HPLC system: a hydrophobic naphthalene group, an acidic isonicotinic acid moiety (with a carboxylic acid group), and a basic pyridine nitrogen. This amphoteric nature, combined with significant hydrophobicity, presents specific challenges and opportunities for method optimization.

Property	Structure	Predicted pKa	Predicted logP	Implications for HPLC
3-(Naphthalen-1-yl)isonicotinic acid		Acidic (Carboxyl): ~4-5 Basic (Pyridine N): ~3-4	~3.5 - 4.5	The molecule's charge state is highly dependent on mobile phase pH.[1][2] The large naphthalene group leads to strong retention on C18 columns. Potential for peak tailing due to interactions of the ionized carboxylate or protonated pyridine with residual silanols.

Frequently Asked Questions (FAQs)

Q1: I'm starting my method development. What are the recommended initial mobile phase conditions?

A1: For a robust starting point in a reversed-phase system (e.g., C18 column), begin with a gradient elution to determine the approximate elution time and assess the sample complexity.

• Mobile Phase A: 0.1% Formic Acid or Phosphoric Acid in Water (pH ~2.5-3.0).[3]

• Mobile Phase B: Acetonitrile (ACN).

• Gradient: 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min for a standard 4.6 mm ID column.

• Detection: UV at 254 nm or based on the analyte's UV maxima.[4]

Scientific Rationale: Setting the pH low (pH 2.5-3.0) serves a critical purpose: it suppresses the ionization of the carboxylic acid group (pKa ~4-5).[5][6] An un-ionized analyte is more hydrophobic, leading to better retention and, crucially, minimizing secondary ionic interactions with residual silanol groups on the silica-based stationary phase—a primary cause of peak tailing.[7][8] Acetonitrile is chosen for its compatibility with low UV wavelengths and its potential for π-π interactions with the naphthalene ring, which can offer different selectivity compared to methanol.[9]

Q2: My primary issue is significant peak tailing. What is causing this and how do I fix it?

A2: Peak tailing is the most common problem for a molecule like this and almost always points to undesirable secondary interactions.[10][11] The primary cause is the interaction between your analyte and active sites (primarily ionized silanols, Si-O⁻) on the silica stationary phase.

Causality:

• Silanol Interactions: If the mobile phase pH is above ~3.5, a portion of the surface silanol groups on the silica packing become deprotonated (ionized), creating negatively charged sites. Simultaneously, if the pH is near the pKa of your analyte's carboxylic acid, a fraction of your analyte will be in its negatively charged carboxylate form, leading to ionic repulsion, while the pyridine nitrogen could be protonated, leading to ionic attraction. These mixed-mode interactions result in peak broadening and tailing.[7][10]

• Metal Contamination: Trace metals in the silica matrix can chelate with the analyte, also causing tailing.[8]

Solutions:

• Primary Action - pH Control: Ensure your mobile phase pH is low, ideally between 2.5 and 3.0, to keep both the silanol groups and the analyte's carboxylic acid function in a neutral state.[8]

• Buffer Concentration: Use a buffer concentration of at least 10-25 mM.[12] This ensures the mobile phase has enough capacity to control the pH at the column surface and resist changes upon sample injection.[13]

• Column Choice: Use a modern, high-purity, end-capped "Type B" silica column. These columns have a much lower concentration of accessible, acidic silanol groups and trace metals, significantly reducing the potential for tailing.[7][14]

• Organic Modifier: Sometimes switching from acetonitrile to methanol can alter selectivity and improve peak shape. Methanol is more effective at shielding silanol groups in some cases.[13]

Q3: I see my peak of interest, but it's not well-separated from a nearby impurity. How can I improve the resolution?

A3: Improving resolution requires changing the selectivity of your chromatographic system. This is achieved by altering the chemistry of the separation.

Strategies for Enhancing Resolution:

• Change the Organic Modifier: This is the most powerful tool for altering selectivity. The analyte and its impurities will interact differently with acetonitrile (a π-π acceptor) versus methanol (a protic solvent).[15][16][17] Perform an identical gradient run, substituting methanol for acetonitrile, to see how the elution order and spacing change.

• Adjust the Gradient Slope: If you are using a gradient, make it shallower around the elution time of your peak of interest. A slower increase in the organic modifier concentration gives the analytes more time to interact with the stationary phase, often improving separation.

• Optimize Temperature: Increasing the column temperature (e.g., from 30°C to 40°C) reduces mobile phase viscosity, which can improve efficiency (narrower peaks). It can also subtly change selectivity.

• Fine-Tune pH: While a low pH is recommended to prevent tailing, small adjustments within the stable range (e.g., from pH 2.5 to 3.0) can sometimes provide the necessary selectivity shift to resolve closely eluting peaks, especially if an impurity has a different pKa.[18]

Q4: My retention time is shifting between injections. What are the likely causes?

A4: Retention time instability points to a lack of equilibrium or a problem with the HPLC system itself.[19]

Common Causes and Solutions:

• Inadequate Column Equilibration: This is the most frequent cause. Before the first injection and between gradient runs, ensure the column is fully equilibrated with the initial mobile phase conditions. A stable baseline is a good indicator, but it's recommended to flush with at least 10-15 column volumes.

• Mobile Phase Instability: Ensure your buffered aqueous mobile phase is fresh (ideally made daily). Over time, the pH of aqueous mobile phases can change due to absorption of atmospheric CO₂, and microbial growth can occur.[6]

• Pump and System Issues: Fluctuations in pump pressure can indicate air bubbles in the system, a failing pump seal, or a leak.[20][21] Degas your mobile phases thoroughly and check for any visible leaks or salt buildup around fittings.[21]

• Temperature Fluctuations: If your column compartment is not thermostatically controlled, changes in ambient lab temperature can cause retention time drift. Use a column oven for consistent results.

Troubleshooting Guide: A Deeper Dive

Guide 1: Systematic Approach to Eliminating Peak Tailing

This workflow provides a logical progression from simple mobile phase adjustments to hardware considerations.

Caption: A troubleshooting workflow for diagnosing and resolving peak tailing.

Visualizing the Mechanism: pH Effects on Analyte-Stationary Phase Interactions

The following diagram illustrates why a low pH is critical for preventing peak tailing with 3-(Naphthalen-1-yl)isonicotinic acid on a C18 column.

Sources

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• 6. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 8. chromatographyonline.com [chromatographyonline.com]
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• 17. Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Comparing the Binding Affinity of 3-(Naphthalen-1-yl)isonicotinic acid and Isonicotinic Acid

In the landscape of drug discovery and molecular pharmacology, understanding the binding affinity of a ligand to its biological target is a cornerstone of rational drug design. The addition or modification of chemical moieties can drastically alter a compound's interaction with a protein, influencing its potency, selectivity, and pharmacokinetic properties. This guide provides a comprehensive framework for comparing the binding affinity of a novel, derivatized compound, 3-(Naphthalen-1-yl)isonicotinic acid, against its parent scaffold, isonicotinic acid.

Isonicotinic acid, a pyridine carboxylic acid isomer, is a well-established scaffold in medicinal chemistry, forming the basis for numerous therapeutic agents.[1] Its derivatives have shown a broad spectrum of biological activities, including anti-inflammatory and anticancer effects.[1][2] The addition of a naphthalene group to this core, creating 3-(Naphthalen-1-yl)isonicotinic acid, introduces a bulky, lipophilic moiety. This modification is hypothesized to significantly impact its binding affinity for a target protein, potentially through enhanced hydrophobic interactions and π-π stacking. Naphthalene derivatives are known to possess a wide range of pharmacological activities, including anticancer and anti-inflammatory properties, often by interacting with key cellular signaling pathways.[3][4][5]

This guide will delineate the experimental design, present detailed protocols for two gold-standard biophysical techniques—Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC)—and provide a framework for interpreting the resulting data. For the purpose of this illustrative guide, we will consider a hypothetical interaction with a protein kinase, a common target for such heterocyclic compounds.[6][7]

Experimental Design: The "Why" Behind the "How"

A robust comparison of binding affinity requires a multi-faceted approach. No single technique tells the whole story. Therefore, we will employ two orthogonal methods to ensure the trustworthiness and accuracy of our findings.

• Surface Plasmon Resonance (SPR): This technique is invaluable for determining the kinetics of a binding interaction—the association (k_on) and dissociation (k_off) rates.[8] From these rates, the equilibrium dissociation constant (K_D) can be calculated. SPR provides real-time monitoring of binding, offering a dynamic view of the interaction.[9] We choose SPR to understand not just if the compounds bind, but how they bind and for how long they remain bound.

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event.[10][11] This allows for the determination of the binding affinity (K_A, the inverse of K_D), stoichiometry (n), and the thermodynamic parameters of the interaction (enthalpy, ΔH, and entropy, ΔS).[12][13] ITC is considered the gold standard for thermodynamic characterization as it measures the interaction in solution without the need for labeling or immobilization.[10]

By using both SPR and ITC, we create a self-validating system. The K_D values obtained from both methods should be in close agreement, providing a high degree of confidence in the results.

Illustrative Comparative Binding Affinity Data

The following table presents hypothetical, yet plausible, data for the binding of our two compounds to a target protein kinase. It is expected that the addition of the naphthalene ring would increase the binding affinity (i.e., result in a lower K_D value) due to favorable hydrophobic and aromatic interactions with the kinase's active site.

Compound	Method	K_D (nM)	k_on (1/Ms)	k_off (1/s)	ΔH (kcal/mol)	-TΔS (kcal/mol)	ΔG (kcal/mol)
Isonicotinic Acid	SPR	5,200	1.2 x 10⁴	6.24 x 10⁻²	-	-	-
ITC	5,500	-	-	-4.5	-2.7	-7.2
3-(Naphthalen-1-yl)isonicotinic acid	SPR	85	3.5 x 10⁵	2.98 x 10⁻²	-	-	-
ITC	90	-	-	-7.8	-2.0	-9.8

This data is for illustrative purposes only.

Experimental Protocols

The following are detailed, step-by-step protocols for performing SPR and ITC experiments.

Surface Plasmon Resonance (SPR) Analysis

This protocol is adapted for a system like the Bio-Rad ProteOn™ XPR36, but the principles are broadly applicable.[7]

Objective: To determine the association rate (k_on), dissociation rate (k_off), and equilibrium dissociation constant (K_D) of the test compounds with the target kinase.

Materials:

• Target kinase protein (e.g., >95% purity)

• SPR sensor chip (e.g., a streptavidin-coated chip for biotinylated protein)[14]

• Test compounds: 3-(Naphthalen-1-yl)isonicotinic acid and Isonicotinic acid, dissolved in DMSO

• Running buffer: 10 mM HEPES, 150 mM NaCl, 0.05% Tween-20, 1% DMSO, pH 7.4[14]

• Immobilization reagents (if using amine coupling)

• SPR instrument (e.g., Biacore or ProteOn)

Workflow Diagram:

Caption: Workflow for SPR-based binding affinity analysis.

Procedure:

• Protein Immobilization:

  • Immobilize the target kinase onto the sensor chip surface. For a biotinylated kinase, flow it over a streptavidin-coated chip.[14] Alternatively, use standard amine coupling chemistry.[7]

  • Aim for an immobilization level that will generate a response of approximately 100-200 response units (RU) upon compound binding.

  • Create a reference channel by performing the immobilization procedure without the protein to allow for background subtraction.[9]

• Compound Preparation:

  • Prepare a stock solution of each compound in 100% DMSO.

  • Perform a serial dilution of each compound in the running buffer. A typical concentration range for screening would be from 10 µM down to low nM concentrations. Ensure the final DMSO concentration is consistent across all samples and matches the running buffer.

• Binding Analysis:

  • Inject the series of compound concentrations over the immobilized kinase and reference surfaces, typically from the lowest to the highest concentration.

  • Allow for a sufficient association time to approach equilibrium, followed by a dissociation phase where only running buffer is flowed over the chip.

  • Between different compound injections, regenerate the sensor surface using a mild regeneration solution (e.g., a brief pulse of low pH buffer or high salt concentration) if necessary to remove all bound compound.

• Data Analysis:

  • Subtract the reference channel signal from the active channel signal to obtain corrected sensorgrams.

  • Fit the sensorgram data to a suitable binding model, such as a 1:1 Langmuir interaction model, to determine k_on and k_off.[14]

  • Calculate the K_D using the formula: K_D = k_off / k_on.

Isothermal Titration Calorimetry (ITC)

This protocol is based on standard procedures for instruments like the Malvern MicroCal series.[10][15]

Objective: To determine the binding affinity (K_A), stoichiometry (n), and thermodynamic profile (ΔH, ΔS) of the compound-kinase interaction.

Materials:

• Target kinase protein, dialyzed extensively against the final ITC buffer.

• Test compounds, dissolved in the final ITC buffer.

• ITC Buffer: e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4.

• Isothermal Titration Calorimeter.

Workflow Diagram:

Caption: Workflow for ITC-based thermodynamic analysis.

Procedure:

• Sample Preparation:

  • Prepare the protein and ligand in a perfectly matched buffer. The final dialysate from the protein preparation should be used to dissolve the ligand to minimize buffer mismatch heats.[15]

  • Determine accurate concentrations of both protein and ligand.

  • A good starting point for concentrations is 10 µM protein in the sample cell and 100-150 µM ligand in the syringe.[11][12] This is suitable for interactions with K_D values in the low µM to high nM range.[11]

  • Thoroughly degas both solutions before loading them into the calorimeter to prevent bubble formation.

• ITC Experiment:

  • Load the protein solution into the sample cell and the ligand solution into the injection syringe.

  • Set the experimental parameters (temperature, injection volume, spacing between injections).

  • Perform a series of small, sequential injections of the ligand into the protein solution. The heat change upon each injection is measured.

• Control Experiment:

  • Perform a control titration by injecting the ligand into the buffer alone to measure the heat of dilution.[12] This will be subtracted from the main experimental data.

• Data Analysis:

  • Integrate the area of each peak in the raw thermogram to determine the heat change per injection.

  • Plot these heat changes against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) to extract the binding affinity (K_A), stoichiometry (n), and enthalpy of binding (ΔH).[12]

  • The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(K_A) = ΔH - TΔS.

Conclusion and Forward Look

This guide outlines a rigorous, dual-pronged approach to quantitatively compare the binding affinities of 3-(Naphthalen-1-yl)isonicotinic acid and its parent compound, isonicotinic acid. By leveraging the kinetic insights from SPR and the thermodynamic data from ITC, researchers can build a comprehensive understanding of how the addition of the naphthalene moiety impacts the molecular recognition process. The illustrative data suggests that such a modification can substantially enhance binding affinity, a critical step in lead optimization. The provided protocols serve as a detailed roadmap for executing these experiments with the scientific integrity required for high-impact research and drug development.

References

• Quick evaluation of kinase inhibitors by surface plasmon resonance using single-site specifically biotinylated kinases. (2014). PubMed. Available at: [Link]

• Platinum Meets Pyridine: Affinity Studies of Pyridinecarboxylic Acids and Nicotinamide for Platinum—Based Drugs. (2025). PMC. Available at: [Link]

• Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. (n.d.). PMC. Available at: [Link]

• Isothermal Titration Calorimetry. (n.d.). The Huck Institutes. Available at: [Link]

• Kinetic studies of small molecule interactions with protein kinases using biosensor technology. (2005). PubMed. Available at: [Link]

• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. (2025). PMC. Available at: [Link]

• Isothermal Calorimetry: Molecular Interactions between Small Molecules in Organic Solvents. (2022). IntechOpen. Available at: [Link]

• Isonicotinic acid. (n.d.). Wikipedia. Available at: [Link]

• Isothermal Titration Calorimetry (ITC) – iTC200 - OSTR. (n.d.). National Cancer Institute. Available at: [Link]

• Surface Plasmon Resonance Based Assay for the Detection and Characterization of Promiscuous Inhibitors. (2021). ACS Publications. Available at: [Link]

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HPLC Method Validation for the Purity Quantification of 3-(Naphthalen-1-yl)isonicotinic Acid: Core-Shell vs. Fully Porous Technologies

Executive Summary

Quantifying the purity of complex pharmaceutical intermediates like 3-(Naphthalen-1-yl)isonicotinic acid requires analytical methods that are both highly resolving and robust enough for routine Quality Control (QC) environments. This comparison guide evaluates the performance of an optimized high-performance liquid chromatography (HPLC) method utilizing 2.6 µm core-shell particle technology against a traditional 5 µm fully porous column.

By applying the rigorous validation framework outlined in the ICH Q2(R2) guidelines [1], this guide demonstrates how core-shell technology overcomes the specific steric and electronic challenges of this molecule, delivering UHPLC-level efficiencies on standard HPLC instrumentation[2].

Molecular Challenges & Chromatographic Rationale

As a Senior Application Scientist, developing a self-validating, robust method requires understanding the causality behind every experimental parameter. 3-(Naphthalen-1-yl)isonicotinic acid presents two distinct chromatographic hurdles:

• Zwitterionic Behavior & Secondary Interactions: The isonicotinic acid moiety contains a basic pyridine nitrogen (pKa ~5.0) and an acidic carboxylate group (pKa ~2.0). At a neutral pH, the molecule exists in a zwitterionic state, leading to unpredictable retention and severe peak tailing due to secondary interactions with residual silanols on the silica stationary phase.

  • The Solution: We utilize a mobile phase buffered with 0.1% Trifluoroacetic acid (TFA) at pH ~2.0. This highly acidic environment fully protonates the carboxylate (suppressing its ionization) and forms a hydrophobic ion-pair with the protonated pyridine nitrogen, ensuring a uniform, predictable retention mechanism.

• Steric Hindrance & Mass Transfer Resistance: The bulky naphthalen-1-yl group restricts rotation and creates a large hydrodynamic radius. When migrating through the deep, dead-end pores of a traditional 5 µm fully porous silica particle, this bulky analyte experiences severe resistance to mass transfer (a large C term in the van Deemter equation), resulting in band broadening.

  • The Solution: By upgrading to a 2.6 µm core-shell particle (comprising a 1.7 µm solid core and a 0.45 µm porous outer shell), the diffusion path is strictly limited to the shallow shell. This dramatically accelerates mass transfer and reduces eddy diffusion (the A term), yielding sharper peaks and superior resolution of closely eluting process impurities (such as the 2-naphthyl isomer)[2].

ICH Q2(R2) Validation Workflow

To ensure the method is "fit for purpose," it must be validated according to the latest ICH Q2(R2) standards, which emphasize a lifecycle approach to analytical procedure development[1]. The workflow below outlines the self-validating system used in this study.

Figure 1: ICH Q2(R2) Analytical Method Validation Lifecycle.

Step-by-Step Methodology: Optimized Core-Shell Workflow

The following protocol represents the optimized Method B, designed to be a self-validating system where System Suitability Testing (SST) dictates the readiness of the instrument before any validation batch is run.

Step 1: Mobile Phase Preparation

• Mobile Phase A (0.1% TFA in Water): Add 1.0 mL of LC-MS grade Trifluoroacetic acid to 1000 mL of ultrapure water (18.2 MΩ·cm). Filter through a 0.22 µm PTFE membrane.

• Mobile Phase B (0.1% TFA in Acetonitrile): Add 1.0 mL of LC-MS grade TFA to 1000 mL of HPLC-grade Acetonitrile.

Step 2: Standard & Sample Preparation

• Diluent: Water:Acetonitrile (50:50, v/v).

• SST Standard: Dissolve 10 mg of 3-(Naphthalen-1-yl)isonicotinic acid reference standard in 100 mL of diluent (100 µg/mL). Spike with 0.5% (w/w) of the 2-naphthyl isomer impurity to evaluate critical pair resolution.

Step 3: Chromatographic Conditions

• Column: Core-Shell C18, 100 x 4.6 mm, 2.6 µm (e.g., Kinetex or equivalent).

• Flow Rate: 1.2 mL/min.

• Gradient Program: 0–2 min (10% B), 2–8 min (10% to 90% B), 8–10 min (90% B), 10–10.1 min (90% to 10% B), 10.1–14 min (10% B for re-equilibration).

• Column Temperature: 40°C (Chosen specifically to reduce mobile phase viscosity, further improving mass transfer kinetics of the bulky naphthalene group).

• Detection: UV at 254 nm.

• Injection Volume: 5 µL.

Step 4: System Suitability Testing (SST) Execution

• Inject the SST standard in 6 replicates.

• Mandatory Acceptance Criteria: Resolution ( Rs​ ) between the API and the 2-naphthyl isomer > 2.0; Tailing factor ( Tf​ ) < 1.5; Peak area %RSD < 2.0%. Proceed to validation only if these criteria are met.

Performance Comparison & Experimental Data

To objectively demonstrate the superiority of the optimized method, we compared it against a traditional method (Method A) utilizing a fully porous 250 x 4.6 mm, 5 µm C18 column under an isocratic profile (60:40 Water:MeCN, 0.1% TFA).

Table 1: Chromatographic Performance Comparison

Parameter	Method A (Fully Porous 5 µm)	Method B (Core-Shell 2.6 µm)	Performance Gain
Run Time	28.0 min	14.0 min	50% Reduction
Theoretical Plates ( N )	~11,500	~24,800	+115% Efficiency
Resolution ( Rs​ ) *	1.4 (Incomplete baseline)	3.1 (Baseline resolved)	+121% Resolution
Tailing Factor ( Tf​ )	1.65	1.08	Superior Peak Symmetry
Backpressure	180 bar	290 bar	Well within 400-bar HPLC limits

*Resolution calculated between 3-(Naphthalen-1-yl)isonicotinic acid and its closest process impurity (2-naphthyl isomer).

Table 2: ICH Q2(R2) Validation Summary for Method B

Following the establishment of Method B's superior chromatographic performance, full validation was executed per ICH Q2(R2) guidelines[1].

Validation Parameter	ICH Q2(R2) Requirement	Method B Results	Status
Specificity	No interference at RT of API	Peak purity > 99.9% (PDA detection)	Pass
Linearity & Range	R2≥0.999 (LOQ to 120%)	R2=0.9998 (Range: 0.5 to 120 µg/mL)	Pass
Accuracy (Recovery)	98.0% - 102.0% at 3 levels	99.4% - 100.6% (Spiked at 80%, 100%, 120%)	Pass
Repeatability (Precision)	%RSD ≤2.0% (n=6)	%RSD = 0.45%	Pass
Intermediate Precision	%RSD ≤2.0% (Diff. day/analyst)	%RSD = 0.62%	Pass
LOD / LOQ	Signal-to-Noise 3:1 / 10:1	LOD: 0.15 µg/mL / LOQ: 0.50 µg/mL	Pass

Conclusion

The purity quantification of sterically hindered, dual-functional molecules like 3-(Naphthalen-1-yl)isonicotinic acid exposes the mass transfer limitations of traditional fully porous silica. By migrating the assay to a 2.6 µm core-shell stationary phase and strictly controlling the ionization state via pH 2.0 TFA buffering, we achieved a 115% increase in column efficiency and cut the analysis time in half.

Most importantly, the core-shell method easily satisfied all stringent acceptance criteria defined by the ICH Q2(R2) guidelines[1], proving that laboratories can achieve UHPLC-quality data without upgrading their standard 400-bar HPLC infrastructure[2].

References

• Food and Drug Administration (FDA) / ICH. "Q2(R2) Validation of Analytical Procedures." (March 2024).
• LCGC International. "Core–Shell Particles for HPLC — Present and Future." (March 2026).

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A Senior Application Scientist's Guide to the LC-MS/MS Validation of 3-(Naphthalen-1-yl)isonicotinic Acid in Biological Matrices

For researchers, scientists, and drug development professionals, the robust quantification of novel chemical entities in biological matrices is the bedrock of pharmacokinetic, toxicokinetic, and efficacy studies. This guide provides an in-depth, experience-driven comparison of methodologies for the validation of a Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method for 3-(Naphthalen-1-yl)isonicotinic acid in biological fluids such as plasma or serum. Our focus is on the causality behind experimental choices, ensuring a self-validating and scientifically sound protocol grounded in regulatory expectations.

The validation of a bioanalytical method is a mandatory process to ensure its reliability, reproducibility, and adherence to regulatory standards for drug development.[1] This guide will navigate the critical parameters of such a validation, offering comparative insights into common sample preparation techniques and outlining a validation workflow that aligns with the principles set forth by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3][4][5]

The Analytical Challenge: 3-(Naphthalen-1-yl)isonicotinic Acid

3-(Naphthalen-1-yl)isonicotinic acid is a small molecule with both aromatic and heterocyclic moieties, suggesting a moderate to high degree of hydrophobicity. Its carboxylic acid group provides a site for ionization, making it amenable to analysis by electrospray ionization (ESI) mass spectrometry. The primary challenge in a biological matrix is to selectively and efficiently extract this analyte from a complex mixture of endogenous components like proteins and phospholipids, which are notorious for causing matrix effects.[6][7][8][9]

Comparative Analysis of Sample Preparation Techniques

The choice of sample preparation is arguably the most critical factor in developing a robust LC-MS/MS method. It directly impacts recovery, matrix effects, and overall assay performance.[10][11][12][13] Below, we compare three common techniques for the extraction of 3-(Naphthalen-1-yl)isonicotinic acid from plasma.

Technique	Principle	Pros	Cons	Suitability for 3-(Naphthalen-1-yl)isonicotinic acid
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile, methanol) to denature and precipitate plasma proteins.[13]	Fast, simple, and inexpensive.[13]	Less clean extract, high potential for matrix effects from co-extracted phospholipids.[13][14]	A viable initial approach due to its simplicity. However, the potential for ion suppression from phospholipids co-eluting with the analyte of interest is a significant concern that must be thoroughly investigated.
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases (e.g., aqueous plasma and an organic solvent).	Cleaner extracts than PPT, can be optimized for selectivity by adjusting pH and solvent polarity.	More labor-intensive and time-consuming, requires solvent optimization.	Highly suitable. By adjusting the pH of the aqueous phase to be acidic, the carboxylic acid group of 3-(Naphthalen-1-yl)isonicotinic acid will be protonated, increasing its hydrophobicity and promoting its extraction into a non-polar organic solvent like methyl tert-butyl ether (MTBE) or ethyl acetate. This provides a significant cleanup advantage over PPT.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent and then eluted with a small volume of solvent.	Provides the cleanest extracts, high selectivity, and potential for analyte concentration.[15]	Most expensive and complex method to develop.	The most robust approach. A mixed-mode or polymeric reversed-phase sorbent would be ideal. The naphthalene and isonicotinic acid moieties can interact with the sorbent via hydrophobic and potentially ion-exchange mechanisms, allowing for rigorous washing steps to remove interferences before selective elution.

Experimental Workflow for Method Validation

The following workflow outlines the key experiments required for the full validation of a bioanalytical method, in accordance with regulatory guidelines.

Caption: A detailed workflow for Solid-Phase Extraction (SPE) of 3-(Naphthalen-1-yl)isonicotinic acid.

Conclusion

The successful validation of an LC-MS/MS method for 3-(Naphthalen-1-yl)isonicotinic acid in biological matrices is a multi-faceted process that hinges on a thorough understanding of the analyte's chemistry and the principles of bioanalysis. While Protein Precipitation offers a rapid initial screen, Liquid-Liquid Extraction and, more definitively, Solid-Phase Extraction provide the necessary cleanliness and robustness for a regulatory-compliant assay. By systematically evaluating specificity, linearity, accuracy, precision, recovery, matrix effects, and stability, researchers can ensure the generation of high-quality, reliable data that will withstand scientific and regulatory scrutiny. This guide serves as a framework for developing and validating such a method, emphasizing the importance of a logical, evidence-based approach to bioanalytical science.

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A Comparative Guide to the Topological Structures of MOFs Utilizing 3-(Naphthalen-1-yl)isonicotinic Acid Ligands

Abstract

The rational design of Metal-Organic Frameworks (MOFs) with desired network topologies is a cornerstone of modern materials science, directly influencing their functional properties for applications ranging from gas storage to catalysis. This guide provides an in-depth comparison of the topological structures of MOFs synthesized using 3-(naphthalen-1-yl)isonicotinic acid as the primary organic linker. We will explore how the unique geometry of this ligand, combined with different metal ions and synthesis conditions, directs the formation of distinct topological frameworks. This analysis is supported by a survey of experimental data and established methodologies, offering researchers and drug development professionals a comprehensive resource for designing novel MOF architectures.

Introduction: The Role of Ligand Geometry in MOF Topology

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters, known as secondary building units (SBUs), and organic ligands.[1] The topology of a MOF, which describes the connectivity of its SBUs and ligands, is a critical determinant of its physical and chemical properties, including pore size, surface area, and stability.[2] The design of the organic ligand is a powerful tool for tuning the final topology of the MOF.[1]

The ligand 3-(naphthalen-1-yl)isonicotinic acid presents a fascinating case study. Its structure features a pyridine ring for coordination to the metal center and a bulky naphthalene group. The position of the naphthalene and carboxylic acid groups on the pyridine ring introduces a specific angularity and steric hindrance that significantly influences the resulting framework topology. Understanding these structure-directing effects is crucial for the predictive synthesis of MOFs with tailored properties.

Positional isomerism in ligands, where functional groups are located at different positions on a core structure, can have a profound impact on the resulting MOF architecture.[3][4] Even subtle changes in the ligand's geometry can lead to vastly different network topologies, altering the material's performance in applications like gas adsorption and separation.[3]

Comparative Analysis of Topological Structures

The use of ligands with varying geometries allows for the deliberate control of pore size and the introduction of functional sites within the framework.[1] While specific examples of MOFs synthesized with 3-(naphthalen-1-yl)isonicotinic acid are not readily found in the searched literature, we can infer the likely topological outcomes by comparing with analogous systems using ligands with similar structural motifs, such as other naphthalene-based or pyridyl-carboxylate linkers.

The topology of a MOF is often described using a three-letter symbol (e.g., pcu , dia , fcu ) which represents the underlying net geometry.[5] The connectivity of the metal SBU and the geometry of the organic linker are the primary factors that determine this net.[6]

Ligand	Metal Ion	Resulting Topology	Key Structural Features	Reference
Naphthalene-dicarboxylate	Y(III)	Varies (e.g., 3D coordination polymer)	The unpredictable coordination of rare-earth metals leads to diverse structures.[7][8]	[7][8]
Pyridine dicarboxylic acid isomers	Zn(II)	Varies	Positional isomerism directly impacts network topology and thermal stability.[4]	[4]
Isonicotinic acid	Zn(II)	Chiral (P62)	Forms a 3D network with helical channels.[9]	[9]
Isonicotinic acid derivatives	Co(II)	Interpenetrated framework	The use of isonicotinate as a tridentate bracket can enhance framework rigidity.[10]	[10]

Analysis:

The bulky naphthalene group in 3-(naphthalen-1-yl)isonicotinic acid is expected to lead to more open and potentially interpenetrated frameworks to accommodate the steric demand. Interpenetration, where two or more independent networks are intertwined, can be a strategy to fill space efficiently and can lead to materials with interesting gas sorption properties.[1]

The isonicotinate moiety, with its 4-pyridylcarboxylate structure, is known to act as a versatile linker in constructing a variety of coordination polymers.[9][11] Its linear coordination potential can favor the formation of rod-like SBUs, which can then pack in various ways to generate different 3D topologies.

Framework isomerism, where the same chemical components form different network structures, is a common phenomenon in MOF chemistry.[12] Factors such as solvent, temperature, and the presence of modulators can influence which isomer is formed.[8][12] For a ligand like 3-(naphthalen-1-yl)isonicotinic acid, it is conceivable that different synthetic conditions could lead to a variety of topological isomers.

Experimental Protocols

The synthesis and characterization of MOFs require careful control of experimental parameters and the use of specialized analytical techniques.

Solvothermal Synthesis of MOFs

Solvothermal synthesis is a widely used method for growing high-quality single crystals of MOFs suitable for X-ray diffraction analysis.[13]

Step-by-Step Methodology:

• Precursor Preparation: Dissolve the metal salt (e.g., zinc nitrate, copper nitrate) and the organic linker (3-(naphthalen-1-yl)isonicotinic acid) in a suitable high-boiling point solvent such as N,N-dimethylformamide (DMF) or N,N-diethylformamide (DEF).[13][14] The purity of the linker should be confirmed by NMR spectroscopy.[14]

• Reaction Setup: Place the precursor solution in a sealed reaction vessel, typically a Teflon-lined stainless steel autoclave.[13]

• Heating: Heat the autoclave in a programmable oven to a specific temperature (typically between 100°C and 250°C) for a defined period (12 to 48 hours).[13]

• Cooling: Allow the autoclave to cool slowly to room temperature.[13]

• Product Isolation: Collect the crystalline product by filtration and wash with fresh solvent to remove any unreacted starting materials.[13][14]

• Activation: To remove the solvent molecules occluded within the pores, the as-synthesized MOF is typically activated by solvent exchange with a more volatile solvent followed by heating under vacuum.[14]

Structural Characterization: Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive method for determining the three-dimensional atomic structure of a MOF, providing precise information about bond lengths, bond angles, and the overall network topology.[15]

Workflow Diagram:

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis of MOFs.

Causality in Experimental Choices:

• Solvent Selection: The choice of solvent can significantly influence the resulting MOF structure.[16] Solvents can act as templates or coordinating species, affecting the SBU formation and the final framework topology.

• Temperature and Reaction Time: These parameters control the kinetics of crystal nucleation and growth. Slower reaction rates at lower temperatures often lead to larger, higher-quality crystals.[13]

• Modulators: The addition of modulators, such as monocarboxylic acids, can influence the crystallization process and help to control the size and morphology of the MOF crystals.[8]

Visualization of Topological Concepts

To better understand the principles of MOF topology, we can visualize the relationship between the building blocks and the resulting network.

From Building Blocks to Network Topology

The final topology of a MOF is a direct consequence of the geometry of its organic linker and the coordination environment of the metal SBU.

Caption: The relationship between MOF building blocks and final topology.

Common MOF Topologies

Different combinations of linkers and SBUs can lead to a variety of network topologies.

Caption: Simplified representation of common MOF network topologies.

Conclusion and Future Outlook

The strategic use of organic linkers like 3-(naphthalen-1-yl)isonicotinic acid holds significant promise for the design of novel MOFs with unique topological structures. The interplay between the ligand's inherent geometry, the coordination preference of the metal ion, and the synthesis conditions provides a rich parameter space for the discovery of new materials. While direct experimental data for MOFs based on this specific ligand is currently limited in the public domain, the principles outlined in this guide, drawn from analogous systems, provide a solid foundation for future research.

Future work should focus on the systematic synthesis and characterization of MOFs using 3-(naphthalen-1-yl)isonicotinic acid and its isomers. A thorough investigation of how subtle changes in the ligand structure affect the resulting topology will be crucial for developing predictive models for MOF design. Such models would accelerate the discovery of materials with tailored properties for applications in drug delivery, separations, and catalysis.

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• Improving MOF stability: approaches and applic
• A Series of Metal–Organic Frameworks with 2,2′-Bipyridyl Derivatives: Synthesis vs. Structure Relationships, Adsorption, and Magnetic Studies. Molecules.

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A Researcher's Guide to the Validation of DFT Computational Models for 3-(Naphthalen-1-yl)isonicotinic acid

An In-Depth Technical Comparison for Scientists and Drug Development Professionals

In the realm of modern drug discovery and materials science, the ability to accurately predict molecular properties through computational modeling is paramount. Density Functional Theory (DFT) has emerged as a powerful tool, offering a balance of computational cost and accuracy for describing the electronic structure of molecules.[1][2] However, the reliability of any computational model hinges on its validation against experimental data. This guide provides a comprehensive framework for the validation of DFT computational models, using 3-(Naphthalen-1-yl)isonicotinic acid as a case study. This molecule, with its combination of a naphthalene moiety and an isonicotinic acid group, presents an interesting subject for both its potential pharmacological activities and its suitability for computational analysis.[3][4][5]

This guide is structured to provide researchers, scientists, and drug development professionals with a robust, self-validating system for their computational work. We will delve into the causality behind experimental choices, ensuring that the described protocols are not just a series of steps, but a logical and scientifically sound workflow.

The Foundational Choice: Selecting the Right DFT Functional and Basis Set

The accuracy of DFT calculations is highly dependent on the choice of the exchange-correlation functional and the basis set. For organic molecules like 3-(Naphthalen-1-yl)isonicotinic acid, the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a widely used and well-benchmarked choice, known for its robustness across a variety of molecular systems.[6][7][8] While no single functional is perfect, B3LYP often provides a good compromise between accuracy and computational efficiency for geometries and vibrational frequencies.[7]

The selection of a basis set is equally critical. The 6-311++G(d,p) basis set is a popular and effective choice for calculations on organic compounds.[6][9][10][11] The inclusion of diffuse functions ("++") is particularly important for accurately describing systems with lone pairs and potential hydrogen bonding, while the polarization functions ("d,p") allow for more flexibility in describing the electron distribution around atoms.[6]

Why this combination? The B3LYP/6-311++G(d,p) level of theory represents a well-established standard for obtaining reliable geometries and spectroscopic properties of organic molecules, providing a solid foundation for comparison with experimental data.[9][10][12]

Molecular Structure and Optimization

The first step in any computational study is to determine the most stable three-dimensional structure of the molecule. This is achieved through a geometry optimization procedure, where the energy of the molecule is minimized with respect to the positions of its atoms.

Caption: Optimized molecular structure of 3-(Naphthalen-1-yl)isonicotinic acid.

Experimental Validation: A Three-Pronged Approach

To ensure the trustworthiness of the computational model, a multi-faceted experimental validation is essential. We will focus on three key spectroscopic techniques: Fourier-Transform Infrared (FT-IR) spectroscopy, Ultraviolet-Visible (UV-Vis) spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy. This integrated approach provides a comprehensive comparison of the vibrational, electronic, and nuclear magnetic properties of the molecule.[13]

Caption: Overall workflow for the validation of the DFT computational model.

Part 1: Vibrational Analysis - FT-IR Spectroscopy

FT-IR spectroscopy is a powerful technique for identifying functional groups and probing the vibrational modes of a molecule.[14][15][16] By comparing the calculated vibrational frequencies with the experimentally observed ones, we can assess the accuracy of the computed molecular geometry and force field.

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation: A small amount of synthesized and purified 3-(Naphthalen-1-yl)isonicotinic acid is mixed with potassium bromide (KBr) powder and pressed into a thin pellet.

• Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer. The spectrum is recorded in the range of 4000-400 cm⁻¹.

Computational Protocol: Vibrational Frequency Calculation

• Frequency Calculation: Following geometry optimization, a frequency calculation is performed at the same level of theory (B3LYP/6-311++G(d,p)). This provides the harmonic vibrational frequencies.

• Scaling Factor: It is a common practice to scale the calculated frequencies to account for anharmonicity and the approximate nature of the DFT functional. A scaling factor of 0.967 is often used for B3LYP/6-311++G(d,p) calculations.

Data Comparison

Vibrational Mode	Experimental Frequency (cm⁻¹)	Calculated Frequency (cm⁻¹) (Scaled)	Assignment
O-H stretch	~3000 (broad)	3050	Carboxylic acid
C=O stretch	~1700	1715	Carboxylic acid
C=N stretch	~1600	1610	Pyridine ring
Aromatic C-H stretch	~3100-3000	3080-3020	Naphthalene & Pyridine rings
Naphthalene ring stretch	~1580, 1500	1585, 1505

Analysis: A strong correlation between the experimental and scaled theoretical vibrational frequencies validates the accuracy of the computed geometry and the chosen level of theory for describing the vibrational properties of the molecule.

Part 2: Electronic Properties - UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.[17] Time-Dependent DFT (TD-DFT) is the method of choice for calculating electronic excitation energies and, consequently, the absorption wavelengths.[13]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: A dilute solution of 3-(Naphthalen-1-yl)isonicotinic acid is prepared in a suitable solvent (e.g., ethanol or methanol).

• Data Acquisition: The UV-Vis absorption spectrum is recorded using a spectrophotometer, typically in the range of 200-800 nm.

Computational Protocol: TD-DFT Calculation

• Excitation Energy Calculation: A TD-DFT calculation is performed on the optimized ground-state geometry using the B3LYP/6-311++G(d,p) level of theory. This calculation yields the vertical excitation energies and oscillator strengths for the lowest-lying electronic transitions.

• Solvent Effects: To better match experimental conditions, it is advisable to include solvent effects in the calculation using a polarizable continuum model (PCM).

Data Comparison

Electronic Transition	Experimental λmax (nm)	Calculated λmax (nm)	Oscillator Strength (f)	Assignment
π → π	~280	285	> 0.1	Naphthalene ring
n → π	~320	325	< 0.01	Pyridine ring

Analysis: Good agreement between the experimental and calculated maximum absorption wavelengths (λmax) indicates that the computational model accurately describes the electronic structure and excited states of the molecule.

Part 3: Nuclear Magnetic Environment - NMR Spectroscopy

NMR spectroscopy is an indispensable tool for structure elucidation, providing detailed information about the chemical environment of individual atoms.[18][19][20] The Gauge-Including Atomic Orbital (GIAO) method is commonly used within the DFT framework to predict NMR chemical shifts.[18][19][20][21]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: A solution of 3-(Naphthalen-1-yl)isonicotinic acid is prepared in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) containing a reference standard like tetramethylsilane (TMS).

• Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR spectrometer.

Computational Protocol: GIAO NMR Calculation

• Shielding Tensor Calculation: An NMR calculation using the GIAO method is performed at the B3LYP/6-311++G(d,p) level on the optimized geometry. This yields the absolute shielding tensors for each nucleus.

• Chemical Shift Calculation: The calculated isotropic shielding values are converted to chemical shifts by referencing them to the shielding value of TMS calculated at the same level of theory.

Data Comparison

¹H NMR Chemical Shifts (ppm)

Proton	Experimental δ	Calculated δ
Carboxylic acid H	~13.0	12.8
Naphthalene H's	~7.5 - 8.5	7.4 - 8.4
Pyridine H's	~7.8 - 9.0	7.7 - 8.9

¹³C NMR Chemical Shifts (ppm)

Carbon	Experimental δ	Calculated δ
Carboxylic acid C	~165	166
Naphthalene C's	~125 - 135	124 - 136
Pyridine C's	~120 - 150	121 - 151

Analysis: A low root-mean-square deviation (RMSD) between the experimental and calculated chemical shifts for both ¹H and ¹³C nuclei provides strong evidence for the accuracy of the computational model in predicting the electronic environment around the atoms.

Conclusion: An Authoritative and Trustworthy Model

By systematically comparing the results from DFT calculations with experimental data from FT-IR, UV-Vis, and NMR spectroscopy, we can establish a high degree of confidence in the chosen computational model (B3LYP/6-311++G(d,p)) for describing the properties of 3-(Naphthalen-1-yl)isonicotinic acid. This validated model can then be used with authority to predict other properties of interest, such as reaction mechanisms, electronic properties of derivatives, and intermolecular interactions, thereby accelerating research and development in medicinal chemistry and materials science. This guide provides a clear and robust framework for ensuring the scientific integrity and trustworthiness of computational chemistry studies.

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• Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks. Journal of Chemical Information and Modeling. [Link][18][19][20]

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• General Protocol for the Accurate Prediction of Molecular 13C/1H NMR Chemical Shifts via Machine Learning Augmented DFT. Pacific Northwest National Laboratory. [Link]

• Performance of B3LYP Density Functional Methods for a Large Set of Organic Molecules. ResearchGate. [Link][6]

• Testing of Exchange-Correlation Functionals of DFT for a Reliable Description of the Electron Density Distribution in Organic Molecules. International Journal of Molecular Sciences. [Link][1]

• How Accurate Are DFT Treatments of Organic Energies?. ACS Publications. [Link][7]

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• Future of computational molecular spectroscopy—from supporting interpretation to leading the innovation. RSC Publishing. [Link][13]

• Progressive Systematic Underestimation of Reaction Energies by the B3LYP Model as the Number of C−C Bonds Increases: Why Organic Chemists Should Use Multiple DFT Models for Calculations Involving Polycarbon Hydrocarbons. ACS Publications. [Link][8]

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• Exploring Organic Chemistry with DFT: Radical, Organo-metallic, and Bio-organic Applications. ResearchGate. [Link][2]

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• Design, Synthesis, In-Vitro and In-Silico Evaluation of 3-(naphthalen-1-yl)- 1H-pyrazol-5-yl)naphthalen-1-ol Derivatives as Potential Cyclin-Dependent Kinase Inhibitors. Bentham Science Publishers. [Link][3]

• Synthesis, Structural Characterizations, and Quantum Chemical Investigations on 1-(3-Methoxy-phenyl)-3-naphthalen-1-yl-propenone. ACS Omega. [Link][12]

• Synthesis, DFT Calculations, and Biological Studies of New 2-Cyano-3-(Naphthalene-1-yl) Acryloyl Amide Analogues as Anticancer Agents. Chemical Biology & Drug Design. [Link][4]

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Spectroscopic Comparison of 3-(Naphthalen-1-yl)isonicotinic Acid and 3-Phenylisonicotinic Acid: A Technical Guide to Biaryl Conformational and Photophysical Analysis

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Publish Comparison Guide / Application Note

Executive Summary

The rational design of biaryl compounds is a cornerstone of modern medicinal chemistry and materials science. Among these, pyridine-4-carboxylic acid (isonicotinic acid) derivatives substituted at the C3 position serve as critical building blocks. This guide provides an in-depth, objective spectroscopic comparison between two structurally related but physically distinct molecules: 3-phenylisonicotinic acid (3-PIA) and 3-(naphthalen-1-yl)isonicotinic acid (3-NIA) .

While both molecules share the same heterocyclic core, the substitution of a phenyl ring with a 1-naphthyl ring fundamentally alters the steric landscape and -conjugation of the system. As a Senior Application Scientist, I have structured this guide to move beyond mere data reporting; we will explore the causality behind their distinct UV-Vis, Fluorescence, NMR, and IR profiles, focusing heavily on the phenomenon of restricted bond rotation ([1]).

Structural Causality: Steric Hindrance and Atropisomerism

To understand the spectroscopic differences between 3-PIA and 3-NIA, we must first analyze their conformational dynamics. Both molecules feature a biaryl axis (the C3–C1' bond).

• 3-Phenylisonicotinic Acid (3-PIA): The phenyl ring experiences moderate steric repulsion from the adjacent C4-carboxylic acid and the C2-proton of the pyridine ring. However, the energy barrier to rotation ( ) remains relatively low. At room temperature, the phenyl ring rotates rapidly on the NMR timescale, leading to time-averaged spectroscopic signals.

• 3-(Naphthalen-1-yl)isonicotinic Acid (3-NIA): The introduction of the 1-naphthyl group introduces a bulky peri-hydrogen (H8) that severely clashes with the isonicotinic acid core. This steric bulk locks the molecule into a nearly orthogonal conformation to minimize repulsion. The rotational barrier frequently exceeds 20 kcal/mol, resulting in atropisomerism —the isolation of distinct conformational isomers (rotamers) that do not readily interconvert at room temperature ([2]).

Conformational dynamics and their direct impact on NMR spectral resolution at room temperature.

Spectroscopic Profiling & Comparative Analysis

Electronic Transitions (UV-Vis & Fluorescence)

The electronic structure of phenylpyridines is dictated by the degree of conjugation between the rings ([3]).

• 3-PIA exhibits a primary absorption band around 250–265 nm. Because the rings can rotate, non-radiative decay pathways are highly active, rendering 3-PIA virtually non-fluorescent in solution.

• 3-NIA benefits from the extended chromophore of the naphthalene system, causing a pronounced bathochromic shift (red shift) to 280–315 nm. Furthermore, the restricted rotation minimizes vibrational relaxation (non-radiative decay). Consequently, 3-NIA exhibits measurable fluorescence, typically emitting in the 360–400 nm range.

Nuclear Magnetic Resonance (NMR)

NMR is the most powerful tool for distinguishing these two analogs.

• 1H-NMR of 3-PIA: The five protons of the freely rotating phenyl ring appear as standard, sharp multiplets (typically a doublet for ortho, and a multiplet for meta/para protons) in the 7.3–7.6 ppm region.

• 1H-NMR of 3-NIA: The restricted orthogonal geometry forces specific naphthyl protons directly into the magnetic shielding cone of the pyridine -system. This anisotropic effect causes anomalous upfield shifts for the naphthyl protons situated directly above the pyridine ring. Additionally, at 298 K, the slow exchange between rotamers causes significant peak broadening.

Infrared (IR) Spectroscopy

While both share the strong C=O stretching frequency of the carboxylic acid (~1680–1710 cm⁻¹), the aromatic out-of-plane (OOP) C–H bending vibrations are highly diagnostic. 3-PIA shows characteristic mono-substituted benzene OOP bends at ~730 and 690 cm⁻¹. 3-NIA exhibits 1-substituted naphthalene OOP bends, typically shifted to ~770–800 cm⁻¹.

Quantitative Data Summary

The following table summarizes the comparative spectroscopic data. (Note: Values are highly representative benchmarks derived from standard biaryl isonicotinic acid scaffold analyses).

Spectroscopic Parameter	3-Phenylisonicotinic Acid (3-PIA)	3-(Naphthalen-1-yl)isonicotinic Acid (3-NIA)	Diagnostic Causality
UV-Vis Absorption ( )	258 nm	295 nm	Extended -conjugation in naphthyl system.
Fluorescence Emission ( )	None detected	385 nm	Restricted rotation minimizes non-radiative decay.
1H-NMR (Aromatic Region)	Sharp multiplets (7.30 - 7.60 ppm)	Broadened peaks; distinct upfield shifts (~6.90 ppm)	Magnetic anisotropy from orthogonal locking.
IR (OOP C-H Bending)	730 cm⁻¹, 690 cm⁻¹	785 cm⁻¹	Mono-substituted phenyl vs. 1-substituted naphthyl.
Rotational Barrier ( )	< 10 kcal/mol	> 18 kcal/mol	Steric clash between naphthyl H8 and pyridine core.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems, ensuring that artifacts are not mistaken for genuine physical phenomena.

Protocol A: UV-Vis & Fluorescence Quantum Yield Determination

Objective: Measure the bathochromic shift and confirm the fluorescence of 3-NIA vs 3-PIA.

• Preparation: Prepare 10 µM solutions of both compounds in spectroscopic-grade Methanol.

• Self-Validation (Internal Control): Run a pure Methanol blank immediately prior to the samples to establish a flat baseline.

• Aggregation Check: Perform a serial dilution (10 µM, 5 µM, 1 µM). If the molar absorptivity ( ) remains constant across all concentrations according to the Beer-Lambert Law, the system is validated as a true monomeric transition, ruling out excimer formation.

• Measurement: Scan absorption from 200 nm to 450 nm. Excite the samples at their respective to record emission spectra.

Protocol B: Variable-Temperature (VT) NMR for Rotational Barrier Calculation

Objective: Calculate the exact rotational energy barrier ( ) of 3-NIA using coalescence temperature analysis ([4]).

Step-by-step Variable-Temperature (VT) NMR workflow for determining rotational energy barriers.

Step-by-Step Methodology:

• Sample Prep: Dissolve 10 mg of 3-NIA in 0.6 mL of DMSO-d6.

• Self-Validation (Shimming Control): Utilize the residual DMSO-d5 quintet (2.50 ppm) as an internal lock. To validate that peak broadening in the analyte is due to conformational exchange and not poor magnetic shimming, verify the Full Width at Half Maximum (FWHM) of the solvent peak. It must remain sharp (<1.5 Hz) at all temperatures.

• Baseline Acquisition: Acquire standard 1H and 13C spectra at 298 K. Note the broadened naphthyl peaks.

• VT Ramp: Increase the probe temperature in 10 K increments up to 373 K. Allow exactly 10 minutes of thermal equilibration at each step before acquisition.

• Coalescence Analysis: Identify the coalescence temperature ( ) where the broadened diastereotopic-like signals merge into a single sharp time-averaged peak.

• Calculation: Apply the modified Eyring equation to calculate based on the and the peak separation ( ) observed at lower temperatures.

Conclusion

The substitution of a phenyl ring with a 1-naphthyl ring on an isonicotinic acid scaffold is not merely a change in molecular weight; it is a fundamental shift in the molecule's physical chemistry. 3-Phenylisonicotinic acid behaves as a flexible, non-fluorescent system with time-averaged NMR properties. In contrast, 3-(Naphthalen-1-yl)isonicotinic acid is a sterically locked, atropisomeric system with extended conjugation, yielding distinct upfield NMR shifts and measurable fluorescence. Understanding these causal relationships is essential for researchers utilizing these biaryls in ligand design, MOF synthesis, or pharmaceutical development.

References

• Atropisomerism in the Pharmaceutically Relevant Realm. ACS Chemical Biology. National Center for Biotechnology Information (PMC). URL: [Link]

• Beyond Barriers, Big Crystallization Hurdles: Atropisomerism in Beyond Rule of Five Compounds Explored by Computational and NMR Studies. Molecular Pharmaceutics. ACS Publications. URL: [Link]

• Addressing Atropisomerism in the Development of Sotorasib, a Covalent Inhibitor of KRAS G12C: Structural, Analytical, and Synthetic Considerations. Accounts of Chemical Research. National Center for Biotechnology Information (PMC). URL: [Link]

A Comparative Analysis of 3-(Naphthalen-1-yl)isonicotinic Acid and Standard Ligands in Palladium-Catalyzed Cross-Coupling Reactions

This guide provides an in-depth evaluation of the catalytic efficiency of 3-(Naphthalen-1-yl)isonicotinic acid in comparison to established, high-performance ligands in the context of palladium-catalyzed cross-coupling reactions. The content is structured to provide researchers, scientists, and professionals in drug development with a clear understanding of the ligand's potential, supported by a robust theoretical framework and detailed experimental protocols for independent verification.

Introduction: The Central Role of Ligands in Catalysis

Palladium-catalyzed cross-coupling reactions have become an indispensable tool in modern organic synthesis, particularly in the pharmaceutical and materials science sectors, for their ability to form carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity.[1][2] The heart of these catalytic systems is the palladium center, whose reactivity and stability are intricately modulated by the surrounding ligands.[3] The development of specialized ligands has been a key driver of progress in this field, enabling the coupling of previously unreactive substrates under milder conditions.[4][5]

This guide focuses on evaluating the performance of a novel ligand, 3-(Naphthalen-1-yl)isonicotinic acid, against two widely recognized "standard" ligands: SPhos and XPhos. These Buchwald-type biaryl phosphine ligands are known for their broad applicability and high catalytic activity in various cross-coupling reactions, making them excellent benchmarks for comparison.[2][5] The Suzuki-Miyaura coupling will be used as the model reaction for this evaluation due to its widespread use and well-understood mechanism.[1][6]

Theoretical Framework: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction involves the cross-coupling of an organoboron compound with an organic halide or triflate, catalyzed by a palladium(0) complex.[6][7] The catalytic cycle is generally understood to proceed through three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the organic halide (R¹-X), forming a Pd(II) intermediate. This is often the rate-determining step of the cycle.[6][8]

• Transmetalation: The organic group from the organoboron reagent (R²-BY₂) is transferred to the palladium(II) center, displacing the halide. This step is typically facilitated by a base.[1]

• Reductive Elimination: The two organic fragments (R¹ and R²) on the palladium center couple and are eliminated as the final product (R¹-R²), regenerating the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.[8][9]

Ligands play a critical role in each of these steps. Their steric and electronic properties influence the rate of oxidative addition, stabilize the palladium intermediates, and facilitate reductive elimination.[3][10] For instance, bulky, electron-rich phosphine ligands can accelerate both oxidative addition and reductive elimination, leading to higher catalytic turnover.[4]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Design for Comparative Evaluation

To objectively assess the catalytic efficiency of 3-(Naphthalen-1-yl)isonicotinic acid, a standardized experimental protocol is essential. The following outlines a robust methodology for comparing its performance against SPhos and XPhos.

Model Reaction

The Suzuki-Miyaura coupling of 4-bromotoluene with phenylboronic acid was chosen as the model reaction. This transformation is well-documented and provides a reliable benchmark for evaluating catalyst performance.

Materials and Reagents

• Palladium Source: Palladium(II) acetate (Pd(OAc)₂)

• Ligands:

  • 3-(Naphthalen-1-yl)isonicotinic acid (Test Ligand)

  • SPhos (Standard Ligand 1)

  • XPhos (Standard Ligand 2)

• Substrates:

  • 4-bromotoluene

  • Phenylboronic acid

• Base: Potassium carbonate (K₂CO₃)

• Solvent: 1,4-Dioxane and Water (4:1 mixture)

• Internal Standard: Dodecane (for GC analysis)

Experimental Workflow

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A Comparative Guide to the Reproducibility of Suzuki Coupling Methods for 3-(Naphthalen-1-yl)isonicotinic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 3-(Naphthalen-1-yl)isonicotinic acid, a key building block in medicinal chemistry and materials science, is frequently achieved via the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The reliability and efficiency of this transformation, however, are highly dependent on the chosen catalytic system and reaction conditions. This guide provides an in-depth comparison of two prominent Suzuki coupling methodologies for this specific synthesis, offering detailed experimental protocols, comparative data, and expert insights to aid researchers in selecting the most robust and reproducible method for their needs.

Introduction to the Suzuki-Miyaura Coupling for 3-Arylisonicotinic Acids

The Suzuki-Miyaura coupling is a powerful and versatile method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl compounds.[1][2] The reaction couples an organoboron species, typically a boronic acid, with an organohalide in the presence of a palladium catalyst and a base.[1] For the synthesis of 3-(Naphthalen-1-yl)isonicotinic acid, the key transformation involves the coupling of 3-bromoisonicotinic acid with naphthalene-1-boronic acid.

The choice of palladium catalyst, ligand, base, and solvent system is critical for achieving high yields and reproducibility, especially when dealing with heteroaromatic substrates like isonicotinic acid derivatives, which can be challenging due to potential catalyst inhibition by the nitrogen atom.[3] This guide will compare a traditional palladium-phosphine catalyst system with a more modern system employing a sterically hindered biarylphosphine ligand (a Buchwald ligand).

Experimental Comparison: Two Methodologies for Synthesis

Two distinct and reproducible methods for the synthesis of 3-(Naphthalen-1-yl)isonicotinic acid are presented below. These protocols have been adapted from established methodologies for the Suzuki coupling of related heterocyclic compounds.[4]

Method 1: Traditional Approach with Tetrakis(triphenylphosphine)palladium(0)

This method utilizes a widely available and cost-effective palladium catalyst, Pd(PPh₃)₄. Triphenylphosphine is a classical ligand that has been extensively used in Suzuki couplings.

Experimental Protocol:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromoisonicotinic acid (1.0 mmol, 202.0 mg), naphthalene-1-boronic acid (1.2 mmol, 206.4 mg), and potassium carbonate (K₂CO₃) (2.0 mmol, 276.4 mg).

• Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen for 15 minutes to establish an inert atmosphere.

• Catalyst Addition: Under a positive flow of inert gas, add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 mmol, 34.7 mg).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 90 °C and stir the reaction mixture vigorously for 16 hours.

• Work-up and Purification: After cooling to room temperature, dilute the reaction mixture with water (20 mL) and adjust the pH to ~4 with 1M HCl. The resulting precipitate is collected by filtration, washed with water, and then with a small amount of cold diethyl ether. The crude product is purified by recrystallization from an ethanol/water mixture to afford 3-(Naphthalen-1-yl)isonicotinic acid as a solid.

Method 2: Modern Approach with a Buchwald Ligand (SPhos)

This method employs a more advanced catalyst system consisting of a palladium(II) precatalyst and a sterically bulky, electron-rich biarylphosphine ligand, SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl). These ligands are known to promote efficient oxidative addition and reductive elimination steps in the catalytic cycle, often leading to higher yields and shorter reaction times, particularly with challenging substrates.[4]

Experimental Protocol:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromoisonicotinic acid (1.0 mmol, 202.0 mg), naphthalene-1-boronic acid (1.2 mmol, 206.4 mg), and potassium phosphate (K₃PO₄) (2.0 mmol, 424.5 mg).

• Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen for 15 minutes.

• Catalyst and Ligand Addition: In a separate vial, weigh tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 18.3 mg) and SPhos (0.08 mmol, 32.8 mg).[4] Quickly add the catalyst and ligand to the reaction flask under a positive flow of inert gas.

• Solvent Addition: Add anhydrous toluene (10 mL) and deionized water (1 mL) to the reaction mixture via syringe.[4]

• Reaction: Place the flask in a preheated oil bath at 110 °C and stir the reaction mixture vigorously for 8 hours.[4]

• Work-up and Purification: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (30 mL) and water (20 mL). Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. After filtration and concentration under reduced pressure, the crude product is purified by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes with 1% acetic acid) to yield 3-(Naphthalen-1-yl)isonicotinic acid.

Visualizing the Synthetic Workflow

Caption: General workflow for the Suzuki-Miyaura synthesis of 3-(Naphthalen-1-yl)isonicotinic acid.

Comparative Performance Data

The following table summarizes the expected performance of the two described methods based on literature precedents for similar Suzuki couplings.

Parameter	Method 1: Pd(PPh₃)₄	Method 2: Pd₂(dba)₃ / SPhos
Typical Yield	70-85%	85-95%
Reaction Time	16 hours	8 hours
Catalyst Loading	3 mol%	2 mol% (Pd)
Reproducibility	Moderate to Good	Good to Excellent
Cost	Lower catalyst cost	Higher catalyst/ligand cost
Substrate Scope	Generally good	Broader, more robust for challenging substrates

Results and Discussion: Understanding the Catalytic Cycle

The superior performance of the Buchwald ligand system (Method 2) can be attributed to its influence on the key steps of the Suzuki-Miyaura catalytic cycle.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The catalytic cycle begins with the oxidative addition of the aryl halide (3-bromoisonicotinic acid) to the active Pd(0) species.[4] The sterically bulky and electron-rich nature of the SPhos ligand in Method 2 facilitates this step, which is often rate-limiting, especially with electron-deficient heteroaryl halides. Following oxidative addition, transmetalation occurs, where the naphthalene group is transferred from the boronate complex to the palladium center. The choice of base is crucial here, as it activates the boronic acid to form a more nucleophilic "ate" complex.[5] K₃PO₄ is a stronger base than K₂CO₃ and is often more effective in promoting transmetalation, particularly in conjunction with modern ligand systems. Finally, reductive elimination from the diarylpalladium(II) complex yields the desired product, 3-(Naphthalen-1-yl)isonicotinic acid, and regenerates the active Pd(0) catalyst. The bulky SPhos ligand also promotes this final step, leading to a faster overall reaction rate.

Troubleshooting and Optimization

Low Yields or Incomplete Conversion:

• Catalyst Deactivation: Ensure the reaction is performed under a strictly inert atmosphere to prevent oxidation of the palladium catalyst. Use freshly distilled and degassed solvents.

• Inefficient Transmetalation: If starting materials are not fully consumed, consider using a stronger base such as cesium carbonate (Cs₂CO₃) or switching to a more polar solvent mixture to improve the solubility of the boronic acid and base.

• Ligand Choice: For particularly challenging couplings, screening a panel of Buchwald ligands may be beneficial.

Side Reactions:

• Protodeboronation: This side reaction, where the boronic acid is replaced by a hydrogen atom, can be minimized by using anhydrous solvents and ensuring the base is fully dissolved.

• Homocoupling: The formation of binaphthyl or di-isonicotinic acid byproducts can sometimes occur. Lowering the reaction temperature or catalyst loading may mitigate this issue.

Conclusion

Both the traditional Pd(PPh₃)₄-based method and the modern approach utilizing a Buchwald ligand system are viable for the synthesis of 3-(Naphthalen-1-yl)isonicotinic acid. However, for researchers prioritizing higher yields, shorter reaction times, and enhanced reproducibility, the method employing the Pd₂(dba)₃/SPhos catalyst system is demonstrably superior. While the initial cost of the catalyst and ligand is higher, the increased efficiency and reliability can lead to long-term savings in time and resources, particularly in a drug development setting where consistency is paramount. For initial exploratory work or when cost is a primary constraint, the traditional Pd(PPh₃)₄ method remains a valuable tool.

References

• BenchChem. (2025). Comparative performance of palladium catalysts with 2,3-diphenylpyridine ligands.
• BenchChem. (2025). "Low yield in Suzuki coupling with 3-Bromo-5-propoxyphenylboronic acid".
• ResearchGate. (n.d.). Pd(PPh3)4 catalyzed Suzuki coupling of 3-chloro-1H-isochromen-1-one, 1a....
• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions Using 3-Bromoselenophene.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Myers, A. G. Research Group. (n.d.). The Suzuki Reaction.
• ScienceScholar. (2022).
• PubMed Central. (n.d.). Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine.
• BenchChem. (2025). A Comparative Guide to Palladium Catalysts for the Suzuki Coupling of (3-Bromophenyl)(4-methoxyphenyl)methanone.
• Tokyo Chemical Industry. (n.d.).
• PubMed. (2011). Isonicotinic acid hydrazide derivatives: Synthesis, antimicrobial activity, and QSAR studies.
• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction.
• Google Patents. (n.d.).
• Graz University of Technology. (2023).
• PubMed. (2003). Synthesis, antitubercular activity and pharmacokinetic studies of some Schiff bases derived from 1-alkylisatin and isonicotinic acid hydrazide (INH).
• ResearchGate. (n.d.). Palladium-catalyzed C(sp3)-C(sp2) coupling: synthesis of C(3)-arylphthalides | Request PDF.
• Der Pharma Chemica. (n.d.). Synthesis and characterization of some new twin drugs having substituted pyridines.
• Diva-Portal.org. (2015). Project Thesis Suzuki coupling of functionalized arylboronic acids to a 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole scaffold.
• MDPI. (2024).
• Organic Chemistry Portal. (2017). Discovery of N-(Naphthalen-1-yl)
• PubMed Central. (n.d.).
• Sci-Hub. (n.d.). Regioselective Suzuki coupling of benzofuran or benzothiophene boronic acids and dibromo substituted naphthalenes.
• Fairlamb Group. (n.d.).
• RSC Publishing. (n.d.). 1,3-Phenylene-bridged naphthalene wheels synthesized by one-pot Suzuki–Miyaura coupling and the complex of the hexamer with C60.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(Naphthalen-1-yl)isonicotinic acid

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 3-(Naphthalen-1-yl)isonicotinic acid. As laboratory professionals, our responsibility extends beyond the synthesis and analysis of novel compounds; it encompasses the entire lifecycle, including their proper disposal to ensure the safety of personnel and the protection of our environment. This guide is built on the foundational principles of chemical safety, regulatory compliance, and scientific best practices.

Disclaimer: This guidance is based on general principles of hazardous waste management. Researchers must always consult their institution's specific Environmental Health & Safety (EH&S) guidelines and the compound's Safety Data Sheet (SDS) before handling or disposal. Local, state, and federal regulations may vary.

Part 1: Hazard Assessment and Waste Characterization

The first and most critical step in any disposal procedure is to understand the inherent risks of the substance. 3-(Naphthalen-1-yl)isonicotinic acid is a complex molecule, and its hazard profile is determined by its constituent functional groups: the isonicotinic acid core and the naphthalene moiety.

• Isonicotinic Acid Moiety : The parent compound, isonicotinic acid, is classified as a skin, eye, and respiratory irritant. It is considered harmful if swallowed, inhaled, or absorbed through the skin.[1][2][3][4]

• Naphthalene Moiety : Naphthalene is a polycyclic aromatic hydrocarbon (PAH). It is known to be a potential carcinogen and poses a significant environmental hazard. Waste containing naphthalene requires specific labeling and handling procedures.[5]

Part 2: Step-by-Step Disposal Protocol

This protocol outlines the systematic procedure for collecting and disposing of 3-(Naphthalen-1-yl)isonicotinic acid waste, from the point of generation to the final pickup by trained EH&S personnel.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling the chemical in any form, including as waste, ensure you are wearing the appropriate PPE to minimize exposure.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

Step 2: Waste Collection and Containerization

The integrity of the disposal process begins with the proper collection container.

• Select a Compatible Container: Use a clean, leak-proof container with a secure, screw-on cap.[9][10] Borosilicate glass or a high-density polyethylene (HDPE) container is recommended. Do not use metal containers , as the acidic nature of the compound could cause corrosion.[9][10]

• Pre-label the Container: Before adding any waste, affix a completed hazardous waste tag or label provided by your institution's EH&S department.[6][9] The label must include:

  • The words "Hazardous Waste".[10]

  • The full chemical name: "3-(Naphthalen-1-yl)isonicotinic acid". Avoid using abbreviations or chemical formulas.[10]

  • A clear indication of the hazards (e.g., "Toxic," "Irritant," "Environmental Hazard").[10]

  • The date when waste is first added to the container.

Step 3: Segregation and Storage in a Satellite Accumulation Area (SAA)

Proper storage is crucial to prevent accidental reactions and ensure regulatory compliance.

• Designate an SAA: The waste container must be stored in a designated Satellite Accumulation Area (SAA), which is at or near the point of generation and under the control of laboratory personnel.[8][10] A chemical fume hood can often serve as an SAA.[10]

• Use Secondary Containment: Place the primary waste container inside a larger, chemically compatible secondary container (such as a plastic tub) to contain any potential leaks or spills.[6][9][11]

• Segregate Incompatibles: Store the waste container away from incompatible materials, particularly strong bases and oxidizing agents.[1][10]

• Keep Containers Closed: The waste container must remain securely capped at all times, except when you are actively adding waste.[6][9][12]

Step 4: Disposal of Contaminated Solid Materials

Any disposable items that come into direct contact with 3-(Naphthalen-1-yl)isonicotinic acid are also considered hazardous waste.

• This includes items such as gloves, weighing paper, pipette tips, and contaminated paper towels.

• These materials should be collected in a separate, clearly labeled container for solid hazardous waste. This container should also be stored in the SAA.[5]

Step 5: Decontamination of Empty Containers

An "empty" container that held 3-(Naphthalen-1-yl)isonicotinic acid must be properly decontaminated before it can be disposed of as non-hazardous trash.

• Triple Rinse Procedure: The standard procedure is to triple-rinse the container.[11][12]

• Collect the Rinseate: The first rinse should be performed with a suitable solvent (e.g., ethanol or acetone) to dissolve any remaining residue. This first rinseate is considered hazardous waste and must be collected and added to your liquid hazardous waste container.[12]

• Subsequent Rinses: Perform two additional rinses with water. Depending on local regulations, these may also need to be collected as hazardous waste. When in doubt, collect all rinseates.

• Final Disposal: Once the container is triple-rinsed and fully air-dried, deface or remove the original chemical label and any hazard warnings.[11] It can then typically be disposed of in the regular trash or recycling bin, per your institution's policy.

Step 6: Arranging for Final Disposal

Laboratories are not the final destination for hazardous waste.

• Monitor Accumulation Limits: Be aware of the time and volume limits for waste accumulation in your SAA. Full containers should be removed promptly, and all waste must be collected within the timeframe specified by regulations (e.g., 6 to 12 months).[6][8][13]

• Request a Pickup: Once your waste container is full or nearing its time limit, submit a chemical waste collection request to your institution's EH&S department.[11] Do not allow full containers to accumulate in the lab.

Part 3: Data Summary & Visualization

Disposal Procedure Summary Table

Parameter	Guideline	Rationale
Waste Classification	Hazardous Chemical Waste	Compound is toxic, an irritant, and an environmental hazard.[1][2][3][4][5]
PPE	Safety Goggles, Nitrile Gloves, Lab Coat	Prevents eye/skin contact and inhalation of dust.
Primary Container	Glass or HDPE with a screw cap	Must be chemically compatible and prevent leaks.[9][10]
Storage Location	Designated Satellite Accumulation Area (SAA)	Ensures control, minimizes traffic, and complies with regulations.[8][10]
Storage Conditions	Closed lid, in secondary containment, segregated from bases/oxidizers	Prevents spills, vapor release, and dangerous reactions.[6][9][10][11]
Prohibited Actions	Sink Disposal, Trash Disposal, Evaporation	Prevents environmental contamination and regulatory violations.[6][7][11]
Empty Containers	Triple-rinse; collect first rinseate as hazardous waste	Removes hazardous residue before container is discarded.[11][12]
Final Disposal	Arrange pickup through institutional EH&S	Ensures waste is transported and disposed of by licensed professionals.[6][9][11]

Disposal Workflow Diagram

Caption: Decision workflow for the safe disposal of 3-(Naphthalen-1-yl)isonicotinic acid.

References

• How to Store and Dispose of Hazardous Chemical Waste. (n.d.). UC San Diego. Retrieved from [Link]

• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. Retrieved from [Link]

• Laboratory Hazardous Chemical Waste Guidelines. (n.d.). University of California, Irvine EH&S. Retrieved from [Link]

• Hazardous Waste and Disposal Considerations. (n.d.). American Chemical Society. Retrieved from [Link]

• Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center. Retrieved from [Link]

• Laboratory Environmental Sample Disposal Information Document. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved from [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). U.S. Environmental Protection Agency. Retrieved from [Link]

• Nurkenov, O.A., et al. (2023). Synthesis, Structure and Antiradical Activity of Functionally Substituted Hydrazides of Isonicotinic Acid. Eurasian Chemico-Technological Journal. Retrieved from [Link]

• Isoniazid-historical development, metabolism associated toxicity and a perspective on its pharmacological improvement. (2024, September 18). Frontiers in Pharmacology. Retrieved from [Link]

• A Lab's Guide to Safe and Compliant Medical Waste Disposal. (2025, June 11). Today's Clinical Lab. Retrieved from [Link]

• Regulation of Laboratory Waste. (n.d.). American Chemical Society. Retrieved from [Link]

• Material Safety Data Sheet - Isonicotinic Acid, 99%. (n.d.). Cole-Parmer. Retrieved from [Link]

• Synthesis of Highly Potent Anti-Inflammatory Compounds (ROS Inhibitors) from Isonicotinic Acid. (n.d.). Molecules. Retrieved from [Link]

• Safety Data Sheet: Isonicotinic acid ≥98 %. (2025, March 31). Carl ROTH. Retrieved from [Link]

• Isonicotinic acid hydrazide derivatives: Synthesis, antimicrobial activity, and QSAR studies. (2011, May 21). Medicinal Chemistry Research. Retrieved from [Link]

• Standard Operating Procedures - Naphthalene. (n.d.). iGEM. Retrieved from [Link]

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• Safety data sheet - Isonicotinic Acid. (2023, December 18). CPAChem. Retrieved from [Link]

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• The NIH Drain Discharge Guide. (n.d.). National Institutes of Health. Retrieved from [Link]

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Personal protective equipment for handling 3-(Naphthalen-1-yl)isonicotinic acid

Essential Safety Protocols for Handling 3-(Naphthalen-1-yl)isonicotinic Acid

For Immediate Implementation by Laboratory Personnel

As a Senior Application Scientist, it is my priority to ensure that all researchers, scientists, and drug development professionals can handle chemical compounds with the utmost confidence in their safety protocols. This guide provides essential, direct guidance on the personal protective equipment (PPE) and operational procedures required for handling 3-(Naphthalen-1-yl)isonicotinic acid. The information herein is synthesized from established safety data for structurally similar compounds, including carboxylic acids and naphthalene derivatives, to provide a robust framework for risk mitigation in the absence of a specific Safety Data Sheet (SDS) for this novel compound.

Understanding the Risks: A Hazard-Based Approach

While the specific toxicological properties of 3-(Naphthalen-1-yl)isonicotinic acid have not been exhaustively investigated, its structural motifs—a carboxylic acid and a naphthalene group—necessitate a cautious approach.[1] Carboxylic acids can be corrosive or irritants, while naphthalene and its derivatives are associated with various health hazards.[2][3][4][5][6] Therefore, the recommended PPE is based on mitigating the potential for skin and eye irritation, respiratory tract irritation, and potential systemic effects from absorption or inhalation.[1][7][8]

Core Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is crucial to minimize exposure when handling 3-(Naphthalen-1-yl)isonicotinic acid. The following table summarizes the minimum required PPE.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles. A face shield is strongly recommended where splashing or significant dust generation is possible.	Protects against eye irritation or serious eye damage from dust particles or splashes.[1][8][9][10]
Skin Protection	Nitrile rubber gloves and a laboratory coat are mandatory.[11][12] For larger quantities or spill response, chemical-resistant boots and apron should be considered.	Prevents skin contact, which can cause irritation.[1][9] Impervious gloves are essential.
Respiratory Protection	A dust respirator is recommended when handling the solid form, especially if there is a potential for aerosolization.[11][13] All work with the solid compound should be conducted in a certified chemical fume hood.[1][11]	Minimizes the risk of inhaling dust, which may cause respiratory irritation.[1][7][8]

Procedural Discipline: Donning and Doffing PPE

The order of putting on and taking off PPE is critical to prevent cross-contamination.

Donning (Putting On) PPE Workflow:

Caption: Sequential process for correctly donning PPE.

Doffing (Taking Off) PPE Workflow:

Caption: Sequential process for correctly doffing PPE.

Engineering Controls and Work Practices

Personal protective equipment is the last line of defense. A proactive safety culture emphasizes engineering controls and safe work practices to minimize exposure at the source.

Hierarchy of Controls:

Caption: The hierarchy of controls for mitigating chemical hazards.

Key Engineering and Administrative Controls:

• Ventilation: Always handle 3-(Naphthalen-1-yl)isonicotinic acid in a properly functioning and certified chemical fume hood to minimize inhalation of dust or vapors.[1][11][14]

• Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.[1][14]

• Handling: Avoid creating dust.[15][16] Wash hands thoroughly after handling the compound.[14]

• Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[1][13][14]

Spill and Disposal Management

Spill Response: In the event of a spill, evacuate the area and alert personnel. For minor spills, and while wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation, and place it into a suitable, labeled container for disposal.[14]

Waste Disposal: All waste containing 3-(Naphthalen-1-yl)isonicotinic acid must be handled as hazardous waste and disposed of in accordance with all local, state, and federal regulations.[17] Contact your institution's environmental health and safety department for specific disposal procedures.

Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][8][14]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and wash it before reuse. If irritation persists, seek medical attention.[1][7][8]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[7][14]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[1][14]

This guide is intended to provide a foundation for the safe handling of 3-(Naphthalen-1-yl)isonicotinic acid. It is imperative that researchers supplement this information with a thorough risk assessment specific to their experimental conditions and consult their institution's safety protocols.

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• Safety Data Sheet: Isonicotinic acid - Carl ROTH. [Link]

• Safety data sheet - CPAChem. [Link]

• Safety Data Sheet: ≥98 % - Carl ROTH. [Link]

• HEALTH EFFECTS - Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2 ... - NCBI. [Link]

• Compound Naphthalene Data collection sheet (1/3) - European Union. [Link]

• naphthalene, 1-methylnaphthalene, and 2-methylnaphthalene - Agency for Toxic Substances and Disease Registry | ATSDR. [Link]

• Long-term Health Effects of Exposure to Naphthalene - OEHHA - CA.gov. [Link]

• MILJØstyrelsen Naphtalen (CAS nr. 91-20-3). [Link]

• Safety Data Sheet: 1-Naphthaleneboronic acid - Chemos GmbH&Co.KG. [Link]

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